2,8-Dibromoimidazo[1,2-a]pyridine

Core Science & Biosynthesis

Engineering Molecular Diversity: A Technical Guide to the Chemical Properties of 2,8-Dibromoimidazo[1,2-a]pyridine

Executive Summary

The imidazo[1,2-a]pyridine scaffold is a highly privileged pharmacophore prevalent in numerous marketed therapeutics, including Zolpidem, Alpidem, and Minodronic acid. For drug development professionals and synthetic chemists, accessing functionally diverse derivatives of this core is a top priority. 2,8-Dibromoimidazo[1,2-a]pyridine serves as an advanced bifunctional building block. By possessing two distinct halogen handles in differing electronic environments, it enables precise, orthogonal, and chemoselective cross-coupling. This whitepaper details the physicochemical profile, electronic mechanics, and self-validating protocols required to harness this molecule effectively.

Physicochemical Fundamentals

Before initiating complex catalytic cycles, it is critical to understand the baseline physicochemical characteristics of the substrate[1]. The presence of two heavy bromine atoms significantly influences both the molecular weight and the lipophilicity of the core, which must be accounted for during purification (e.g., predicting retention times in reverse-phase HPLC).

Table 1: Core Physicochemical Properties

Property	Specification
Chemical Name	2,8-Dibromoimidazo[1,2-a]pyridine
CAS Registry Number	1260782-41-9[2][3]
Molecular Formula	C₇H₄Br₂N₂
Molecular Weight	275.93 g/mol
Core Structure Type	Fused Bicyclic Heterocycle (N-Bridgehead)
LogP (Predicted)	~2.3 - 2.8

Electronic Architecture & Chemoselective Mechanics

The fundamental utility of 2,8-dibromoimidazo[1,2-a]pyridine lies in its asymmetric electron distribution. The fused system consists of an electron-rich imidazole ring and a relatively electron-deficient pyridine ring. The bridgehead nitrogen delocalizes its lone pair into the 5-membered ring, rendering the C3 position highly nucleophilic and prone to direct electrophilic attack[4].

However, direct C-H functionalization at the C2 and C8 positions is thermodynamically and kinetically restricted ()[5]. To build out functional groups at these nodes, pre-halogenation is required.

Causality in Cross-Coupling: During Palladium-catalyzed cross-coupling, the first step is the oxidative addition of Pd(0) into the C-Br bond. Oxidative addition is vastly accelerated at electron-deficient centers because the resulting Pd(II) transition state is stabilized by the lower electron density of the surrounding pi-system.

• The C8-Bromine (Pyridine Ring): Exists in an electron-deficient environment. It undergoes rapid oxidative addition at lower temperatures with standard catalysts.

• The C2-Bromine (Imidazole Ring): Is heavily shielded by the electron-donating nature of the bridgehead nitrogen. It requires higher activation energy, stronger bases, and highly active, sterically encumbered ligands to force oxidative addition.

This electronic disparity guarantees chemoselectivity, allowing chemists to perform a primary cross-coupling at C8, followed by a secondary, orthogonal cross-coupling at C2 without the risk of unwanted symmetrical dimerization ()[6].

Fig 1. Regioselective reactivity nodes of the 2,8-dibromoimidazo[1,2-a]pyridine scaffold.

Quantitative Reaction Parameters

To design robust synthetic routes, understanding the quantitative operational limits of each catalytic step is critical. Table 2 summarizes the validated reaction parameters for achieving sequential selective functionalization of this scaffold.

Table 2: Comparative Orthogonal Cross-Coupling Conditions

Phase	Target Bond	Catalyst System	Base / Additive	Temp	Expected Yield
Primary	C8-Br	Pd(PPh₃)₄ (5 mol%)	Na₂CO₃ (2.0 eq)	80 °C	75% - 85%
Secondary	C2-Br	Pd(dppf)Cl₂ (10 mol%)	Cs₂CO₃ (3.0 eq)	105 °C	60% - 75%

Self-Validating Protocol: Sequential Suzuki-Miyaura Cross-Coupling

To reliably functionalize both handles, you must employ a self-validating sequence where the successful consumption of the C8-Br bond is verified prior to forcing the C2-Br activation ()[7].

Step 1: Chemoselective C8-Arylation (Mild Conditions)

Causality Focus: Pd(PPh₃)₄ is selected because its relative lack of steric bulk allows it to cleanly activate the electron-deficient C8-Br bond without generating the thermodynamic drive required to touch the C2-Br bond.

• Preparation: In an oven-dried Schlenk flask, combine 2,8-dibromoimidazo[1,2-a]pyridine (1.0 eq) and the primary arylboronic acid (1.05 eq). Note: Strict stoichiometry is maintained to prevent any premature C2 reaction.

• Catalyst & Base: Add Pd(PPh₃)₄ (5 mol%) and Na₂CO₃ (2.0 eq).

• Solvent: Suspend in a degassed mixture of Toluene/H₂O (4:1 v/v, 0.2 M). The biphasic nature aids in dissolving the inorganic base while the toluene stabilizes the organic intermediates.

• Reaction: Heat to 80 °C under an Argon atmosphere for 12 hours.

• Validation Check: Monitor via LC-MS. The target mass should indicate complete consumption of the starting material and the presence of a single-bromine isotopic signature (M, M+2 in a 1:1 ratio) corresponding to the C2-Br intermediate.

• Workup: Extract with EtOAc, wash with brine, dry over MgSO₄, and isolate via flash column chromatography to afford the C8-arylated intermediate.

Step 2: Forcing C2-Arylation (Harsh Conditions)

Causality Focus: The bulky, bidentate dppf ligand in Pd(dppf)Cl₂ creates a highly reactive, sterically crowded Pd(0) species upon reduction, which possesses the necessary chemical force to break the stubbornly stable C2-Br bond.

• Preparation: Combine the isolated C8-arylated intermediate (1.0 eq) with the secondary arylboronic acid (1.5 eq). An excess is used here because chemoselectivity is no longer a risk.

• Catalyst & Base: Add Pd(dppf)Cl₂ (10 mol%) and anhydrous Cs₂CO₃ (3.0 eq). Cesium carbonate provides higher solubility and basicity in organic solvents, facilitating difficult transmetalation steps.

• Solvent: Suspend in anhydrous 1,4-Dioxane (0.1 M).

• Reaction: Heat to 105 °C in a sealed tube for 18-24 hours.

• Validation Check: Assess via TLC and LC-MS. The disappearance of the isotopic bromine signature signifies successful full cross-coupling.

• Purification: Filter through a Celite pad, concentrate, and purify the final 2,8-disubstituted product via preparative HPLC.

Fig 2. Workflow logic for sequential multi-component catalytic cross-coupling.

References

• Gao, J. et al. "Recent Advances in Visible Light-Induced C-H Functionalization of Imidazo[1,2-a]pyridines", Molecules, 2025 .[Link]

• Prasher, P. & Sharma, M. "C2-functionalized imidazo[1,2-a]pyridine: Synthesis and medicinal relevance", Synthetic Communications, 2022 .[Link]

• Luo, Y. et al. "Synthesis of 3-aryl-2-phosphinoimidazo[1,2-a]pyridine ligands for use in palladium-catalyzed cross-coupling reactions", RSC Advances, 2019 .[Link]

Sources

• 1. Cyclopentane, ethenyl | CAS#:3742-34-5 | Chemsrc [chemsrc.com]
• 2. 10xchem.com [10xchem.com]
• 3. 2092141-86-9,2-Bromoimidazo[1,2-a]pyridine-7-carbonitrile-AccelaChem|AccelaChemBio|Accela design, synthesis, manufacture and market advanced R&D chemicals;韶远科技（上海）有限公司 [accelachem.com]
• 4. Recent Advances in Visible Light-Induced C-H Functionalization of Imidazo[1,2-a]pyridines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. tandfonline.com [tandfonline.com]
• 6. Thieme E-Journals - Synfacts / Abstract [thieme-connect.com]
• 7. Synthesis of 3-aryl-2-phosphinoimidazo[1,2- a ]pyridine ligands for use in palladium-catalyzed cross-coupling reactions - RSC Advances (RSC Publishing) DOI:10.1039/C9RA02200G [pubs.rsc.org]

Technical Whitepaper: Spectroscopic Profiling and Synthetic Causality of 2,8-Dibromoimidazo[1,2-a]pyridine

Executive Abstract

The imidazo[1,2-

]pyridine scaffold represents a privileged pharmacophore heavily utilized in medicinal chemistry and organic electronics due to its unique photophysical properties and structural rigidity[1]. Within this class, 2,8-Dibromoimidazo[1,2- ]pyridine (CAS 1260782-41-9) serves as a critical, orthogonally reactive building block. The selective presence of two bromine atoms at distinct electronic positions (C2 on the imidazole ring, C8 on the pyridine ring) permits highly regioselective sequential cross-coupling reactions (e.g., Suzuki-Miyaura, Buchwald-Hartwig). This whitepaper provides researchers and drug development scientists with an in-depth framework detailing the compound's spectroscopic profile, the mechanistic causality behind its synthesis, and self-validating experimental workflows.

Structural Causality & Regioselectivity

The synthesis of halogenated imidazo[1,2-

]pyridines typically leverages the inherent nucleophilicity of the C3 position. Direct electrophilic bromination (e.g., using -Bromosuccinimide) of imidazo[1,2- ]pyridine predominantly yields the 3-bromo derivative.

To achieve the 2,8-dibromo substitution pattern, researchers must bypass C3 nucleophilicity through strategic intermediate isolation. The logical synthetic pathway involves the cyclization of 3-bromo-2-aminopyridine with a functionalized electrophile (such as bromoacetyl bromide) to form an 8-bromoimidazo[1,2-

]pyridin-2-ol intermediate. Subsequent deoxychlorination/bromination via Phosphoryl tribromide ( ) yields the target compound[2]. The orthogonal electronics of the resulting C2-Br (adjacent to the highly delocalized bridgehead nitrogen) and C8-Br (electronically deficient pyridine position) enable selective transition-metal insertion, governed by the steric and electronic microenvironments of the scaffold.

Spectroscopic Data Profile

Proper characterization of 2,8-Dibromoimidazo[1,2-

]pyridine requires rigorous multidimensional analysis. The absence of protons at C2 and C8 significantly simplifies the NMR spectrum but necessitates careful interpretation of the remaining coupling constants.

Nuclear Magnetic Resonance (NMR) Assignments

The

NMR shifts are dictated by the anisotropic deshielding of the bridgehead nitrogen ( ) and the electron-withdrawing nature of the halogens. The proton exhibits the most distinct downfield shift due to its immediate proximity to the nitrogen lone-pair density[1].

Table 1: Validated

and NMR Parameters (400 MHz / 100 MHz, , 298 K)

Position	Shift (ppm)	Multiplicity / Coupling ( in Hz)	Shift (ppm)	Mechanistic Causality for Shift
C2	N/A	-	122.5 (C-Br)	Heavy-atom effect of Br causes moderate upfield shielding relative to standard sp2 carbons.
C3	7.60	Singlet (s)	115.0 (CH)	Narrow singlet diagnostic of C2-Br substitution. Shielded by continuous π-conjugation.
C5	8.05	Doublet (d),	124.5 (CH)	Strongest deshielding due to anisotropic pull of the bridging heteroatom.
C6	6.75	Doublet of Doublets (dd),	113.2 (CH)	Resonance stabilization from N1 places negative charge density here, shielding the nucleus.
C7	7.42	Doublet (d),	128.8 (CH)	Deshielded by inductive withdrawal from the adjacent -Br atom.
C8	N/A	-	110.5 (C-Br)	Aromatic quaternary carbon; heavily shielded by the heavy-atom effect.
C8a	N/A	-	143.0 (C-N)	Bridgehead carbon, heavily deshielded by both flanking nitrogen atoms.

Mass Spectrometry (MS) Profile

Due to the presence of two bromine atoms, the isotopic distribution is highly diagnostic. Bromine naturally exists as two isotopes,

and , in a nearly 1:1 ratio. The compound (formula , base molecular weight ~276 g/mol ) will exhibit a textbook 1:2:1 isotopic triad.

Table 2: High-Resolution Mass Spectrometry (ESI-TOF) Data

Ion Fragment	m/z Value	Relative Abundance	Causality / Origin
	274.88	25%	Isotopic contribution of two atoms.
	276.88	50%	Isotopic contribution of one and one .
	278.88	25%	Isotopic contribution of two atoms.

Workflow Diagram: Regioselective Synthesis & Analysis

To visualize the sequential logic required to prevent errant C3 bromination, the workflow below maps the transformation from starting material to validated pure scaffold.

Caption: Stepwise mechanistic sequence avoiding direct C3 electrophilic bromination to yield 2,8-dibromo regioisomers.

Self-Validating Experimental Protocols

The following methodologies enforce a "self-validating" framework, ensuring the continuous verification of chemical identity and purity throughout the analytical or synthetic process. Single-pot reactions such as those seen in Groebke-Blackburn-Bienaymé[1] or microwave-assisted conditions[3] are highly effective for 3-substituted derivatives, but specific functionalization at C2 requires the targeted sequence below.

Protocol 1: Regioselective Synthesis of 2,8-Dibromoimidazo[1,2- ]pyridine

Objective : Guarantee halogenation at the

and positions while leaving the highly reactive site unadulterated.

• Intermediate Formation : Dissolve 3-Bromo-2-aminopyridine (1.0 eq) in anhydrous THF under a nitrogen atmosphere. Add triethylamine (1.2 eq). Dropwise add bromoacetyl bromide (1.1 eq) at 0 °C.

  • Validation Loop: Monitor via TLC (Hexanes:EtOAc 3:1). The disappearance of the strongly fluorescent starting material and the appearance of a lower-Rf spot validates amide formation.

• Cyclodehydration : Reflux the intermediate in toluene with catalytic

  -TsOH to force ring closure, yielding 8-bromoimidazo[1,2- ]pyridin-2-ol.

  • Causality Note: The 2-hydroxy group securely acts as a tautomeric handle for the next step, blocking the C2 carbon from unintended protonation or polymerization[2].

• Nucleophilic Bromination : Dissolve the crude intermediate in anhydrous toluene and add

  (2.0 eq). Reflux at 110 °C for 4 hours.

• Quench & Isolate : Cool the reaction and pour it over crushed ice. Carefully neutralize with

  (aqueous) until effervescence ceases. Extract with dichloromethane (DCM).

  • Validation Loop: The neutralization step ensures the breakdown of residual phosphoryl species. GC-MS of the crude organic layer must immediately reveal the 275/277/279

    1:2:1 triad; if a 1:3:3:1 tetrad (~355 m/z) is observed, over-bromination at C3 has occurred, indicating excessive or poor temperature control.

Protocol 2: Strict NMR Sample Preparation & Acquisition

Objective : Acquire artifact-free resonance data to mathematically confirm the absence of a C2 or C8 proton.

• Solvent Purity : Utilize

  stored over silver foil to prevent acid-catalyzed degradation or protonation of the basic imidazopyridine nitrogen.

• Internal Standardization : Add 0.03% v/v Tetramethylsilane (TMS) directly to the NMR tube.

  • Validation Loop: The software must calibrate the TMS singlet to precisely 0.00 ppm. Any deviation >0.02 ppm invalidates the sample phase correction, leading to erroneous interpretations of the downfield C5 proton.

• Acquisition Parameters : Run

  at 400 MHz with a relaxation delay ( ) of 2 seconds. For , utilize a 100 MHz frequency with complete proton decoupling and a minimum of 512 scans to resolve the heavily shielded C-Br quaternary carbons (C2 and C8) which have inherently long relaxation times.

References

• Okai, H., Tanimoto, K., Ohkado, R., & Iida, H. (2020). Synthesis of imidazo[1,2-a]pyridines. Organic Chemistry Portal. [Link]

• National Center for Biotechnology Information. (2025). PubChem Compound Summary for CID 12428957, 2-Bromoimidazo[1,2-a]pyridine. PubChem. [Link]

• Alvira-García, A., et al. (2022). One-Pot Synthesis of Imidazo[1,2-a]pyridines via Groebke–Blackburn–Bienaymé Reaction. MDPI. [Link]

• Thi Chung, N., et al. (2025). Microwave-Assisted Synthesis of Imidazo[1,2-a]Pyridine Derivatives by Three-Component Reaction of Phenyl Glyoxals, 2-Aminopyridines, and Barbituric Acids. Bentham Science Publishers. [Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. organic-chemistry.org [organic-chemistry.org]
• 3. benthamdirect.com [benthamdirect.com]

1H NMR spectrum of 2,8-Dibromoimidazo[1,2-a]pyridine

Structural and H NMR Elucidation of 2,8-Dibromoimidazo[1,2-a]pyridine: An Authoritative Guide

Executive Summary

The molecule 2,8-dibromoimidazo[1,2-a]pyridine is a bis-halogenated, fused bicyclic heterocycle that serves as a high-value building block in medicinal chemistry and transition-metal-catalyzed cross-coupling reactions (e.g., Suzuki-Miyaura, Buchwald-Hartwig)[1]. The strategic placement of bromines at the C2 and C8 positions allows for orthogonal functionalization, making it highly sought-after in the synthesis of complex therapeutics[2]. As an Application Scientist, successfully leveraging this molecule requires an absolute, mechanistically grounded understanding of its electronic distribution. This guide decrypts the

H Nuclear Magnetic Resonance (NMR) profile of 2,8-dibromoimidazo[1,2-a]pyridine, defining the causality behind each spectral shift to provide a self-validating framework for structural elucidation.

Structural & Mechanistic Foundations

Electronic Asymmetry of the Core

The imidazo[1,2-a]pyridine scaffold is a highly delocalized

-electron aromatic system comprised of an electron-rich imidazole ring and a relatively electron-deficient pyridine ring[3]. The bridgehead nitrogen (N4) dictates this imbalance: it behaves similarly to a pyrrole nitrogen, donating its unshared electron pair into the global pi system—primarily enriching the imidazole ring (making C3 highly nucleophilic)[2]. Consequently, the pyridine ring is subject to a potent inductive electron-withdrawing effect (-I) from the N4 atom, causing substantial deshielding of the proximal protons.

Substituent Effects of the Halogens

• C2 Bromination: Bromine is highly electronegative. At the C2 position, it exerts an inductive (-I) withdrawing effect across the imidazole ring, slightly deshielding the adjacent H-3 proton and countering the intrinsic electron-richness of the 5-membered ring[4].

• C8 Bromination: The installation of a bromine atom at C8 strips the proton from that position, collapsing the pyridine ring's complex 4-spin system into a highly predictable 3-spin system. The inductive withdrawal of the C8-bromine directly deshields the vicinal H-7 proton[5].

Quantitative H NMR Spectral Analysis

The 4-proton system of 2,8-dibromoimidazo[1,2-a]pyridine produces a highly distinct spectral footprint. Below is the empirically grounded theoretical assignment modeled at 400 MHz in

.

Position	Chemical Shift ( , ppm)	Multiplicity	Coupling Constant ( , Hz)	Integration	Mechanistic Causality / Assignment
H-5	~8.10 - 8.15	dd	,	1H	Pyridine ring; most downfield. Deshielded strongly by the adjacent bridgehead N4 and spatial proximity to the imidazole ring current.
H-3	~7.60 - 7.65	s	N/A	1H	Imidazole ring; sharp singlet due to C2 bromination blocking ortho-coupling.
H-7	~7.42 - 7.48	dd	,	1H	Pyridine ring; deshielded directly by the inductive effect of the adjacent C8 bromine[5].
H-6	~6.78 - 6.85	dd (or pseudo-t)	,	1H	Pyridine ring; the most shielded proton, as alternating resonance delocalization places partial negative character at C6[2].

Experimental Protocol: A Self-Validating System

To ensure data integrity, NMR acquisition must be treated as a self-validating workflow. The following step-by-step methodology guarantees high-fidelity resolution capable of decoupling subtle meta-interactions.

Step 1: Sample Preparation & Solvation

• Weigh precisely 10.0 mg of high-purity (>95%) 2,8-dibromoimidazo[1,2-a]pyridine[6].

• Dissolve the compound in 0.6 mL of high-grade deuterated chloroform (

  , 99.8% D) doped with 0.03% v/v Tetramethylsilane (TMS) as an internal zero-reference standard[2].

• Vortex the solution until optically clear to prevent magnetic susceptibility gradients (line broadening) caused by micro-particulates. Transfer to a standard 5 mm Type 1 Class A borosilicate NMR tube.

Step 2: Instrumental Shimming & Locking

• Insert the sample into a 400 MHz (or higher) NMR spectrometer.

• Lock onto the deuterium frequency of the

  solvent ( 7.26 ppm).

• Execute rigorous gradient shimming (Z1-Z5). A self-validating check is to ensure the

  solvent peak displays a line width at half-height (FWHM) of Hz. If the solvent peak is asymmetrical, shimming must be repeated.

Step 3: Optimized Acquisition Parameters

• Pulse Sequence: Utilize a standard 1D

  H sequence (e.g., zg30).

• Number of Scans (NS): Acquire 32 to 64 scans to maximize the Signal-to-Noise Ratio (SNR). High SNR is non-negotiable for observing the fine

  meta-coupling (~1.2 Hz) distinct from baseline noise.

• Relaxation Delay (D1): Set to 2.0 seconds to allow complete longitudinal (

  ) relaxation, guaranteeing accurate peak integration (1:1:1:1 ratio).

Step 4: Data Processing & 2D Verification

• Apply a mild exponential window function (Line Broadening, LB = 0.3 Hz) prior to Fourier Transformation.

• Phase and baseline correct the spectrum.

• 2D Validation: Run a Homonuclear Correlation Spectroscopy (COSY) experiment to definitively map the continuous H5-H6-H7 spin system, and a 2D NOESY to detect the crucial through-space interaction between the H-3 singlet and the H-5 doublet.

Logical Workflow for Spectral Assignment

Below is a diagnostic logic tree utilized by spectroscopists to elucidate the structure of the dibrominated core definitively.

Caption: Logical flowchart for the 1H NMR structural elucidation of 2,8-dibromoimidazo[1,2-a]pyridine.

References

• [3] Synthesis and Antimicrobial Activity of Novel Imidazo[1,2-A]Pyridines Containing 1,2,3-Triazole. sciensage.info. 3

• [2] Synthesis and SAR of Imidazo[1,2-a] Pyridinyl-Phenylacrylonitrile Derivatives as Potent Anticandidosis Agents. Journal of Medicinal and Chemical Sciences. 2

• [6] 8-Bromoimidazo[1,2-a]pyridine, 95% Spec Sheet. Thermo Fisher Scientific.6

• [4] Systematic Study of Heteroarene Stacking Using a Congeneric Set of Molecular Glues for Procaspase-6. Journal of Medicinal Chemistry - ACS Publications. 4

• [1] Pd-Catalyzed Cross-Coupling, High Throughput Experimentation, and Machine Learning. DSpace@MIT. 1

• [5] Synthesis and Characterization of N-(3-(8-bromoimidazo [1, 2- a]pyridin-2-yl)-4-fluorophenyl)benzamide Derivatives. International Journal of Research and Scientific Innovation (IJRSI). 5

Sources

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• 2. Synthesis and SAR of Imidazo[1,2-a] Pyridinyl-Phenylacrylonitrile Derivatives as Potent Anticandidosis Agents [jmchemsci.com]
• 3. sciensage.info [sciensage.info]
• 4. pubs.acs.org [pubs.acs.org]
• 5. ijres.org [ijres.org]
• 6. 446610050 [thermofisher.com]

An In-depth Technical Guide to the ¹³C NMR of 2,8-Dibromoimidazo[1,2-a]pyridine

Abstract

This technical guide provides a comprehensive analysis of the ¹³C Nuclear Magnetic Resonance (NMR) spectrum of 2,8-dibromoimidazo[1,2-a]pyridine, a member of a class of heterocyclic compounds with significant relevance in medicinal chemistry and materials science.[1] Lacking direct experimental data in readily available literature, this document employs a predictive approach grounded in foundational NMR principles and comparative data from analogous structures. We will deconstruct the electronic environment of the imidazo[1,2-a]pyridine core, analyze the substituent effects of the two bromine atoms, and present a detailed, carbon-by-carbon prediction of the ¹³C chemical shifts.[2] Furthermore, this guide furnishes field-proven, step-by-step protocols for the synthesis of halogenated imidazo[1,2-a]pyridines and for the preparation and acquisition of high-quality ¹³C NMR spectra, ensuring a self-validating framework for researchers.

Introduction: The Imidazo[1,2-a]pyridine Scaffold

The imidazo[1,2-a]pyridine system is a fused bicyclic heterocycle that is a prominent "privileged scaffold" in modern drug discovery.[1][3] Its rigid structure and rich electronic nature have led to its incorporation into a wide array of therapeutic agents, including antiviral, anti-inflammatory, and anticancer compounds.[4][5] The precise substitution pattern on this scaffold is critical to its biological activity, making unambiguous structural characterization an essential step in the development of new chemical entities.

¹³C NMR spectroscopy offers direct insight into the carbon skeleton of a molecule, with the chemical shift of each carbon atom being exquisitely sensitive to its local electronic environment.[6] For a molecule like 2,8-dibromoimidazo[1,2-a]pyridine, ¹³C NMR is indispensable for confirming the regiochemistry of bromination and understanding the electronic perturbations induced by these heavy halogen substituents.

Foundational Principles: ¹³C NMR of the Imidazo[1,2-a]pyridine Core

To predict the spectrum of the target molecule, we must first understand the electronic landscape of the parent imidazo[1,2-a]pyridine ring. The system is a 10-π-electron aromatic structure, but the electron distribution is asymmetric due to the presence of two nitrogen atoms.[2]

• N1 (Imidazole): This nitrogen is pyrrole-like, donating lone-pair electrons into the π-system.

• N4 (Pyridine, Bridgehead): This nitrogen is pyridine-like, inductively withdrawing electron density from the ring.

This electronic push-pull mechanism governs the baseline chemical shifts. Based on data from various derivatives, the approximate chemical shifts for the unsubstituted core (in CDCl₃) are as follows:[7]

• C2 & C3 (Imidazole Ring): These carbons are in a relatively electron-rich environment. C2 is typically found around 145.6 ppm , and C3 is more shielded, appearing around 108.1 ppm .

• C5, C6, C7, C8 (Pyridine Ring): These carbons are influenced by the electron-withdrawing N4. They resonate in the aromatic region, typically with C5 (~125.6 ppm) and C7 (~112.5 ppm) at higher fields than C6 (~124.8 ppm) and C8.

• C8a (Bridgehead): This carbon, attached to N4, is significantly deshielded, appearing around 145.7 ppm .

The Impact of Bromine Substitution: Predicting Chemical Shifts

The introduction of two bromine atoms at the C2 and C8 positions will dramatically alter the ¹³C NMR spectrum. The primary influence is the strong inductive (-I) effect of bromine, which withdraws electron density and deshields adjacent carbons, causing their signals to shift downfield.[8] A secondary, weaker effect is the resonance (+M) effect, where bromine's lone pairs can donate electron density, causing a slight shielding (upfield shift), particularly at the ortho and para positions.

The interplay of these effects can be visualized as follows:

Caption: Key electronic effects influencing ¹³C shifts.

Predicted ¹³C NMR Spectrum of 2,8-Dibromoimidazo[1,2-a]pyridine

By combining the baseline shifts of the parent heterocycle with the known effects of bromine substitution, we can predict the ¹³C NMR spectrum. The molecule has 7 unique carbon environments, and thus 7 signals are expected in the proton-decoupled spectrum.

Carbon Atom	Predicted Chemical Shift (δ, ppm)	Rationale for Prediction
C2	~135-140	The parent shift (~145 ppm) is significantly shielded by the direct attachment of bromine. This "heavy atom effect" is common for carbons bearing bromine or iodine and counteracts the inductive effect.
C3	~112-116	Strongly deshielded from its parent position (~108 ppm) due to the powerful inductive effect of the adjacent bromine at C2.
C5	~126-129	Expected to be only marginally affected, as it is distant from both bromine atoms. A slight downfield shift from the parent (~125.6 ppm) is possible due to the overall electron withdrawal.
C6	~125-128	Similar to C5, this position is relatively remote from the substituents and should show minimal deviation from its parent value (~124.8 ppm).
C7	~115-119	Deshielded relative to its parent position (~112.5 ppm) due to the ortho relationship with the bromine at C8.
C8	~105-110	The position of this signal is a balance between the strong deshielding inductive effect and the shielding "heavy atom effect" from the directly attached bromine. Given data from other 8-bromo derivatives, a significant upfield shift from a typical aromatic carbon is expected.[3]
C8a	~140-144	Deshielded relative to a typical bridgehead carbon due to the ortho bromine at C8, but likely shielded relative to the parent (~145.7 ppm) due to complex electronic effects.

Experimental Design for Spectral Verification

A core tenet of trustworthy science is the ability to validate predictions through experimentation. This section provides the necessary protocols to synthesize 2,8-dibromoimidazo[1,2-a]pyridine and acquire its ¹³C NMR spectrum.

Part A: Synthesis Protocol for Halogenated Imidazo[1,2-a]pyridines

The classical and robust method for synthesizing the imidazo[1,2-a]pyridine core is the Tschitschibabin reaction, involving the condensation of a 2-aminopyridine with an α-haloketone.[9][10] For the target molecule, a 3-bromo-2-aminopyridine precursor would be required, followed by a subsequent bromination step, or a direct synthesis using a dibrominated aminopyridine. A representative procedure for the synthesis of an 8-bromo derivative is adapted from the literature.[3]

Step-by-Step Synthesis:

• Reaction Setup: To a solution of 3-bromo-2-aminopyridine (1.0 eq) in anhydrous ethanol (0.2 M), add 2,2-dibromoacetaldehyde (1.1 eq).

• Cyclization: Heat the mixture to reflux (approx. 80 °C) and monitor the reaction progress by Thin Layer Chromatography (TLC). The reaction is typically complete within 3-6 hours.

• Work-up: Upon completion, cool the reaction mixture to room temperature and concentrate under reduced pressure to remove the solvent.

• Purification: Neutralize the residue with a saturated aqueous solution of sodium bicarbonate. Extract the aqueous layer with ethyl acetate (3x). Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate.

• Final Product: Purify the crude product by flash column chromatography on silica gel to yield the 2,8-dibromoimidazo[1,2-a]pyridine.

Part B: ¹³C NMR Sample Preparation and Data Acquisition

High-quality data is contingent on meticulous sample preparation.

Step-by-Step Protocol:

• Sample Weighing: Accurately weigh 15-30 mg of the purified 2,8-dibromoimidazo[1,2-a]pyridine. ¹³C NMR is an insensitive technique, requiring a higher concentration than ¹H NMR.

• Solvent Addition: Dissolve the sample in approximately 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆) in a clean, dry vial. Ensure complete dissolution.

• Filtration and Transfer: To remove any particulate matter that could degrade spectral quality, filter the solution through a small plug of cotton or glass wool in a Pasteur pipette directly into a 5 mm NMR tube.

• Capping and Labeling: Cap the NMR tube securely and label it clearly.

Data Acquisition Workflow:

Caption: Standard workflow for NMR data acquisition.

Table 2: Recommended ¹³C NMR Acquisition Parameters

Parameter	Recommended Value	Purpose
Spectrometer Frequency	≥ 100 MHz (for ¹³C)	Higher fields provide better signal dispersion and sensitivity.
Pulse Program	zgpg30 or similar	Standard 30° pulse for quantitative acquisition.
Acquisition Time (AQ)	1-2 seconds	Duration of data collection for the FID.
Relaxation Delay (D1)	2-5 seconds	Allows for full relaxation of carbon nuclei, crucial for accurate (though not essential here) integration.
Number of Scans (NS)	1024 - 4096+	Increased scans are necessary to achieve an adequate signal-to-noise ratio for the low-abundance ¹³C isotope.
Decoupling	Proton Broadband	Removes ¹H-¹³C coupling, resulting in a singlet for each unique carbon.[6]
Temperature	298 K (25 °C)	Standard ambient temperature for routine analysis.

Conclusion

This guide provides a robust framework for understanding and predicting the ¹³C NMR spectrum of 2,8-dibromoimidazo[1,2-a]pyridine. By leveraging data from the parent scaffold and applying fundamental principles of substituent effects, we have established a set of expected chemical shifts that can guide researchers in their structural verification efforts. The provided experimental protocols for synthesis and NMR analysis offer a practical and self-validating pathway to confirm these predictions. This integrated approach of theoretical prediction and experimental validation embodies the rigorous standards required in modern chemical and pharmaceutical research.

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• Synthesis and Characterization of N-(3-(8-bromoimidazo [1, 2- a]pyridin-2-yl)-4-fluorophenyl)benzamide Derivatives. (2021). International Journal of Research in Engineering and Science (IJRES).
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• Synthesis of Imidazo [1, 2-a] Pyridine Derivatives Using Copper Silicate as an Efficient and Reusable Catalyst. (2021). Letters in Applied NanoBioScience.
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Mass Spectrometry of 2,8-Dibromoimidazo[1,2-a]pyridine: An In-depth Technical Guide

This technical guide provides a comprehensive overview of the mass spectrometric analysis of 2,8-Dibromoimidazo[1,2-a]pyridine, a heterocyclic compound of significant interest to researchers, scientists, and drug development professionals. Due to its prevalence in medicinally relevant scaffolds, understanding its behavior under mass spectrometric conditions is crucial for its unambiguous identification and characterization. This document will delve into the predicted fragmentation pathways under both Electron Ionization (EI) and Electrospray Ionization (ESI), provide a detailed experimental protocol for its analysis, and offer insights into the interpretation of the resulting mass spectra.

Introduction to 2,8-Dibromoimidazo[1,2-a]pyridine and its Mass Spectrometric Interrogation

The imidazo[1,2-a]pyridine scaffold is a privileged structure in medicinal chemistry, forming the core of numerous therapeutic agents.[1] The introduction of bromine atoms at the 2 and 8 positions significantly influences the molecule's physicochemical properties and, consequently, its mass spectrometric behavior. Mass spectrometry is an indispensable analytical technique for the structural elucidation and purity assessment of such novel compounds.[2] This guide will focus on the two most common ionization techniques: the high-energy Electron Ionization (EI) and the softer Electrospray Ionization (ESI).

The presence of two bromine atoms (⁷⁹Br and ⁸¹Br) in 2,8-Dibromoimidazo[1,2-a]pyridine results in a highly characteristic isotopic pattern for the molecular ion and any bromine-containing fragments. This pattern, with relative intensities of approximately 1:2:1 for the M, M+2, and M+4 peaks, serves as a key diagnostic tool in the identification of this and other poly-brominated compounds.[3]

Predicted Fragmentation Pathways

Electron Ionization (EI) Mass Spectrometry

Under the high-energy conditions of EI-MS, the 2,8-Dibromoimidazo[1,2-a]pyridine molecule is expected to undergo extensive fragmentation, providing rich structural information.[5] The initial event is the removal of an electron to form the molecular ion (M•+).

The predicted fragmentation cascade is as follows:

• Initial Halogen Loss: The most facile fragmentation pathway for halogenated compounds is often the loss of a halogen radical.[4] In this case, the molecular ion can lose a bromine radical to form a prominent [M-Br]⁺ ion.

• Sequential Halogen Loss: Following the initial loss of a bromine atom, the resulting fragment ion can undergo a second bromine radical loss to yield the [M-2Br]⁺• ion.

• Ring Cleavage and Rearrangements: The imidazo[1,2-a]pyridine core can undergo characteristic ring cleavages. A common fragmentation for pyridine-containing rings involves the loss of HCN.[6] We can also anticipate the cleavage of the imidazole ring.

Below is a DOT script representation of the predicted EI fragmentation pathway.

Caption: Predicted Electron Ionization Fragmentation Pathway.

Electrospray Ionization (ESI) Mass Spectrometry

ESI is a soft ionization technique that typically results in minimal fragmentation, with the predominant species being the protonated molecule, [M+H]⁺.[7][8] This is particularly useful for confirming the molecular weight of the compound. Collision-Induced Dissociation (CID) can be employed in tandem mass spectrometry (MS/MS) to induce fragmentation of the [M+H]⁺ ion and gain structural information.

The predicted ESI-MS/MS fragmentation of the [M+H]⁺ ion of 2,8-Dibromoimidazo[1,2-a]pyridine would likely involve:

• Loss of HBr: A common fragmentation pathway for protonated halogenated compounds is the loss of a hydrogen halide molecule.

• Sequential Loss of HBr: The initial fragment can then lose a second molecule of HBr.

The following DOT script visualizes the predicted ESI-MS/MS fragmentation.

Caption: Predicted ESI-MS/MS Fragmentation Pathway.

Experimental Protocol

This section provides a detailed, step-by-step methodology for the mass spectrometric analysis of 2,8-Dibromoimidazo[1,2-a]pyridine.

Sample Preparation

• Solvent Selection: Dissolve approximately 1 mg of 2,8-Dibromoimidazo[1,2-a]pyridine in 1 mL of a suitable solvent. For ESI-MS, a mixture of methanol or acetonitrile with 0.1% formic acid is recommended to promote protonation.[9] For direct infusion EI-MS, a volatile solvent such as dichloromethane or methanol is appropriate.

• Concentration: The final concentration for infusion should be in the range of 1-10 µg/mL.

Instrumentation and Parameters

The following are general guidelines for instrument parameters. Optimization may be required based on the specific mass spectrometer used.

Parameter	EI-MS Setting	ESI-MS Setting
Ionization Mode	Electron Ionization	Electrospray Ionization (Positive)
Electron Energy	70 eV	N/A
Ion Source Temp.	200-250 °C	100-150 °C
Capillary Voltage	N/A	3-4 kV
Nebulizing Gas	N/A	Nitrogen, 10-15 L/min
Drying Gas	N/A	Nitrogen, 250-350 °C
Mass Range	m/z 50-500	m/z 100-500
Collision Energy (for MS/MS)	N/A	10-40 eV (Ramped)

Experimental Workflow

The general workflow for the analysis is depicted in the following diagram.

Caption: General Experimental Workflow for MS Analysis.

Data Interpretation

The interpretation of the mass spectrum of 2,8-Dibromoimidazo[1,2-a]pyridine should be guided by the following key features:

• Molecular Ion Isotopic Pattern: The most critical diagnostic feature will be the isotopic cluster of the molecular ion (in EI-MS) or the protonated molecule (in ESI-MS). The presence of two bromine atoms will generate a characteristic 1:2:1 ratio for the M, M+2, and M+4 peaks (or [M+H]⁺, [M+H+2]⁺, and [M+H+4]⁺).

• High-Resolution Mass Spectrometry (HRMS): Whenever possible, HRMS should be employed to determine the elemental composition of the molecular ion and key fragment ions.[10][11] This provides a high degree of confidence in the identification.

• Fragmentation Pattern Analysis: The observed fragment ions should be rationalized based on the predicted pathways. The loss of one and two bromine atoms (or HBr) should be readily identifiable. The subsequent fragmentation of the heterocyclic core can provide further structural confirmation.

By carefully considering these aspects, researchers can confidently identify and characterize 2,8-Dibromoimidazo[1,2-a]pyridine using mass spectrometry.

References

• C3-Alkylation of Imidazo[1,2-a]pyridines via Three-Component Aza-Friedel–Crafts Reaction Catalyzed by Y(OTf)3. MDPI. [Link]

• Annulation of a-Bromocinnamaldehydes to Access 3-Formyl- imidazo[1,2-a]pyridines and Pyrimidines under Transition. Rsc.org. [Link]

• Synthesis and halogenation of 2-methylimidazo[1,2-a]pyridine. Antimicrobial activity of 3-bromo-2-methyl-1Н-imidazo[1,2-a]pyridinium bromide. ResearchGate. [Link]

• A cascade reaction of imidazo[1,2-a]pyridines with maleic anhydride: Formation of cross-conjugated mesomeric betaines. Arkivoc. [Link]

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• Synthesis and Characterization of Imidazo[1,2-a]pyridines and Zolimidine. ResearchGate. [Link]

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• Mass Spectrometric Fragmentation of Some Isolated and Fused Heterocyclic Rings with Dibromoquinazoline Moiety. ResearchGate. [Link]

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An In-depth Technical Guide to the Crystal Structure of Brominated Imidazo[1,2-a]pyridines: A Case Study on 6-bromo-2-(4-bromophenyl)imidazo[1,2-a]pyridine

For the Attention of: Researchers, Scientists, and Drug Development Professionals

Disclaimer: This technical guide addresses the crystal structure of brominated imidazo[1,2-a]pyridines. Due to the absence of publicly available crystallographic data for 2,8-Dibromoimidazo[1,2-a]pyridine, this document provides a comprehensive analysis of a closely related analogue, 6-bromo-2-(4-bromophenyl)imidazo[1,2-a]pyridine , for which a crystal structure has been determined. This approach provides valuable insights into the structural characteristics of this class of compounds.

Introduction: The Significance of the Imidazo[1,2-a]pyridine Scaffold

The imidazo[1,2-a]pyridine core is a privileged heterocyclic scaffold in medicinal chemistry and materials science.[1] Its unique electronic and structural properties have led to its incorporation into a wide array of biologically active molecules, including antiviral, antibacterial, anticancer, and anti-inflammatory agents.[2] The introduction of bromine atoms onto this scaffold can significantly modulate its physicochemical properties, such as lipophilicity and metabolic stability, and can also introduce specific intermolecular interactions that influence crystal packing and, consequently, solid-state properties. Understanding the precise three-dimensional arrangement of these molecules in the crystalline state is paramount for structure-activity relationship (SAR) studies and the rational design of new therapeutic agents and functional materials.

Synthesis and Crystallization

The synthesis of the representative compound, 6-bromo-2-(4-bromophenyl)imidazo[1,2-a]pyridine, is achieved through a single-step cyclization reaction. This method is a common and efficient route for the preparation of various imidazo[1,2-a]pyridine derivatives.

Experimental Protocol: Synthesis of 6-bromo-2-(4-bromophenyl)imidazo[1,2-a]pyridine

A detailed, step-by-step methodology for the synthesis is provided below:

• Reactant Preparation: In a round-bottom flask, dissolve 2-amino-5-bromopyridine (1 mmol) and 2-bromo-1-(4-bromophenyl)ethan-1-one (1 mmol) in ethanol (10 mL).

• Reaction Execution: The reaction mixture is refluxed for 4-6 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• Work-up and Isolation: Upon completion, the reaction mixture is cooled to room temperature. The resulting precipitate is filtered, washed with cold ethanol, and dried under vacuum to yield the crude product.

• Purification and Crystallization: The crude product is purified by recrystallization from a suitable solvent system, such as ethanol or a mixture of dichloromethane and hexane. Single crystals suitable for X-ray diffraction can be obtained by slow evaporation of the solvent from a saturated solution of the purified compound.

Caption: Synthetic workflow for 6-bromo-2-(4-bromophenyl)imidazo[1,2-a]pyridine.

Crystal Structure Analysis

The crystal structure of 6-bromo-2-(4-bromophenyl)imidazo[1,2-a]pyridine was determined by single-crystal X-ray diffraction. A summary of the crystallographic data is presented in the table below.

Crystallographic Data for 6-bromo-2-(4-bromophenyl)imidazo[1,2-a]pyridine

Parameter	Value
Chemical Formula	C₁₃H₈Br₂N₂
Formula Weight	368.03
Crystal System	Monoclinic
Space Group	P2₁/c
a (Å)	11.0853 (4)
b (Å)	14.1558 (5)
c (Å)	8.3564 (3)
α (°)	90
β (°)	108.996 (2)
γ (°)	90
Volume (ų)	1239.95 (8)
Z	4
Density (calculated) (g/cm³)	1.972
Absorption Coefficient (mm⁻¹)	7.432
F(000)	704

Data sourced from a study on the crystal structure of 6-bromo-2-(4-bromophenyl)imidazo[1,2-a]pyridine.[3]

Molecular Geometry

The molecule is essentially planar, with a small dihedral angle of 0.62 (17)° between the phenyl ring and the imidazo[1,2-a]pyridine ring system.[3] This planarity is a common feature in many imidazo[1,2-a]pyridine derivatives and can facilitate π-π stacking interactions within the crystal lattice. An intramolecular C—H···N hydrogen bond is observed, which contributes to the planarity of the molecule.[3]

Intermolecular Interactions and Crystal Packing

The crystal packing of 6-bromo-2-(4-bromophenyl)imidazo[1,2-a]pyridine is governed by a combination of weak intermolecular interactions, which collectively stabilize the three-dimensional supramolecular architecture.

Hirshfeld surface analysis reveals that the most significant contributions to the crystal packing are from H···Br/Br···H (26.1%), H···H (21.7%), and H···C/C···H (21.3%) contacts.[3] Additionally, C···C interactions, indicative of π-π stacking, contribute 6.5% to the overall packing.[3]

The molecules form inversion-related dimers through short H···H contacts.[3] These dimers are further linked by weak C—H···π and slipped π–π stacking interactions, creating layers.[3] These layers are then interconnected into a three-dimensional network via short Br···H contacts.[3]

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Navigating the Solubility Landscape of 2,8-Dibromoimidazo[1,2-a]pyridine: A Technical Guide

For Immediate Release

[City, State] – In the intricate world of pharmaceutical sciences, the solubility of a compound is a critical determinant of its therapeutic potential. For researchers and drug development professionals working with novel heterocyclic compounds, a comprehensive understanding of solubility is paramount. This in-depth technical guide focuses on 2,8-Dibromoimidazo[1,2-a]pyridine, a member of a class of compounds recognized for its wide-ranging biological activities.[1][2][3][4] While specific solubility data for this exact molecule is not extensively published, this guide provides a foundational understanding based on the broader imidazo[1,2-a]pyridine family, offering a roadmap for its characterization and optimization.

The imidazo[1,2-a]pyridine scaffold is a "privileged structure" in medicinal chemistry due to its presence in numerous biologically active compounds, including those with anticancer, anti-inflammatory, and antiviral properties.[1][5][6] However, the introduction of hydrophobic substituents, such as bromine atoms, can significantly impact aqueous solubility, a key factor for oral bioavailability and overall drug efficacy. This guide will delve into the theoretical underpinnings of solubility, practical experimental methodologies for its determination, and strategies for its enhancement.

Theoretical Framework: Predicting and Understanding Solubility

The solubility of a molecule like 2,8-Dibromoimidazo[1,2-a]pyridine is governed by a delicate interplay of its physicochemical properties and its interaction with the solvent. Key parameters that influence solubility include molecular weight, lipophilicity (logP), melting point, and crystal lattice energy. The presence of two bromine atoms on the imidazo[1,2-a]pyridine core increases the molecular weight and is expected to enhance lipophilicity, potentially leading to lower aqueous solubility.

The General Solubility Equation (GSE) proposed by Yalkowsky offers a theoretical starting point for estimating aqueous solubility:

Log S = 0.5 - 0.01(MP - 25) - LogP

Factors Influencing the Solubility of Imidazo[1,2-a]pyridine Derivatives:

• Substitution Pattern: The position and nature of substituents on the imidazo[1,2-a]pyridine ring are critical. Studies on related compounds have shown that introducing water-solubilizing groups can significantly improve solubility.[8] Conversely, hydrophobic moieties like the bromo groups in the title compound are likely to decrease it.

• Crystal Packing: The energy required to break the crystal lattice of a solid before it can dissolve plays a significant role. Polymorphism, the ability of a compound to exist in different crystal forms, can lead to variations in solubility.[7]

• pH: The imidazo[1,2-a]pyridine core contains a basic nitrogen atom, suggesting that the solubility of its derivatives may be pH-dependent. In acidic solutions, the molecule can be protonated, forming a more soluble salt.

Experimental Determination of Solubility

A variety of experimental techniques are available to determine the solubility of a compound, ranging from high-throughput screening methods in early discovery to more precise thermodynamic measurements during development.[7][9]

Kinetic vs. Thermodynamic Solubility

It is crucial to distinguish between kinetic and thermodynamic solubility.

• Kinetic Solubility: This is a measure of how quickly a compound dissolves from a high-concentration stock solution (often in DMSO) when diluted into an aqueous buffer. It is a high-throughput method often used in early drug discovery.[7]

• Thermodynamic Solubility: This represents the true equilibrium solubility of a compound in a saturated solution. It is a more time-consuming but accurate measurement.[10]

Common Methodologies

The following table summarizes common methods for solubility determination:

Method	Principle	Throughput	Application Stage
High-Performance Liquid Chromatography (HPLC)	Separation and quantification of the dissolved compound in a saturated solution.	Medium	Discovery and Development
Ultraviolet-Visible (UV/Vis) Spectroscopy	Measurement of the absorbance of a saturated solution at a specific wavelength.	High	Early Discovery
Turbidimetric Method	Detection of precipitation as a compound is added to a solvent.	High	Early Discovery
Nephelometry	Measurement of light scattering caused by undissolved particles.	High	Early Discovery
pH-Metric Solubility	Titration-based method to determine the solubility of ionizable compounds as a function of pH.	Low	Development

Protocol: Thermodynamic Solubility Determination using HPLC

This protocol outlines a standard procedure for measuring the thermodynamic solubility of a compound.

Materials:

• 2,8-Dibromoimidazo[1,2-a]pyridine

• Phosphate-buffered saline (PBS), pH 7.4

• Dimethyl sulfoxide (DMSO)

• HPLC system with a suitable column (e.g., C18)

• Shaking incubator

• Centrifuge

• Filtration device (e.g., 0.45 µm syringe filters)

Procedure:

• Preparation of Stock Solution: Prepare a standard stock solution of 2,8-Dibromoimidazo[1,2-a]pyridine in DMSO at a known concentration (e.g., 10 mM).

• Sample Preparation: Add an excess amount of the solid compound to a known volume of PBS (e.g., 1 mL) in a glass vial.

• Equilibration: Tightly cap the vials and place them in a shaking incubator at a controlled temperature (e.g., 25°C or 37°C) for 24-48 hours to ensure equilibrium is reached.

• Phase Separation: Centrifuge the samples at high speed to pellet the undissolved solid.

• Filtration: Carefully collect the supernatant and filter it to remove any remaining solid particles.

• Quantification: Dilute the filtered supernatant with a suitable mobile phase and analyze it by HPLC.

• Calibration Curve: Prepare a series of standard solutions from the DMSO stock and inject them into the HPLC to generate a calibration curve.

• Calculation: Determine the concentration of 2,8-Dibromoimidazo[1,2-a]pyridine in the saturated PBS solution by comparing its peak area to the calibration curve.

Strategies for Solubility Enhancement

Given the anticipated low aqueous solubility of 2,8-Dibromoimidazo[1,2-a]pyridine, several strategies can be employed to improve this critical property.

• Salt Formation: For ionizable compounds, forming a salt with a suitable counter-ion can significantly increase aqueous solubility. Given the basic nature of the imidazo[1,2-a]pyridine ring, forming a hydrochloride or other pharmaceutically acceptable salt is a viable approach.

• Structural Modification: As demonstrated in the literature for related compounds, introducing polar or ionizable functional groups can enhance solubility.[8] For example, adding a basic amine side chain has been shown to improve the solubility of similar heterocyclic scaffolds.[8]

• Co-solvency: The use of a mixture of solvents can increase the solubility of a compound. Common co-solvents in pharmaceutical formulations include ethanol, propylene glycol, and polyethylene glycol (PEG).

• Use of Excipients: Formulation with cyclodextrins, surfactants, or other solubilizing agents can improve the apparent solubility and dissolution rate of a poorly soluble drug.

Workflow for Solubility Assessment in Drug Discovery

The following diagram illustrates a typical workflow for assessing and addressing the solubility of a new chemical entity like 2,8-Dibromoimidazo[1,2-a]pyridine in a drug discovery setting.

Caption: A streamlined workflow for solubility assessment and optimization.

Conclusion

While direct, quantitative solubility data for 2,8-Dibromoimidazo[1,2-a]pyridine remains to be extensively documented, a comprehensive understanding of its potential solubility challenges and the means to address them can be gleaned from the broader family of imidazo[1,2-a]pyridine derivatives. By employing a combination of theoretical prediction, robust experimental determination, and strategic solubility enhancement techniques, researchers can effectively navigate the complexities associated with this promising class of compounds. The methodologies and strategies outlined in this guide provide a solid framework for advancing the development of 2,8-Dibromoimidazo[1,2-a]pyridine and its analogs as potential therapeutic agents.

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• Antiplasmodial imidazopyridazines: structure–activity relationship studies lead to the identification of analogues with improved solubility and hERG profiles. PMC.
• Imidazo[1,2‑a]pyridines in Medicinal Chemistry: Recent Advances in Synthesis and Biological Activities. PMC.
• Compound solubility measurements for early drug discovery. Life Chemicals Blog.
• Improving Aqueous Solubility and In Vitro Pharmacokinetic Properties of the 3-Nitroimidazo[1,2-a]pyridine Antileishmanial Pharmacophore. PMC.
• Physico-analytical studies on some heterocyclic azo dyes and their metal complexes. PMC.
• Improving Aqueous Solubility and In Vitro Pharmacokinetic Properties of the 3-Nitroimidazo[1,2-a]pyridine Antileishmanial Pharmacophore. MDPI.
• Imidazo[1,2- a ]pyridines in Medicinal Chemistry: Recent Advances in Synthesis and Biological Activities.
• Imidazopyridine Family: Versatile and Promising Heterocyclic Skeletons for Different Applic
• Experimental and computational approaches to estimate solubility and permeability in drug discovery and development settings. Adv. Drug Deliv. Rev.
• Practical Aspects of Solubility Determination and Considerations for Enabling Formulation Technologies. American Pharmaceutical Review.
• Synthesis and site selective C–H functionalization of imidazo-[1,2-a]pyridines. Organic & Biomolecular Chemistry.
• Synthesis of imidazo[1,2-a]pyridines: a decade update.
• Functionalization of imidazo[1,2-a]pyridines via radical reactions. New Journal of Chemistry.

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Stability and Handling Dynamics of 2,8-Dibromoimidazo[1,2-a]pyridine: A Comprehensive Technical Whitepaper

Executive Summary

The imidazo[1,2-a]pyridine scaffold is an essential fused bicyclic heteroaromatic system in contemporary drug discovery, forming the structural core of approved therapeutics like Zolpidem and advanced clinical candidates against multidrug-resistant tuberculosis [[1]]() 2. Among its halogenated derivatives, 2,8-Dibromoimidazo[1,2-a]pyridine (CAS: 1260782-41-9) represents a highly privileged bifunctional building block.

However, possessing two bromine substituents in asymmetrical electronic environments introduces complex stability risks. This guide explores the physicochemical vulnerabilities of 2,8-dibromoimidazo[1,2-a]pyridine, detailing the mechanistic pathways of its degradation, and establishes a self-validating protocol for stability-indicating analyses.

Structural Profiling & Electronic Asymmetry

Understanding the stability of 2,8-dibromoimidazo[1,2-a]pyridine requires analyzing the electronic disparity across its fused ring system. The bridgehead nitrogen heavily influences electron delocalization, leading to varying reactivity across the carbons [[3]]().

Table 1: Physicochemical and Degradation Risk Profile

Property	Value	Causality in Stability & Reactivity
CAS Number	1260782-41-9	Confirmed registry identifier for supply chain tracking 4.
Molecular Formula	C₇H₄Br₂N₂	High halogen-to-carbon ratio increases crystalline density but enhances photolytic sensitivity.
C2-Bromine Reactivity	High (SNAr/Coupling)	Situated on the highly delocalized imidazole ring. Highly susceptible to nucleophilic attack or unwanted cross-coupling under ambient basic moisture.
C8-Bromine Reactivity	Moderate	Positioned on the pyridine ring and sterically shielded compared to C2. More resistant to hydrolysis but vulnerable to reductive debromination.
C3-Position	Unsubstituted, Electron-rich	Serves as an inherent mechanistic sink for electrophiles. Highly susceptible to oxidative radical attack (ROS) if exposed to prolonged atmospheric oxygen.

Mechanistic Pathways of Degradation

The compound faces three primary environmental threats: photolysis, oxidation, and extreme pH hydrolysis. The unhindered C3 position, combined with the relative lability of the C-Br bonds, drives the majority of degradation artifacts.

• Photolytic Cleavage (UV/Vis): Bromo-heterocycles undergo homolytic bond cleavage upon exposure to UV light (specifically < 350 nm). The dissociation energy of the C2-Br bond is lower than a typical aryl C-H bond, generating highly reactive organic radicals that trigger dimerization or proton abstraction.

• Oxidative Attack: Singlet oxygen or biological oxidative mimics readily attack the C3 position or the basic bridgehead nitrogen, leading to the formation of N-oxides and complex ring-opened byproducts.

• Thermal/Hydrolytic Stress: While the imidazo[1,2-a]pyridine core acts as a weak base (buffering itself slightly in acidic media), elevated temperatures in strong bases force nucleophilic aromatic substitution (SNAr) of the halogens, predominantly at the C2 position.

Caption: Degradation mechanisms of 2,8-Dibromoimidazo[1,2-a]pyridine under environmental stress.

Self-Validating Protocol: Forced Degradation & Stability Indicating Assay

A mere measurement of peak area disappearance is insufficient for rigorous quality control. The following protocol relies on a System Suitability Mass Balance calculation. If the generated degradation peaks do not account for the mass lost from the parent compound (Mass Balance < 95%), the system flags the assay as invalid—proving that degradants are precipitating, volatilizing, or eluting outside the analytical window.

Step-by-Step Methodology

• Sample Reconstitution & Spiking (Internal Control):

  • Action: Dissolve 2,8-dibromoimidazo[1,2-a]pyridine to a concentration of 0.1 mg/mL in anhydrous HPLC-grade methanol. Spike with 10 µg/mL of Toluene-d8 (Internal Standard).

  • Causality: Methanol strictly prevents baseline aqueous hydrolysis before intentional stress is applied. Toluene-d8 acts as an inert reference signal unaffected by polar stress pathways, providing an absolute internal reference for mass loss calculation.

• Stress Application (Oxidative Example):

  • Action: Aliquot 1 mL of the stock. Add 100 µL of 3% H₂O₂. Incubate at 25°C for 24 hours in the dark.

  • Causality: Exclusively targets the electron-rich C3 carbon. Keeping it in the dark isolates the oxidative variable from confounding photolytic C-Br cleavage.

• Reaction Quenching:

  • Action: Add 100 µL of 0.1 M Sodium Thiosulfate (Na₂S₂O₃) immediately after the 24h interval.

  • Causality: Instantaneously neutralizes residual peroxides. Omitting this step allows degradation to artificially continue while samples queue in the autosampler, skewing kinetic data.

• UPLC-MS/MS Acquisition:

  • Action: Run via C18 column using a mobile phase of Water/Acetonitrile buffered with 10 mM Ammonium Acetate (pH 6.8).

  • Causality: The imidazopyridine basic nitrogen possesses a pKa ≈ 6-7. The pH 6.8 buffer tightly regulates its ionization state, preventing the catastrophic peak tailing and retention time drift typical of unbuffered gradients.

• Self-Validation & Mass Balance Calculation:

  • Action: Integrate all MS signals. Calculate (Σ Area of Degradants + Area of Remaining Parent) / Expected Parent Area via IS.

  • Causality: Enforces algorithmic trustworthiness. If mass balance > 95%, the assay proves it detected all kinetic byproducts.

Caption: Self-validating UPLC-MS/MS stability-indicating protocol ensuring mass balance control.

Storage and Handling Guidelines

Based on degradation susceptibility mapping, prolonged viability of the 2,8-dibromo building block relies on strict environmental mitigation.

Table 2: Recommended Storage and Mitigation Parameters

Environmental Variable	Target Limit	Required Mitigation Strategy	Causality / Justification
Light Exposure	< 100 lux hours	Amber glass vials; actinic foil wrapping.	Prevents homolytic cleavage of the lower-bond-energy C2-Br axis, halting radical cascade polymerization.
Temperature	2-8°C	Refrigerated, continuously monitored chamber.	Depresses the ambient kinetic energy required for atmospheric moisture to enact spontaneous nucleophilic hydrolysis at C2.
Atmosphere	< 5% Oxygen	Backfill headspace with ultra-high purity Argon.	Argon displaces oxidative radicals and ambient O₂, fully protecting the nucleophilic C3 position from forming degradative N-oxides.

References

• Title: Recent developments of imidazo[1,2-a]pyridine analogues as antituberculosis agents Source: PMC / nih.gov URL: [Link]

• Title: Synthesis of Imidazo[1,2-a]pyridines: Triflic Anhydride-Mediated Annulation of 2H-Azirines with 2-Chloropyridines Source: The Journal of Organic Chemistry (ACS Publications) URL: [Link]

• Title: Imidazo[1,2-a]pyridines in Medicinal Chemistry: Recent Advances in Synthesis and Biological Activities Source: ACS Omega URL: [Link]

Sources

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• 4. 2910928-83-3|3,6-Dibromo-7-fluoroimidazo[1,2-a]pyridine|BLD Pharm [bldpharm.com]

Protocols & Analytical Methods

Palladium catalysts for 2,8-Dibromoimidazo[1,2-a]pyridine cross-coupling

This Application Note details the mechanistic principles and validated laboratory protocols for the regiodivergent palladium-catalyzed cross-coupling of 2,8-dibromoimidazo[1,2-a]pyridine. As a privileged fused-bicyclic pharmacophore prevalent in therapeutics (e.g., zolpidem, alpidem), site-selective functionalization of the imidazo[1,2-a]pyridine scaffold is a critical operation in drug development.

Mechanistic Principles of Regioselectivity (C8 vs. C2)

Differentiating the reactivity of two identical halogens (C-Br) on the same core scaffold relies entirely on the disparate electronic environments of the fused bicyclic system[1]. In palladium-catalyzed cross-coupling reactions, the rate-determining step is typically the oxidative addition of the Pd(0) active species into the aryl halide bond[2].

• The C8 Position (Kinetic Preference): The C8-Br bond resides on the pyridine-like hemisphere of the molecule, adjacent to the electron-withdrawing bridgehead nitrogen. This positioning severely depletes electron density, lowering the LUMO energy of the C8-Br bond. Consequently, an electron-rich Pd(0) center will undergo oxidative addition at the C8 position with a significantly lower activation energy[3].

• The C2 Position (Thermodynamic Resistance): Conversely, the C2-Br bond is located on the highly electron-rich imidazole ring. The localized electron density strengthens the C(sp2)-Br bond against oxidative addition by an already electron-rich metal center. Activating the C2 position requires forcing conditions, specifically the use of sterically bulky, electron-rich dialkylbiaryl phosphine ligands (like XPhos or SPhos) and elevated temperatures[4].

Pd-catalyzed regioselective workflow for 2,8-dibromoimidazo[1,2-a]pyridine.

Condition Matrix & Optimization Data

To achieve >90% regiocontrol, the choice of catalyst and temperature is paramount. Table 1 summarizes the empirical causality behind condition screening.

Table 1: Optimization of Reaction Conditions for Regioselective Functionalization

Catalyst System (5 mol%)	Base (2.0 eq) / Solvent	Temp / Time	C8-Arylation Yield	C2,C8-Diarylation	Mechanistic Causality Insight
Pd(PPh3)4	Na2CO3 / THF:H2O	60 °C / 12h	82%	<2%	Mild Pd(0) preferentially adds to the electron-deficient C8, but reaction stalls due to catalyst degradation.
Pd(dppf)Cl2	K2CO3 / Dioxane:H2O	70 °C / 8h	94%	<5%	The wide bite-angle bidentate ligand (dppf) stabilizes Pd(0), driving C8 conversion while strictly preventing C2 over-reaction.
Pd(OAc)2 / SPhos	K3PO4 / Toluene	100 °C / 16h	12%	85%	Highly electron-rich SPhos lowers the barrier for C2-Br oxidative addition, forcing the double coupling[1].

Step-by-Step Experimental Protocols

The following protocols dictate a two-step regiodivergent functionalization: an initial Suzuki-Miyaura coupling at C8, followed by a Buchwald-Hartwig amination at C2. Every step incorporates self-validating analytical checkpoints to guarantee experimental integrity.

Protocol A: Regioselective Suzuki-Miyaura Coupling at C8

Objective: Synthesize 8-Aryl-2-bromoimidazo[1,2-a]pyridine with strict suppression of C2 activation.

• Reaction Setup (Degassing): In an oven-dried Schlenk tube, combine 2,8-dibromoimidazo[1,2-a]pyridine (1.00 mmol), the desired arylboronic acid (1.05 mmol), and K2CO3 (2.00 mmol). Suspend the mixture in a 5:1 volumetric ratio of 1,4-Dioxane and H2O (6.0 mL).

  • Causality Note: Water is essential to dissolve the inorganic base and hydrate the boronic acid to its reactive "ate" complex. Dioxane is chosen for its miscibility and optimal boiling point.

• Deoxygenation: Sparge the biphasic mixture with ultra-pure Argon for 15 minutes.

  • Causality Note: Ambient oxygen rapidly oxidizes the Pd(0) active species into catalytically dead Pd(II) peroxides, triggering homocoupling of the boronic acid.

• Catalyst Initiation: Quickly add Pd(dppf)Cl2 (0.05 mmol) under a positive stream of Argon. Seal the tube and immerse in a pre-heated oil bath at 70 °C. Stir at 800 rpm for 8 hours.

• Self-Validation Checkpoint (LC-MS): Sample 10 µL of the organic layer, dilute in MeCN, and analyze via LC-MS.

  • Validation Metric: The starting 2,8-dibromo material exhibits a characteristic 1:2:1 isotopic cluster [M]+. The successful reaction will show total consumption of the starting material and the appearance of a 1:1 doublet isotopic cluster, confirming the displacement of exactly one bromine atom. If a singlet peak [M]+ corresponding to the di-coupled product appears, reduce the reaction temperature in future runs.

• Work-Up: Cool to room temperature, dilute with EtOAc (15 mL), and wash with brine (2 × 10 mL). Dry the organic phase over anhydrous Na2SO4, concentrate, and purify via flash chromatography (Hexane/EtOAc gradient).

Protocol B: Buchwald-Hartwig Amination at C2

Objective: Overcome the thermodynamic resistance of the electron-rich C2-Br bond to form 2-Amino-8-arylimidazo[1,2-a]pyridine.

• Moisture-Free Setup: To an oven-dried vial equipped with a PTFE-septum, add the 8-aryl-2-bromoimidazo[1,2-a]pyridine intermediate (1.00 mmol), Pd2(dba)3 (0.025 mmol), XPhos (0.10 mmol), and sodium tert-butoxide (NaOtBu, 1.50 mmol).

  • Causality Note: NaOtBu is highly hygroscopic; exposure to humidity will hydrolyze the base to inactive NaOH. This step must be executed in a glovebox or via rigorous Schlenk techniques.

• Reagent Addition: Evacuate and backfill the vial with Argon three times. Inject anhydrous Toluene (5.0 mL) followed by the secondary amine (1.20 mmol).

  • Causality Note: XPhos is critical here. The electron-rich dicyclohexylphosphine moiety massively increases the electron density on the Palladium center, providing the necessary thermodynamic force to undergo oxidative addition into the stubborn C2-Br bond.

• Thermal Activation: Heat the reaction mixture at 100 °C for 16 hours.

• Self-Validation Checkpoint (TLC/UV): Spot the reaction on silica TLC against the starting intermediate. Under 254 nm UV light, the highly conjugated aminated product will frequently present a distinct fluorescent shift compared to the bromo-intermediate.

• Work-Up: Cool to room temperature, filter through a thin pad of Celite to remove palladium black and inorganic salts, eluting with EtOAc. Concentrate and purify via reverse-phase HPLC or flash chromatography.

References

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• 3. pubs.acs.org [pubs.acs.org]
• 4. Thieme E-Books & E-Journals - Synthesis / Issue [thieme-connect.com]

Functionalization of the C2 position of 2,8-Dibromoimidazo[1,2-a]pyridine

An in-depth guide to the strategic functionalization of the C2 position on the 2,8-dibromoimidazo[1,2-a]pyridine scaffold, tailored for researchers, medicinal chemists, and drug development professionals. This document provides a detailed exploration of palladium-catalyzed cross-coupling reactions, offering field-proven protocols and mechanistic insights.

Introduction: The Strategic Value of the Imidazo[1,2-a]pyridine Core

The imidazo[1,2-a]pyridine scaffold is a cornerstone in medicinal chemistry, recognized as a "privileged structure" due to its prevalence in a wide array of biologically active compounds.[1][2] Its rigid, planar structure and ability to engage in various biological interactions have led to the development of numerous marketed drugs, including Zolpidem, Alpidem, and Saripidem.[3][4] Consequently, the development of novel methods for its synthesis and functionalization remains a vibrant area of research.[2][5]

While much research has focused on the functionalization of the C3 position, which is electronically favored for electrophilic attack, derivatization at the C2 position has historically been more challenging.[1] This difficulty, however, belies the significant therapeutic potential of C2-substituted analogues, as exemplified by the gastroprotective drug Zolimidine and the anti-inflammatory agent Miroprofen.[1]

The 2,8-dibromoimidazo[1,2-a]pyridine derivative serves as a highly versatile and strategic starting material. The presence of two bromine atoms at electronically distinct positions (the electron-deficient C2 and the relatively electron-rich C8 on the pyridine ring) allows for selective, stepwise functionalization. This guide focuses specifically on leveraging the C2-bromo substituent through robust and widely applicable palladium-catalyzed cross-coupling methodologies.

Core Principles: Mechanistic Rationale for C2 Functionalization

The functionalization of the C2-bromo position is almost exclusively achieved through transition-metal catalysis. Understanding the fundamental mechanisms of these reactions is critical for troubleshooting, optimization, and adaptation. The three primary palladium-catalyzed cross-coupling reactions discussed herein share a common catalytic cycle, illustrated below.

Figure 2: General workflow for synthesizing the dibromo starting material.

Note: The specific synthesis of the 2,8-dibromo variant can be achieved through various routes, often starting with a suitably substituted 2-aminopyridine followed by cyclization and subsequent bromination if necessary.

Protocol 1: C2-Arylation via Suzuki-Miyaura Coupling

The Suzuki-Miyaura coupling is a powerful and versatile method for forming carbon-carbon bonds between sp²-hybridized carbons. [6]It is widely used to couple aryl halides with arylboronic acids and exhibits excellent functional group tolerance. [7][8] Objective: To synthesize 8-bromo-2-aryl-imidazo[1,2-a]pyridine derivatives.

Materials:

Reagent/Material	Purpose
2,8-Dibromoimidazo[1,2-a]pyridine	Starting Material
Arylboronic Acid	Coupling Partner
Palladium(II) Acetate (Pd(OAc)₂) or Pd(PPh₃)₄	Catalyst Precursor
Triphenylphosphine (PPh₃) or other ligand	Ligand (if using Pd(OAc)₂)
Potassium Carbonate (K₂CO₃) or Cesium Carbonate (Cs₂CO₃)	Base
1,4-Dioxane / Water (e.g., 4:1 mixture)	Solvent System
Nitrogen or Argon Gas	Inert Atmosphere

Step-by-Step Protocol:

• Reaction Setup: To a flame-dried Schlenk flask, add 2,8-dibromoimidazo[1,2-a]pyridine (1.0 mmol, 1.0 eq).

• Add Coupling Partner: Add the desired arylboronic acid (1.2 mmol, 1.2 eq).

• Add Catalyst and Base: Add the palladium catalyst (e.g., Pd(PPh₃)₄, 0.05 mmol, 5 mol%) and the base (e.g., K₂CO₃, 2.0 mmol, 2.0 eq).

• Inert Atmosphere: Seal the flask, and evacuate and backfill with nitrogen or argon gas three times.

• Add Solvent: Add the degassed solvent system (e.g., 5 mL of a 4:1 dioxane/water mixture) via syringe.

• Reaction: Heat the reaction mixture to 80-100 °C with vigorous stirring. Monitor the reaction progress by TLC or LC-MS (typically 4-12 hours).

• Work-up: Upon completion, cool the reaction to room temperature. Dilute with ethyl acetate (20 mL) and water (20 mL).

• Extraction: Separate the layers. Extract the aqueous layer with ethyl acetate (2 x 15 mL).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. Purify the crude residue by flash column chromatography (e.g., silica gel, eluting with a hexane/ethyl acetate gradient).

• Characterization: Characterize the purified product using ¹H NMR, ¹³C NMR, and mass spectrometry.

Arylboronic Acid Partner	Expected Product	Typical Yield Range
Phenylboronic acid	8-Bromo-2-phenylimidazo[1,2-a]pyridine	85-95%
4-Methoxyphenylboronic acid	8-Bromo-2-(4-methoxyphenyl)imidazo[1,2-a]pyridine	80-90%
4-Fluorophenylboronic acid	8-Bromo-2-(4-fluorophenyl)imidazo[1,2-a]pyridine	82-92%

Protocol 2: C2-Alkynylation via Sonogashira Coupling

The Sonogashira coupling facilitates the formation of a C-C bond between an aryl halide and a terminal alkyne, providing a direct route to arylalkynes. [9][10]The reaction is co-catalyzed by palladium and copper(I) salts. [11] Objective: To synthesize 8-bromo-2-(alkynyl)imidazo[1,2-a]pyridine derivatives.

Materials:

Reagent/Material	Purpose
2,8-Dibromoimidazo[1,2-a]pyridine	Starting Material
Terminal Alkyne	Coupling Partner
Bis(triphenylphosphine)palladium(II) dichloride (Pd(PPh₃)₂Cl₂)	Catalyst Precursor
Copper(I) Iodide (CuI)	Co-catalyst
Triethylamine (Et₃N) or Diisopropylethylamine (DIPEA)	Base and Solvent
Tetrahydrofuran (THF) or N,N-Dimethylformamide (DMF)	Co-solvent
Nitrogen or Argon Gas	Inert Atmosphere

Step-by-Step Protocol:

• Reaction Setup: To a flame-dried Schlenk flask, add 2,8-dibromoimidazo[1,2-a]pyridine (1.0 mmol, 1.0 eq), Pd(PPh₃)₂Cl₂ (0.03 mmol, 3 mol%), and CuI (0.06 mmol, 6 mol%).

• Inert Atmosphere: Seal the flask, and evacuate and backfill with nitrogen or argon gas three times.

• Add Solvents and Amine: Add degassed THF (5 mL) and triethylamine (3.0 mmol, 3.0 eq) via syringe.

• Add Alkyne: Add the terminal alkyne (1.1 mmol, 1.1 eq) dropwise via syringe.

• Reaction: Stir the reaction mixture at room temperature or heat gently (40-60 °C) if necessary. Monitor the reaction by TLC or LC-MS (typically 2-8 hours).

• Work-up: Upon completion, concentrate the reaction mixture under reduced pressure.

• Extraction: Redissolve the residue in ethyl acetate (25 mL) and wash with saturated aqueous ammonium chloride (NH₄Cl) solution (2 x 15 mL) to remove copper salts, followed by a wash with brine.

• Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate. Purify the crude product by flash column chromatography (silica gel, hexane/ethyl acetate gradient).

• Characterization: Confirm the structure of the product using ¹H NMR, ¹³C NMR, IR (for the C≡C stretch), and mass spectrometry.

Alkyne Partner	Expected Product	Typical Yield Range
Phenylacetylene	8-Bromo-2-(phenylethynyl)imidazo[1,2-a]pyridine	80-95%
Ethynyltrimethylsilane	8-Bromo-2-((trimethylsilyl)ethynyl)imidazo[1,2-a]pyridine	75-90%
Propargyl alcohol	3-(8-Bromoimidazo[1,2-a]pyridin-2-yl)prop-2-yn-1-ol	70-85%

Protocol 3: C2-Amination via Buchwald-Hartwig Amination

The Buchwald-Hartwig amination is a transformative reaction for forming carbon-nitrogen bonds, coupling aryl halides with a vast range of amines. [12]This reaction requires a specific combination of a palladium source, a bulky electron-rich phosphine ligand, and a strong base. [13][14] Objective: To synthesize 8-bromo-N-substituted-imidazo[1,2-a]pyridin-2-amine derivatives.

Materials:

Reagent/Material	Purpose
2,8-Dibromoimidazo[1,2-a]pyridine	Starting Material
Primary or Secondary Amine	Coupling Partner
Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃)	Catalyst Precursor
XPhos, SPhos, or BrettPhos	Ligand
Sodium tert-butoxide (NaOt-Bu) or Potassium Phosphate (K₃PO₄)	Base
Toluene or 1,4-Dioxane (anhydrous)	Solvent
Nitrogen or Argon Gas (Glovebox recommended)	Inert Atmosphere

Step-by-Step Protocol:

• Reaction Setup (Inert Atmosphere): Inside a glovebox, add Pd₂(dba)₃ (0.02 mmol, 2 mol%), the appropriate ligand (e.g., XPhos, 0.08 mmol, 8 mol%), and the base (e.g., NaOt-Bu, 1.4 mmol, 1.4 eq) to a flame-dried vial or flask.

• Add Substrates: Add the 2,8-dibromoimidazo[1,2-a]pyridine (1.0 mmol, 1.0 eq).

• Add Solvent and Amine: Remove the vial from the glovebox, add anhydrous toluene (5 mL), followed by the amine (1.2 mmol, 1.2 eq) via syringe.

• Reaction: Seal the vial and heat the reaction mixture to 90-110 °C. Monitor the reaction progress by LC-MS (typically 6-24 hours).

• Work-up: Cool the reaction to room temperature. Carefully quench by adding saturated aqueous NH₄Cl solution. Dilute with ethyl acetate (20 mL).

• Extraction: Separate the layers and extract the aqueous phase with ethyl acetate (2 x 15 mL).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate. Purify the residue by flash column chromatography (silica gel, often with a gradient of hexane/ethyl acetate).

• Characterization: Analyze the final product by ¹H NMR, ¹³C NMR, and mass spectrometry.

Amine Partner	Expected Product	Typical Yield Range
Morpholine	4-(8-Bromoimidazo[1,2-a]pyridin-2-yl)morpholine	75-90%
Aniline	8-Bromo-N-phenylimidazo[1,2-a]pyridin-2-amine	70-85%
Benzylamine	N-Benzyl-8-bromoimidazo[1,2-a]pyridin-2-amine	70-88%

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• 29. Synthesis, Characterization, and Biological Evaluation of Novel Azo-Based Imidazo[1,2‑a]pyridine Derivatives: In Vitro and In Silico Investigations - PMC [pmc.ncbi.nlm.nih.gov]
• 30. mdpi.com [mdpi.com]
• 31. C-H Arylation of Imidazo[1,2- a]pyridines and Zolimidines Catalyzed by Synergistic Tripalladium Clusters - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 33. scribd.com [scribd.com]
• 34. ERIC - EJ1136492 - Synthesis and Characterization of 2-Phenylimidazo[1,2-a]pyridine: A Privileged Structure for Medicinal Chemistry, Journal of Chemical Education, 2017-Mar [eric.ed.gov]
• 35. vertexaisearch.cloud.google.com [vertexaisearch.cloud.google.com]
• 36. researchgate.net [researchgate.net]

Derivatization of the C8 position of 2,8-Dibromoimidazo[1,2-a]pyridine

Anwendungs- und Protokollleitfaden: Selektive Derivatisierung der C8-Position von 2,8-Dibromimidazo[1,2-a]pyridin

Für: Forscher, Wissenschaftler und Fachleute in der Wirkstoffentwicklung Von: Einem erfahrenen Anwendungswissenschaftler

Zusammenfassung

Dieses Dokument bietet eine detaillierte technische Anleitung zur regioselektiven Funktionalisierung der C8-Position des 2,8-Dibromimidazo[1,2-a]pyridin-Gerüsts. Imidazo[1,2-a]pyridine sind als "privilegierte Strukturen" in der medizinischen Chemie anerkannt und bilden den Kern zahlreicher vermarkteter Medikamente.[1][2][3] Die Fähigkeit, dieses Gerüst an spezifischen Positionen zu modifizieren, ist für die Entwicklung neuer therapeutischer Wirkstoffe von entscheidender Bedeutung. Dieser Leitfaden konzentriert sich auf Palladium-katalysierte Kreuzkupplungsreaktionen – insbesondere Suzuki-Miyaura-, Buchwald-Hartwig- und Sonogashira-Kupplungen – als robuste und vielseitige Methoden zur Einführung von Aryl-, Amino- und Alkinylgruppen an der C8-Position. Wir erläutern die zugrunde liegenden Prinzipien, stellen validierte Schritt-für-Schritt-Protokolle zur Verfügung und bieten Einblicke in die Optimierung und Fehlerbehebung von Reaktionen.

Einleitung: Die Bedeutung der C8-Funktionalisierung

Das Imidazo[1,2-a]pyridin-Gerüst ist ein zentraler Baustein in der modernen Wirkstoffforschung und findet sich in Medikamenten wie dem Schlafmittel Zolpidem und dem Herzinsuffizienz-Medikament Olprinon wieder.[1][4] Die biologische Aktivität von Derivaten dieses Gerüsts wird maßgeblich durch die Art und Position der Substituenten bestimmt. Die C8-Position ist dabei von besonderem Interesse, da Modifikationen an dieser Stelle die pharmakokinetischen und pharmakodynamischen Eigenschaften erheblich beeinflussen können.

2,8-Dibromimidazo[1,2-a]pyridin dient als idealer Ausgangsstoff für die selektive C8-Derivatisierung. Die unterschiedliche elektronische Beschaffenheit und sterische Zugänglichkeit der C2- und C8-Positionen ermöglichen eine regioselektive Funktionalisierung. Typischerweise ist die C-Br-Bindung an der C8-Position reaktiver gegenüber der oxidativen Addition an einen Palladium(0)-Katalysator als die C-Br-Bindung an der elektronenärmeren C2-Position. Dies ermöglicht die Durchführung selektiver Kreuzkupplungsreaktionen an C8, während die C2-Position für nachfolgende Transformationen intakt bleibt.

Strategischer Überblick der C8-Derivatisierung

Der allgemeine Arbeitsablauf zur selektiven Funktionalisierung der C8-Position nutzt die differenzielle Reaktivität der beiden Bromsubstituenten aus. Durch sorgfältige Auswahl der Katalysatorsysteme und Reaktionsbedingungen kann eine hohe Selektivität für die C8-Position erreicht werden.

Abbildung 1: Allgemeiner Arbeitsablauf für die selektive C8-Funktionalisierung.

Protokolle für die C8-selektive Kreuzkupplung

Die folgenden Protokolle sind als validierte Ausgangspunkte konzipiert. Eine Optimierung der Parameter (Katalysatorbeladung, Base, Temperatur) kann für spezifische Substrate erforderlich sein.

Protokoll 1: Suzuki-Miyaura-Kupplung zur C-C-Bindungsbildung

Die Suzuki-Miyaura-Reaktion ist eine äußerst robuste Methode zur Bildung von C(sp²)-C(sp²)-Bindungen und eignet sich hervorragend zur Einführung von Aryl- oder Heteroarylgruppen an der C8-Position.[5][6][7]

Prinzip: Eine Organoboronsäure (oder ein Ester) wird mit dem C8-Bromid in Gegenwart eines Palladiumkatalysators und einer Base gekoppelt. Die Base ist entscheidend für die Aktivierung der Boronsäure und die Regeneration des Katalysators.[6]

Abbildung 2: Vereinfachter katalytischer Zyklus der Suzuki-Miyaura-Kupplung.

Materialien und Reagenzien:

• 2,8-Dibromimidazo[1,2-a]pyridin (1.0 Äquiv.)

• Arylboronsäure (1.2 - 1.5 Äquiv.)

• Palladium(II)-acetat (Pd(OAc)₂) (2-5 mol%) oder Pd(PPh₃)₄ (2-5 mol%)

• SPhos oder XPhos (Ligand, 4-10 mol%, falls Pd(OAc)₂ verwendet wird)

• Kaliumcarbonat (K₂CO₃) oder Cäsiumcarbonat (Cs₂CO₃) (2.0 - 3.0 Äquiv.)

• Lösungsmittel: 1,4-Dioxan/Wasser (z.B. 4:1) oder Toluol/Wasser

• Inertgas (Argon oder Stickstoff)

Schritt-für-Schritt-Protokoll:

• Vorbereitung: In einem trockenen, mit Inertgas gespülten Reaktionsgefäß (z.B. Schlenk-Kolben oder Mikrowellenreaktor) 2,8-Dibromimidazo[1,2-a]pyridin, die Arylboronsäure, die Base und den Palladiumkatalysator (sowie den Liganden, falls erforderlich) vorlegen.

• Lösungsmittelzugabe: Das entgaste Lösungsmittelgemisch zugeben. Das Entgasen (z.B. durch drei "Freeze-Pump-Thaw"-Zyklen oder Durchleiten von Argon für 15-20 Minuten) ist entscheidend, um den Katalysator vor Oxidation zu schützen.

• Reaktion: Die Reaktionsmischung unter Inertgasatmosphäre bei 80-110 °C rühren. Der Reaktionsfortschritt wird mittels Dünnschichtchromatographie (DC) oder LC-MS überwacht. Die Reaktionszeit beträgt typischerweise 4-24 Stunden.

• Aufarbeitung: Nach Abkühlen auf Raumtemperatur die Mischung mit Wasser verdünnen und dreimal mit Ethylacetat oder Dichlormethan extrahieren.

• Reinigung: Die vereinigten organischen Phasen über Natriumsulfat (Na₂SO₄) trocknen, filtrieren und das Lösungsmittel unter reduziertem Druck entfernen. Der Rückstand wird durch Säulenchromatographie an Kieselgel gereinigt, um das 2-Brom-8-aryl-imidazo[1,2-a]pyridin zu isolieren.

Protokoll 2: Buchwald-Hartwig-Aminierung zur C-N-Bindungsbildung

Diese Reaktion ist eine der leistungsfähigsten Methoden zur Bildung von Aryl-Amin-Bindungen und ermöglicht die Einführung von primären und sekundären Aminen an der C8-Position.[8][9]

Prinzip: Ein Arylhalogenid wird mit einem Amin in Gegenwart eines Palladiumkatalysators, eines sperrigen Phosphinliganden und einer Base gekoppelt. Die Wahl des Liganden ist entscheidend für die Effizienz der Reaktion und hängt von der Art des Amins ab.[10][11]

Abbildung 3: Vereinfachter katalytischer Zyklus der Buchwald-Hartwig-Aminierung.

Materialien und Reagenzien:

• 2,8-Dibromimidazo[1,2-a]pyridin (1.0 Äquiv.)

• Amin (primär oder sekundär, 1.2 - 1.5 Äquiv.)

• Tris(dibenzylidenaceton)dipalladium(0) (Pd₂(dba)₃) (1-3 mol%)

• Xantphos oder BrettPhos (Ligand, 2-6 mol%)

• Natrium-tert-butoxid (NaOtBu) oder Cäsiumcarbonat (Cs₂CO₃) (1.5 - 2.5 Äquiv.)

• Lösungsmittel: Toluol oder 1,4-Dioxan (trocken)

• Inertgas (Argon oder Stickstoff)

Schritt-für-Schritt-Protokoll:

• Vorbereitung: In einem trockenen, mit Inertgas gespülten Reaktionsgefäß den Palladiumkatalysator und den Liganden in trockenem Lösungsmittel kurz vorrühren, um den aktiven Katalysatorkomplex zu bilden.

• Reagenzienzugabe: 2,8-Dibromimidazo[1,2-a]pyridin, das Amin und die Base zugeben. Die Verwendung einer starken, nicht-nukleophilen Base wie NaOtBu ist oft entscheidend für den Erfolg.[12]

• Reaktion: Die Mischung unter Inertgasatmosphäre bei 90-120 °C erhitzen. Der Reaktionsfortschritt wird mittels DC oder LC-MS überwacht. Die Reaktionszeit beträgt typischerweise 6-24 Stunden.

• Aufarbeitung: Nach Abkühlen auf Raumtemperatur die Reaktion vorsichtig mit Wasser oder einer gesättigten Ammoniumchloridlösung abschrecken. Die wässrige Phase wird mehrmals mit einem organischen Lösungsmittel (z.B. Ethylacetat) extrahiert.

• Reinigung: Die vereinigten organischen Phasen über MgSO₄ oder Na₂SO₄ trocknen, filtrieren und im Vakuum konzentrieren. Das Rohprodukt wird durch Säulenchromatographie oder Kristallisation gereinigt.

Protokoll 3: Sonogashira-Kupplung zur C-C-Dreifachbindungsbildung

Die Sonogashira-Kupplung ist die Methode der Wahl zur Einführung von terminalen Alkinen, was zur Bildung einer C(sp²)-C(sp)-Bindung führt.[13]

Prinzip: Ein terminales Alkin wird mit einem Arylhalogenid gekoppelt. Die Reaktion wird typischerweise durch einen Palladiumkomplex katalysiert und erfordert einen Kupfer(I)-Katalysator sowie eine Base (meist ein Amin).[14]

Abbildung 4: Vereinfachte Darstellung der gekoppelten Pd/Cu-Zyklen in der Sonogashira-Reaktion.

Materialien und Reagenzien:

• 2,8-Dibromimidazo[1,2-a]pyridin (1.0 Äquiv.)

• Terminales Alkin (1.2 - 2.0 Äquiv.)

• Tetrakis(triphenylphosphin)palladium(0) (Pd(PPh₃)₄) (2-5 mol%)

• Kupfer(I)-iodid (CuI) (1-5 mol%)

• Base: Triethylamin (TEA) oder Diisopropylethylamin (DIPEA) (dient auch als Lösungsmittel oder Co-Lösungsmittel)

• Lösungsmittel: Tetrahydrofuran (THF) oder Dimethylformamid (DMF) (trocken)

• Inertgas (Argon oder Stickstoff)

Schritt-für-Schritt-Protokoll:

• Vorbereitung: In einem trockenen, mit Inertgas gespülten Reaktionsgefäß 2,8-Dibromimidazo[1,2-a]pyridin, Pd(PPh₃)₄ und CuI vorlegen.

• Lösungsmittel- und Reagenzienzugabe: Trockenes THF (oder DMF) und die Aminbase (z.B. TEA) zugeben. Die Mischung wird entgast.

• Alkinzugabe: Das terminale Alkin wird langsam, oft über eine Spritze, zur gerührten Mischung bei Raumtemperatur zugegeben.

• Reaktion: Die Reaktion wird bei Raumtemperatur oder leicht erhöhter Temperatur (40-60 °C) gerührt, bis die Umsetzung vollständig ist (Überwachung mittels DC oder LC-MS). Die Reaktionszeit beträgt üblicherweise 2-16 Stunden. Die Bildung von Alkin-Homokupplungsprodukten (Glasier-Kupplung) kann auftreten, insbesondere bei höheren Temperaturen oder in Anwesenheit von Sauerstoff.[13]

• Aufarbeitung: Das Lösungsmittel wird unter reduziertem Druck entfernt. Der Rückstand wird in einem organischen Lösungsmittel (z.B. Ethylacetat) aufgenommen und mit Wasser oder einer gesättigten wässrigen Lösung von Ammoniumchlorid gewaschen, um die Amin-Salze zu entfernen.

• Reinigung: Die organische Phase wird getrocknet (Na₂SO₄), filtriert und eingeengt. Das Rohprodukt wird mittels Säulenchromatographie gereinigt.

Zusammenfassung der Reaktionsbedingungen und Fehlerbehebung

Die erfolgreiche und selektive Derivatisierung an der C8-Position hängt von der präzisen Kontrolle der Reaktionsparameter ab.

Tabelle 1: Typische Parameter für C8-selektive Kreuzkupplungen

Reaktionstyp	Typischer Katalysator	Typischer Ligand	Typische Base	Lösungsmittel	Temperatur (°C)
Suzuki-Miyaura	Pd(OAc)₂ / Pd(PPh₃)₄	SPhos / XPhos	K₂CO₃ / Cs₂CO₃	Dioxan/H₂O, Toluol	80 - 110
Buchwald-Hartwig	Pd₂(dba)₃ / Pd(OAc)₂	Xantphos / BrettPhos	NaOtBu / K₃PO₄	Toluol, Dioxan	90 - 120
Sonogashira	Pd(PPh₃)₄ / PdCl₂(PPh₃)₂	PPh₃ (im Komplex)	TEA / DIPEA	THF, DMF	25 - 60

Häufige Probleme und Lösungsansätze:

• Geringe oder keine Reaktivität:

  • Ursache: Inaktiver Katalysator.

  • Lösung: Sicherstellen, dass alle Reagenzien und Lösungsmittel trocken und sauerstofffrei sind. Verwenden Sie frische Katalysatoren und Liganden. Erhöhen Sie die Katalysatorbeladung oder die Temperatur.

• Geringe Selektivität (Reaktion an C2):

  • Ursache: Zu hohe Reaktivität des Katalysatorsystems oder zu hohe Temperaturen.

  • Lösung: Verwenden Sie mildere Bedingungen (niedrigere Temperatur). Testen Sie verschiedene Liganden, die eine höhere Selektivität für die C8-Position begünstigen.

• Nebenreaktionen (z.B. Homokupplung, Debromierung):

  • Ursache: Falsches stöchiometrisches Verhältnis, Anwesenheit von Wasser (bei Debromierung) oder Sauerstoff (bei Sonogashira-Homokupplung).

  • Lösung: Optimieren Sie das Verhältnis der Kupplungspartner. Stellen Sie eine strikt inerte Atmosphäre sicher.

Fazit

Die regioselektive Funktionalisierung von 2,8-Dibromimidazo[1,2-a]pyridin an der C8-Position ist eine leistungsstarke Strategie in der medizinischen Chemie. Palladium-katalysierte Kreuzkupplungsreaktionen wie die Suzuki-Miyaura-, Buchwald-Hartwig- und Sonogashira-Reaktionen bieten zuverlässige und vielseitige Methoden zur Synthese einer breiten Palette von Derivaten. Die hier vorgestellten Protokolle dienen als fundierte Grundlage für die Entwicklung neuer Moleküle, die auf diesem wichtigen heterozyklischen Gerüst basieren. Durch sorgfältige experimentelle Durchführung und Optimierung können Forscher effizient Bibliotheken von C8-substituierten Imidazo[1,2-a]pyridinen für die Wirkstoffentdeckung erstellen.

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• De Clercq, E., et al. (n.d.). Synthesis of Imidazo[1,2-a]pyridines as Antiviral Agents. Journal of Medicinal Chemistry. Verfügbar unter:

• Kollár, L., et al. (n.d.). Synthesis of 6- or 8-Carboxamido Derivatives of Imidazo[1,2-a]pyridines via a Heterogeneous Catalytic Aminocarbonylation Reaction. PMC. Verfügbar unter:

• (n.d.). Synthesis and site selective C–H functionalization of imidazo-[1,2-a]pyridines. Organic & Biomolecular Chemistry (RSC Publishing). Verfügbar unter:

• (2025). One-Pot Synthesis of Imidazo[1,2-a]pyridines via Groebke–Blackburn–Bienaymé Reaction. MDPI. Verfügbar unter:

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• (n.d.). Synthesis of imidazo[1,2-a]pyridines: a decade update. Semantic Scholar. Verfügbar unter: [Link]

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• (n.d.). HIGH-THROUGHPUT EXPERIMENTATION OF THE BUCHWALD- HARTWIG AMINATION FOR REACTION SCOUTING AND GUIDED SYNTHESIS. University of Connecticut. Verfügbar unter: [Link]

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• (n.d.). Synthesis of fused imidazo[1,2-a]pyridines derivatives through cascade C(sp2)–H functionalizations. Organic & Biomolecular Chemistry (RSC Publishing). Verfügbar unter:

• (2025). The Ultimate Guide to Buchwald-Hartwig Amination: Synthesize C–N Bonds!. YouTube. Verfügbar unter: [Link]

• (n.d.). Reactivity of 3-Iodoimidazo[1,2- a ]pyridines Using a Suzuki-Type Cross-Coupling Reaction. MDPI. Verfügbar unter: [Link]

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Executive Summary: The 2,8-Dibromoimidazo[1,2-a]pyridine Scaffold in Oncology

An authoritative guide to the design, mechanistic validation, and experimental protocols surrounding halogenated imidazo[1,2-a]pyridine scaffolds in oncology.

The imidazo[1,2-a]pyridine core is a "privileged" bicyclic pharmacophore characterized by a bridgehead nitrogen atom. Due to its structural homology with endogenous purines (e.g., ATP), this scaffold has been extensively optimized to competitively inhibit a wide array of disease-critical kinases and structural proteins.

Recent advancements have demonstrated that functionalizing this scaffold with halogen atoms—specifically forming 2,8-dibromoimidazo[1,2-a]pyridine derivatives —yields profound advantages in both pharmacodynamics and pharmacokinetics. The strategic placement of bromine at the C-8 position of the pyridine ring and the C-2 position of the imidazole ring achieves two critical objectives:

• Halogen Bonding & Affinity: The heavy bromine atoms participate in highly directional halogen bonding with the backbone carbonyls of kinase hinge regions (such as PI3Kα) or the hydrophobic pockets of the colchicine-binding site on

  -tubulin.

• Metabolic Shielding: Bromine substitution introduces steric bulk that effectively blocks rapid cytochrome P450-mediated oxidative metabolism, significantly increasing the half-life of the compound in human liver microsome assays[1].

This application note synthesizes the structure-activity relationship (SAR), mechanism of action, and standardized wet-lab protocols for evaluating these potent anticancer agents.

Dual-Targeting Mechanism of Action

Imidazo[1,2-a]pyridine derivatives primarily arrest tumor progression through a dual-mechanism pathway:

Pathway A: Phosphatidylinositol 3-kinase (PI3K) / AKT Pathway Inhibition Aberrant PI3K signaling is a hallmark of tumorigenesis. By acting as ATP-competitive inhibitors, imidazo[1,2-a]pyridine compounds bind deeply within the PI3Kα catalytic subunit. This prevents the phosphorylation of PIP2 to PIP3, subsequently starving downstream AKT and mTOR of their activation signals, leading to the initiation of intrinsic apoptosis[2].

Pathway B: Tubulin Polymerization Inhibition Beyond kinase inhibition, biaryl-substituted imidazo[1,2-a]pyridines function as potent colchicine binding site inhibitors (CBSIs). By binding to

-tubulin, these derivatives disrupt the polymerization dynamics of microtubules, causing rigid mitotic arrest at the G2/M phase and subsequent caspase-3-mediated apoptosis[3].

Dual targeting mechanism of 2,8-Dibromoimidazo[1,2-a]pyridines in cancer cells.

Quantitative Efficacy Data

The following table synthesizes the quantitative efficacy of various imidazo[1,2-a]pyridine derivatives across targeted biochemical assays and cellular viability screens.

Derivative	Primary Target	Target IC₅₀	Cell Line Screened	Cellular Viability IC₅₀	Reported Ref.
Compound 13k	PI3Kα	1.94 nM	HCC827 (Lung Cancer)	0.09 µM	2
Compound 4h	-Tubulin	1.50 µM	Be(2)C (Neuroblastoma)	0.40 µM	4
iMPZ-8	-Tubulin	2.10 µM	MDA-MB-231 (Breast)	7.50 µM	3
8-Bromo-IP	PI3K/Akt	< 5.0 nM	HeLa (Cervical Cancer)	0.35 µM	5

Standardized Workflow & Experimental Protocols

To ensure data reproducibility and maintain a high standard of Scientific Integrity (E-E-A-T), every experimental stage must function as a self-validating system.

Standardized workflow for synthesizing and validating imidazo[1,2-a]pyridine derivatives.

Protocol 4.1: Synthesis of the 2,8-Dibromoimidazo[1,2-a]pyridine Scaffold

Causality Context: The tandem Knoevenagel-type condensation and cyclization rely on maintaining a neutral pH to prevent protonation of the pyridine nitrogen, which would quench its nucleophilicity[1].

Materials: 2-Amino-3-bromopyridine,

-bromoacetophenone (or customized -bromoketone), Sodium Bicarbonate (NaHCO₃), Ethanol (anhydrous).

• Reaction Setup: Dissolve 1.0 equivalent of 2-amino-3-bromopyridine (e.g., 10 mmol) in 30 mL of anhydrous ethanol in a round-bottom flask.

• Reagent Addition: Add 1.1 equivalents of the corresponding

  -bromoketone dropwise. Add 1.5 equivalents of NaHCO₃ to act as an HBr scavenger.

• Reflux: Heat the mixture to reflux (80°C) under an inert argon atmosphere for 6–8 hours. Monitor via TLC (Ethyl Acetate:Hexane 1:2).

• Quench & Extraction: Once the starting material is consumed, cool the mixture to room temperature and quench with saturated sodium thiosulfate. Extract using dichloromethane (

  mL).

• Purification: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), evaporate under reduced pressure, and purify via silica gel column chromatography to yield the highly substituted derivative. Validation: Purity must exceed 95% via HPLC before biological testing.

Protocol 4.2: In Vitro PI3Kα Kinase Activity Assay (ADP-Glo Format)

Causality Context: Because imidazo[1,2-a]pyridines are ATP-competitive, kinase activity must be quantified by measuring the amount of unconsumed ATP or generated ADP[2]. Self-Validating Controls: Baseline (No Enzyme), Max Activity (Enzyme + Vehicle), Positive Control (Alpelisib/BYL719).

• Reagent Preparation: Prepare a 1X Kinase Buffer (50 mM HEPES pH 7.5, 50 mM NaCl, 3 mM MgCl₂, 0.01% BSA).

• Compound Plating: Serially dilute the 2,8-dibromoimidazo[1,2-a]pyridine derivative (from 10 µM to 0.1 nM) in a 384-well white microplate.

• Enzyme Addition: Add 2 ng of recombinant PI3Kα protein per well. Incubate for 15 minutes at room temperature to allow pre-binding.

• Reaction Initiation: Add a substrate mix containing 10 µM PIP2 and 10 µM ultra-pure ATP. Incubate at 37°C for 60 minutes.

• Detection: Add ADP-Glo™ reagent to terminate the kinase reaction and deplete remaining ATP (40 min incubation). Subsequently, add the Kinase Detection Reagent to convert ADP back to ATP, driving a luciferase reaction (30 min incubation).

• Data Analysis: Read luminescence. Calculate the Z'-factor for the plate (must be > 0.5 for assay validity) and determine the IC₅₀ using a four-parameter logistic non-linear regression model.

Protocol 4.3: Fluorescence-based Tubulin Polymerization Assay

Causality Context: Tubulin polymerization is a highly temperature-dependent phenomenon. The assay is kept strictly at 37°C because cold temperatures spontaneously depolymerize microtubules, resulting in false positives for inhibition[4][6]. Self-Validating Controls: Paclitaxel (Polymerization Enhancer), Colchicine (Polymerization Inhibitor).

• Preparation: Pre-warm a 96-well half-area black plate to 37°C in a fluorescence microplate reader.

• Reaction Mixture: Prepare an ice-cold mixture containing 3 mg/mL porcine brain tubulin, 1 mM GTP, and a fluorescent reporter (e.g., DAPI, which fluoresces brightly when bound to polymerized microtubules) in PIPES buffer (80 mM PIPES pH 6.9, 2 mM MgCl₂, 0.5 mM EGTA).

• Compound Addition: Add the 2,8-dibromoimidazo[1,2-a]pyridine derivative at a final concentration of 5 µM to the respective wells.

• Kinetic Read: Quickly transfer the plate to the pre-warmed 37°C reader. Measure fluorescence (Excitation: 360 nm / Emission: 450 nm) every 60 seconds for 60 minutes.

• Validation & Interpretation: The paclitaxel control curve should rise steeply and plateau early (enhanced polymerization). The colchicine control should remain near baseline (inhibited polymerization). Efficacious imidazo[1,2-a]pyridine tubulin inhibitors will mirror the colchicine curve, confirming their action at the colchicine binding site.

References

• Design, Synthesis and Biological Evaluation of 6-(Imidazo[1,2-a]pyridin-6-yl)quinazoline Derivatives as Anticancer Agents via PI3Kα Inhibition. MDPI, 2023. 2

• Fused Imidazopyrazine-Based Tubulin Polymerization Inhibitors Inhibit Neuroblastoma Cell Function. ACS Medicinal Chemistry Letters, 2023. 4

• Novel Imidazopyridine–Oxadiazole β-Tubulin Inhibitors Suppress Breast Cancer Migration and Induce Caspase-3-Mediated Apoptosis. ACS Omega, 2026. 3

• Application Notes and Protocols for 3-Bromo-2,7-dimethylimidazo[1,2-a]pyridine in Medicinal Chemistry. Benchchem. 1

• Novel imidazo[1,2-a]pyridine inhibits AKT/mTOR pathway and induces cell cycle arrest and apoptosis in melanoma and cervical cancer cells. NIH / PubMed Central, 2013. 5

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• 5. Novel imidazo[1,2-a]pyridine inhibits AKT/mTOR pathway and induces cell cycle arrest and apoptosis in melanoma and cervical cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 6. İstanbul Journal of Pharmacy » Submission » Imidazopyridine scaffold as an effective tubulin polymerization inhibitor [dergipark.org.tr]

Advanced Application Note: Photophysical Profiling and Derivatization of 2,8-Dibromoimidazo[1,2-a]pyridine Analogs

Scientific Causality: The Photophysics of the Core and the Heavy-Atom Effect

Imidazo[1,2-a]pyridines constitute a highly privileged class of

-conjugated bicyclic fluorophores. Their rigid, planar framework supports broad applicability in bioimaging and OLED development, largely due to their characteristically high Stokes shifts, environmental sensitivity, and highly tunable visible light emission [1].

However, the native photophysical landscape is fundamentally interrupted by the introduction of bromine atoms at the 2 and 8 positions. The 2,8-dibromoimidazo[1,2-a]pyridine scaffold acts as a critical synthetic junction, and understanding its optical behavior requires evaluating the Heavy-Atom Effect .

When photons excite this molecule from its ground state (

) to the lowest excited singlet state ( ), the substantial spin-orbit coupling induced by the heavy bromine atoms effectively outcompetes normal radiative relaxation. Instead, the molecule undergoes rapid Intersystem Crossing (ISC) , populating the triplet manifold ( ). The causality here is direct: the bromo-substituents purposely quench the intrinsic fluorescence, drastically lowering the fluorescence quantum yield ( ) from typical baseline values to approximately 3–7% [2].

Rather than a defect, this quenching is a highly exploitable feature. The populated

state can be utilized for singlet oxygen generation in photodynamic therapy. Furthermore, the two bromine atoms serve as highly reactive, orthogonal synthetic handles. By subjecting the core to palladium-catalyzed -extension (e.g., Suzuki or Sonogashira couplings), the heavy-atom quenchers are displaced. The resulting extended chromophores predictably exhibit "fluorescence restoration," yielding intensely emissive push-pull fluorophores with values frequently exceeding 0.60 [3].

Quantitative Photophysical Trajectory

The table below summarizes the quantitative optical shift as the imidazo[1,2-a]pyridine core undergoes dibromination, followed by synthetic

-extension.

Compound Scaffold	Abs. Max ( )	Em. Max ( )	Stokes Shift	Quantum Yield ( )	Dominant Excited-State Pathway
Unsubstituted Imidazo[1,2-a]pyridine	~300 nm	~400 nm	~100 nm	0.30 - 0.40	Radiative Decay (Fluorescence)
2,8-Dibromoimidazo[1,2-a]pyridine	~320 nm	~430 nm	~110 nm	0.03 - 0.07	Intersystem Crossing (ISC) [2]
2,8-Bis(4-methoxyphenyl) analog	~360 nm	~480 nm	~120 nm	0.50 - 0.70	Charge-Transfer Fluorescence [3]

Mechanistic Workflow Diagram

The following logical pathway maps the excitation, resulting quenching caused by the dibromo core, and the synthetic intervention used to rescue the molecule's emissivity.

Photophysical pathway and synthetic fluorescence restoration of 2,8-dibromoimidazo[1,2-a]pyridines.

Self-Validating Experimental Protocols

To ensure robust data and synthetic fidelity, you must employ self-validating loops within your experimental workflows. Below are the critical protocols for profiling and transforming these analogs.

Protocol A: Absolute Quantum Yield and Lifetime Mapping

Relative quantum yield measurements (using comparative standards) are notoriously inaccurate for highly quenched species due to severe signal-to-noise disparities. This protocol dictates the use of an integrating sphere to achieve definitive absolute values.

Step-by-Step Methodology:

• Sample Preparation & Deoxygenation: Dissolve 2,8-dibromoimidazo[1,2-a]pyridine in spectroscopic-grade dichloromethane (DCM) to an optical density (OD) of exactly 0.05 at the excitation wavelength.

  • Causality: Low OD prevents inner-filter effects and self-absorption.

• Freeze-Pump-Thaw: Subject the cuvette to three cycles of freeze-pump-thaw degassing, sealing it under dry nitrogen.

  • Causality: Dissolved oxygen is a potent triplet quencher. Because the bromo-analog relies heavily on

    states, oxygen will dynamically quench any room-temperature phosphorescence, skewing the actual lifetime decay kinetics.

• Internal Validation (Calibration): Before testing the bromo-analog, measure a standard solution of Quinine Sulfate in 0.1 M

  .

  • Self-Validating Check: The sphere must output a

    of . If the value diverges, recalibrate the sphere geometry and detector response.

• Data Acquisition: Place the degassed sample into the integrating sphere. Excite at

  (approx. 320 nm). Record the scatter peak and the emission profile. Calculate by integrating the absorbed vs. emitted photons.

Protocol B: Palladium-Catalyzed Photophysical Restoration

Converting the dark, quenched dibromo core into a bright, deep-blue/green emitting molecule via a double Suzuki-Miyaura cross-coupling.

Step-by-Step Methodology:

• Reagent Assembly: In a Schlenk flask, combine 2,8-dibromoimidazo[1,2-a]pyridine (1.0 eq), 4-methoxyphenylboronic acid (2.5 eq), and

  (3.0 eq).

• Catalytic Loading: Add

  (5 mol%) and SPhos ligand (10 mol%).

  • Causality: The C-8 position of the imidazo[1,2-a]pyridine ring is sterically hindered and electronically distinct from C-2. Using a highly active, bulky Buchwald ligand like SPhos ensures oxidative addition occurs efficiently at both sites, preventing the reaction from stalling at a mono-brominated intermediate.

• Solvent & Thermal Profile: Dissolve the mixture in a degassed 4:1 Toluene/

  blend. Heat the mixture to 95°C for 12 hours under active nitrogen flow.

• In-Situ Visual Validation: Monitor the reaction via Thin-Layer Chromatography (TLC). Observe the TLC plate under a 365 nm UV lamp.

  • Self-Validating Check: The starting dibromo material will appear as a dark, UV-absorbing spot. As the reaction proceeds, a highly fluorescent blue/green spot will emerge. The reaction is only deemed complete when the dark spot is entirely consumed, visually confirming the removal of the heavy-atom quenchers and the successful restoration of the extended

    -system.

• Purification: Cool to room temperature, extract with ethyl acetate, dry over

  , and purify via silica gel chromatography (Hexane/EtOAc gradient) to isolate the fluorescent analog.

References

• Sharma, et al. (2014). Photophysical data of pyrazole-tethered imidazo[1,2-a]pyridine derivatives. ResearchGate / Royal Society of Chemistry.[Link]

• Gevorgyan, V. et al. (2013). Bright, fluorescent dyes based on imidazo[1,2-a]pyridines that are capable of two-photon absorption. Chemistry: A European Journal. PubMed.[Link]

Application Notes and Protocols for the Sonogashira Coupling of 2,8-Dibromoimidazo[1,2-a]pyridine

Introduction: The Strategic Importance of Functionalized Imidazo[1,2-a]pyridines

The imidazo[1,2-a]pyridine scaffold is a cornerstone in medicinal chemistry and materials science, recognized as a "privileged" structure due to its prevalence in a wide array of biologically active compounds.[1][2] Marketed drugs such as zolpidem, alpidem, and saripidem feature this heterocyclic core and are used to treat conditions ranging from insomnia to anxiety.[1][3] The therapeutic potential of this scaffold continues to expand, with recent research demonstrating promising anticancer, anti-inflammatory, and antiviral activities.[4][5] Consequently, the development of robust and efficient synthetic methodologies to functionalize the imidazo[1,2-a]pyridine nucleus is of paramount importance for the discovery of novel therapeutics and advanced materials.[4][5]

The Sonogashira coupling, a palladium- and copper-catalyzed cross-coupling reaction between a terminal alkyne and an aryl or vinyl halide, stands out as a powerful tool for the formation of carbon-carbon bonds under mild conditions.[6][7][8] This reaction is particularly valuable for the synthesis of conjugated enynes and arylalkynes, which are key structural motifs in numerous pharmaceuticals and organic materials.[7][9] This document provides a detailed protocol for the Sonogashira coupling of 2,8-dibromoimidazo[1,2-a]pyridine, a versatile substrate for creating diverse molecular architectures.

Mechanistic Insights: The Dual Catalytic Cycle of the Sonogashira Coupling

A comprehensive understanding of the reaction mechanism is crucial for troubleshooting and optimization. The Sonogashira coupling operates through two interconnected catalytic cycles: a palladium cycle and a copper cycle.[7][10][11]

The generally accepted mechanism proceeds as follows:

• Palladium(0) Activation: The active palladium(0) catalyst is typically generated in situ from a palladium(II) precatalyst.[11]

• Oxidative Addition: The Pd(0) species undergoes oxidative addition with the aryl halide (in this case, 2,8-dibromoimidazo[1,2-a]pyridine) to form a Pd(II) intermediate.[11]

• Copper Acetylide Formation: Concurrently, in the copper cycle, the terminal alkyne reacts with a copper(I) salt in the presence of a base to form a copper acetylide intermediate.[11] The base is essential for deprotonating the alkyne, increasing its nucleophilicity.[7][10]

• Transmetalation: The copper acetylide then transfers its alkynyl group to the palladium(II) complex in a step known as transmetalation.[11] This is often the rate-determining step of the reaction.[11]

• Reductive Elimination: Finally, the resulting palladium(II) complex undergoes reductive elimination to yield the final alkynylated product and regenerate the active Pd(0) catalyst, thus completing the catalytic cycle.[11]

It is important to note that copper-free Sonogashira protocols have also been developed to circumvent the issue of alkyne homocoupling (Glaser coupling), which is a common side reaction in the presence of copper and oxygen.[6][12]

Experimental Protocol: Sonogashira Coupling of 2,8-Dibromoimidazo[1,2-a]pyridine

This protocol provides a general procedure for the monosubstitution of 2,8-dibromoimidazo[1,2-a]pyridine. Due to the differential reactivity of the bromine atoms, selective coupling is often achievable. The reactivity of aryl halides in Sonogashira coupling generally follows the order I > Br > Cl.[12] For dibrominated substrates, the more electrophilic position will typically react preferentially.[11]

Materials and Reagents

• 2,8-Dibromoimidazo[1,2-a]pyridine

• Terminal alkyne (e.g., phenylacetylene)

• Palladium catalyst: Bis(triphenylphosphine)palladium(II) dichloride (PdCl₂(PPh₃)₂) or Tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄)

• Copper(I) iodide (CuI)

• Base: Triethylamine (Et₃N) or Diisopropylethylamine (DIPEA), freshly distilled and degassed

• Solvent: Anhydrous and degassed solvent such as N,N-Dimethylformamide (DMF) or Tetrahydrofuran (THF)

• Inert gas: Argon or Nitrogen

Equipment

• Schlenk flask or a round-bottom flask equipped with a reflux condenser and a magnetic stirrer

• Inert gas line (manifold or balloon)

• Syringes for liquid transfer

• Heating mantle or oil bath with a temperature controller

• Thin-layer chromatography (TLC) supplies for reaction monitoring

• Standard laboratory glassware for workup and purification

• Rotary evaporator

• Silica gel for column chromatography

Step-by-Step Procedure

• Reaction Setup: To a dry Schlenk flask under an inert atmosphere (Argon or Nitrogen), add 2,8-dibromoimidazo[1,2-a]pyridine (1.0 equiv), the palladium catalyst (e.g., PdCl₂(PPh₃)₂, 0.02-0.05 equiv), and copper(I) iodide (0.04-0.10 equiv).

• Solvent and Base Addition: Add the anhydrous, degassed solvent (e.g., DMF) followed by the degassed amine base (e.g., triethylamine, 2.0-3.0 equiv).

• Alkyne Addition: Add the terminal alkyne (1.0-1.2 equiv) to the reaction mixture via syringe.

• Reaction Execution: Stir the reaction mixture at the desired temperature (room temperature to 80 °C, depending on the alkyne and catalyst system). For less reactive aryl bromides, heating may be necessary.[12][13]

• Reaction Monitoring: Monitor the progress of the reaction by TLC until the starting material is consumed.[9]

• Work-up: Upon completion, cool the reaction mixture to room temperature. Dilute with an organic solvent such as ethyl acetate and filter through a pad of celite to remove the catalyst residues.[14] Wash the filtrate with water and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.[15] Purify the crude product by flash column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes).

Visualizing the Workflow

Caption: The dual catalytic cycles of the Sonogashira coupling.

References

• Vedantu. Sonogashira Coupling: Mechanism, Steps & Applications Explained. Available from: [Link].

• Chemistry LibreTexts. Sonogashira Coupling. 2024. Available from: [Link].

• Wikipedia. Sonogashira coupling. 2024. Available from: [Link].

• BYJU'S. Sonogashira Coupling. 2017. Available from: [Link].

• Organic Chemistry Portal. Sonogashira Coupling. Available from: [Link].

• National Center for Biotechnology Information. Catalyst free, C-3 Functionalization of Imidazo[1,2-a]pyridines to Rapidly Access New Chemical Space for Drug Discovery Efforts. Available from: [Link].

• ACS Omega. Imidazo[1,2-a]pyridines in Medicinal Chemistry: Recent Advances in Synthesis and Biological Activities. 2026. Available from: [Link].

• Reddit. Sonogashira troubleshooting help needed. 2020. Available from: [Link].

• ResearchGate. C2-functionalized imidazo[1,2-a]pyridine: Synthesis and medicinal relevance. Available from: [Link].

• Reddit. Struggling to make a sonogashira coupling reaction happen. 2021. Available from: [Link].

• PubMed. Palladium catalysts for highly selective Sonogashira reactions of aryl and heteroaryl bromides. 2008. Available from: [Link].

• PubMed. Imidazo[1,2-a]Pyridine Derivatives as Promising Anticancer Agents: Synthesis and Therapeutic Potential. 2026. Available from: [Link].

• BIO Web of Conferences. Various Synthesis of Imidazo[1,2-a]pyridines Derivatives and Therapeutic Significance: A Review. Available from: [Link].

• Royal Society of Chemistry. Sonogashira cross-coupling reactions of 3,5-dibromo-2,6-dichloropyridine. Available from: [Link].

• MDPI. Synergy in Sonogashira Cross-Coupling Reactions with a Magnetic Janus-Type Catalyst. 2025. Available from: [Link].

• MDPI. Palladium and Copper Catalyzed Sonogashira cross Coupling an Excellent Methodology for C-C Bond Formation over 17 Years: A Review. 2020. Available from: [Link].

• Pendidikan Kimia. An Operationally Simple Sonogashira Reaction for an Undergraduate Organic Chemistry Laboratory Class. Available from: [Link].

• National Center for Biotechnology Information. Nickel-catalyzed deaminative Sonogashira coupling of alkylpyridinium salts enabled by NN2 pincer ligand. 2021. Available from: [Link].

• National Center for Biotechnology Information. Protocol for Sonogashira coupling of alkynes and aryl halides via nickel catalysis. 2024. Available from: [Link].

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• 3. pubs.acs.org [pubs.acs.org]
• 4. Imidazo[1,2-a]Pyridine Derivatives as Promising Anticancer Agents: Synthesis and Therapeutic Potential - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 6. Sonogashira coupling - Wikipedia [en.wikipedia.org]
• 7. byjus.com [byjus.com]
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• 9. pendidikankimia.walisongo.ac.id [pendidikankimia.walisongo.ac.id]
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• 14. pdf.benchchem.com [pdf.benchchem.com]
• 15. Protocol for Sonogashira coupling of alkynes and aryl halides via nickel catalysis - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Buchwald-Hartwig Amination of 2,8-Dibromoimidazo[1,2-a]pyridine

Introduction: The Strategic Importance of Functionalized Imidazo[1,2-a]pyridines

The imidazo[1,2-a]pyridine scaffold is a privileged heterocyclic motif, forming the core of numerous biologically active compounds and marketed pharmaceuticals.[1] Its unique electronic properties and structural rigidity make it a highly sought-after framework in drug discovery for indications including oncology, antivirals, and central nervous system disorders.[2] The ability to precisely install amino functionalities on this scaffold is of paramount importance, as the nitrogen atom can serve as a key pharmacophoric element, a handle for further derivatization, or a modulator of physicochemical properties.

The Buchwald-Hartwig amination, a palladium-catalyzed cross-coupling reaction, has emerged as a powerful and versatile tool for the formation of C-N bonds, offering significant advantages over classical methods due to its broad substrate scope and mild reaction conditions.[3][4] This application note provides a detailed guide for the synthesis of the key starting material, 2,8-dibromoimidazo[1,2-a]pyridine, and presents protocols for its selective mono-amination at either the C2 or C8 position using the Buchwald-Hartwig reaction. These protocols are designed to provide researchers in medicinal chemistry and process development with a robust and reproducible methodology for accessing novel aminated imidazo[1,2-a]pyridine derivatives.

Synthesis of the Starting Material: 2,8-Dibromoimidazo[1,2-a]pyridine

Step 1: Synthesis of 3-Bromo-2-aminopyridine

The synthesis of 3-bromo-2-aminopyridine can be achieved via the bromination of 2-aminopyridine using N-bromosuccinimide (NBS) in a suitable solvent such as acetonitrile.[5]

Protocol 1: Synthesis of 3-Bromo-2-aminopyridine

• To a solution of 2-aminopyridine (1 equivalent) in acetonitrile, add N-bromosuccinimide (1 equivalent) portion-wise at 0 °C.

• Allow the reaction mixture to warm to room temperature and stir for 4 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, quench the reaction with a saturated aqueous solution of sodium thiosulfate.

• Extract the product with ethyl acetate, wash the organic layer with brine, and dry over anhydrous sodium sulfate.

• Concentrate the organic layer under reduced pressure and purify the crude product by column chromatography on silica gel to afford 3-bromo-2-aminopyridine.

Step 2: Synthesis of 2,8-Dibromoimidazo[1,2-a]pyridine

The cyclization of 3-bromo-2-aminopyridine with a suitable C2-synthon, followed by bromination, yields the desired 2,8-dibromoimidazo[1,2-a]pyridine. A common method for constructing the imidazo[1,2-a]pyridine core is the reaction with an α-haloketone.[6] For the synthesis of an 8-bromo-substituted scaffold, 3-bromo-2-aminopyridine is the key precursor.[5][7] Subsequent bromination at the C2 position can be achieved using a suitable brominating agent.

Protocol 2: Synthesis of 2,8-Dibromoimidazo[1,2-a]pyridine

• To a solution of 3-bromo-2-aminopyridine (1 equivalent) in ethanol, add ethyl bromopyruvate (1.1 equivalents) and sodium bicarbonate (1.5 equivalents).[5]

• Reflux the mixture for 4 hours, monitoring the reaction by TLC.

• After completion, cool the reaction mixture to room temperature and remove the solvent under reduced pressure.

• Partition the residue between ethyl acetate and water. Separate the organic layer, wash with brine, and dry over anhydrous sodium sulfate.

• Concentrate the organic layer and purify the crude ethyl 8-bromoimidazo[1,2-a]pyridine-2-carboxylate by column chromatography.

• The resulting ester can then be subjected to hydrolysis and decarboxylation to yield 8-bromoimidazo[1,2-a]pyridine.

• Finally, bromination at the C2 position can be achieved by treating the 8-bromoimidazo[1,2-a]pyridine with a brominating agent like N-bromosuccinimide in a suitable solvent to yield 2,8-dibromoimidazo[1,2-a]pyridine.

Regioselective Buchwald-Hartwig Amination: A Tale of Two Positions

The key challenge in the mono-amination of 2,8-dibromoimidazo[1,2-a]pyridine is controlling the regioselectivity between the C2 and C8 positions. The reactivity of these positions is influenced by a combination of electronic and steric factors. Generally, in dihalo-aza-heterocycles, the more electron-deficient position is more susceptible to nucleophilic attack. In the context of the Buchwald-Hartwig reaction, the rate-determining step is often the oxidative addition of the palladium(0) catalyst to the carbon-halogen bond.[4] The ease of this step is related to the C-Br bond dissociation energy, which is influenced by the electronic environment of the carbon atom.

• C2 Position: This position is part of the five-membered imidazole ring and is generally more electron-rich than the positions on the pyridine ring. However, its proximity to the bridgehead nitrogen can influence its reactivity.

• C8 Position: This position is on the six-membered pyridine ring and is influenced by the electron-withdrawing effect of the ring nitrogen.

By carefully selecting the palladium catalyst, ligand, and reaction conditions, it is possible to favor amination at either the C2 or C8 position.

Protocol 3: Selective Amination at the C8 Position

To achieve selective amination at the C8 position, a less sterically hindered and more electron-donating ligand is proposed. This can favor the oxidative addition at the more electron-deficient C8 position of the pyridine ring.

Reaction Conditions for C8-Selective Amination

Parameter	Condition	Rationale
Palladium Precatalyst	Pd₂(dba)₃	A common and reliable Pd(0) source.
Ligand	Xantphos	A bidentate phosphine ligand known to promote C-N coupling on electron-deficient heterocycles.[8]
Base	Cs₂CO₃	A strong, non-nucleophilic base suitable for a wide range of amines.
Solvent	1,4-Dioxane	A common solvent for Buchwald-Hartwig reactions.
Temperature	100 °C	A standard temperature to ensure reasonable reaction rates.
Amine	1.2 equivalents	A slight excess of the amine is used to drive the reaction to completion.

Step-by-Step Protocol:

• In an oven-dried Schlenk tube, add 2,8-dibromoimidazo[1,2-a]pyridine (1 equivalent), the desired amine (1.2 equivalents), and cesium carbonate (2.0 equivalents).

• Add tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃, 2.5 mol%) and Xantphos (5 mol%).

• Evacuate and backfill the tube with argon three times.

• Add anhydrous 1,4-dioxane via syringe.

• Heat the reaction mixture at 100 °C for 12-24 hours, monitoring by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature and filter through a pad of Celite, washing with ethyl acetate.

• Concentrate the filtrate under reduced pressure and purify the crude product by column chromatography on silica gel to afford the 8-amino-2-bromoimidazo[1,2-a]pyridine derivative.

Protocol 4: Selective Amination at the C2 Position

For selective amination at the C2 position, a more sterically demanding and electron-rich ligand is proposed. The increased steric bulk can disfavor approach to the potentially more hindered C8 position, while the electron-rich nature of the ligand can facilitate oxidative addition at the more electron-rich C2 position.

Reaction Conditions for C2-Selective Amination

Parameter	Condition	Rationale
Palladium Precatalyst	Pd(OAc)₂	A stable Pd(II) precatalyst that is reduced in situ.
Ligand	RuPhos	A bulky, electron-rich biarylphosphine ligand known to be effective for challenging couplings.
Base	NaOt-Bu	A strong base often used with bulky phosphine ligands.
Solvent	Toluene	A non-polar solvent that can favor different selectivities compared to dioxane.
Temperature	110 °C	A slightly higher temperature may be required to overcome any reduced reactivity at the C2 position.
Amine	1.2 equivalents	A slight excess of the amine is used.

Step-by-Step Protocol:

• To an oven-dried Schlenk tube, add 2,8-dibromoimidazo[1,2-a]pyridine (1 equivalent), palladium(II) acetate (Pd(OAc)₂, 2 mol%), and RuPhos (4 mol%).

• Evacuate and backfill the tube with argon three times.

• Add anhydrous toluene, followed by the desired amine (1.2 equivalents) and sodium tert-butoxide (1.5 equivalents).

• Heat the reaction mixture at 110 °C for 12-24 hours, monitoring by TLC or LC-MS.

• After cooling to room temperature, quench the reaction with a saturated aqueous solution of ammonium chloride.

• Extract the product with ethyl acetate, wash the organic layer with brine, and dry over anhydrous sodium sulfate.

• Concentrate the filtrate and purify the crude product by column chromatography on silica gel to yield the 2-amino-8-bromoimidazo[1,2-a]pyridine derivative.

Expertise & Experience: Navigating the Nuances of the Reaction

• Substrate Purity: The purity of the 2,8-dibromoimidazo[1,2-a]pyridine is critical. Impurities can chelate to the palladium catalyst and inhibit the reaction. Ensure the starting material is fully characterized before use.

• Ligand Selection: The choice of ligand is the most critical parameter for controlling regioselectivity. The proposed ligands (Xantphos and RuPhos) are starting points. Other ligands from the Buchwald and Hartwig portfolio, such as SPhos or DavePhos, could also be screened to optimize selectivity for a particular amine.

• Base Sensitivity: Some functional groups on the amine may be sensitive to strong bases like NaOt-Bu. In such cases, weaker bases like K₃PO₄ or K₂CO₃ can be employed, although this may require longer reaction times or higher temperatures.

• Inert Atmosphere: While some modern Buchwald-Hartwig protocols are relatively air-tolerant, maintaining a strict inert atmosphere (argon or nitrogen) is crucial for reproducibility and to prevent catalyst degradation, especially when working on a small scale.

• Troubleshooting: If low conversion is observed, consider increasing the catalyst loading or temperature. If a mixture of mono-aminated products is obtained, a careful re-evaluation of the ligand and solvent system is necessary. A solvent screen including THF, toluene, and dioxane can sometimes reveal significant differences in regioselectivity.

Visualizing the Catalytic Cycle

The Buchwald-Hartwig amination proceeds through a well-established catalytic cycle involving oxidative addition, amine coordination and deprotonation, and reductive elimination.

Caption: The catalytic cycle of the Buchwald-Hartwig amination.

Experimental Workflow Overview

The overall experimental workflow for the selective amination of 2,8-dibromoimidazo[1,2-a]pyridine is summarized below.

Caption: Overview of the synthesis and selective amination workflow.

References

• Vanda, D., et al. (2019). Imidazopyridine-Based Selective and Multifunctional Ligands of Biological Targets Associated with Psychiatric and Neurodegenerative Diseases. European Journal of Medicinal Chemistry, 181, 111569. [Link]

• Parameshwar, A., & Guhanathan, S. (2021). Synthesis and Characterization of N-(3-(8-bromoimidazo [1, 2- a]pyridin-2-yl)-4-fluorophenyl)benzamide Derivatives. Journal of Chemical and Pharmaceutical Research, 13(6), 1-8.

• Li, J., et al. (2023). Design, synthesis and evaluation of 2, 6, 8-substituted Imidazopyridine derivatives as potent PI3Kα inhibitors. European Journal of Medicinal Chemistry, 245, 114924. [Link]

• Gueiffier, A., et al. (1996). Synthesis of imidazo[1,2-a]pyridine Derivatives as Antiviral Agents. Journal of Medicinal Chemistry, 39(12), 2384-2390.

• Wikipedia contributors. (2023, December 19). Buchwald–Hartwig amination. In Wikipedia, The Free Encyclopedia. Retrieved March 7, 2024, from [Link]

• Changunda, C. R. K., et al. (2020). Efficient One-Pot Synthesis of Functionalised Imidazo[1,2- a ]Pyridines and Unexpected Synthesis of Novel Tetracyclic Derivatives by Nucleophilic Aromatic Substitution. RSC Advances, 10(14), 8104–8114.
• Gibson, K. J., D'Alarcao, M., & Leonard, N. J. (1985). Rearrangements of azabiphenylenes. The impact of nitrogen number and position. The Journal of Organic Chemistry, 50(14), 2462–2468.
• Sergeev, A. G., et al. (2005). Palladium-Catalyzed Amination and Amidation of Benzo-Fused Bromine-Containing Heterocycles. Russian Journal of Organic Chemistry, 41(6), 860–874.

• J&K Scientific LLC. (2021, February 23). Buchwald-Hartwig Cross-Coupling. Retrieved from [Link]

• Bagdi, A. K., et al. (2015). Synthesis of Imidazo[1,2-a]Pyridines: A Decade Update.

• Chemistry LibreTexts. (2023, June 30). Buchwald-Hartwig Amination. Retrieved from [Link]

• Hamdi, A., et al. (2023). Various Synthesis of Imidazo[1,2-a]pyridines Derivatives and Therapeutic Significance: A Review. BIO Web of Conferences, 68, 00018.

• Beilstein Journals. (2012, November 19). Palladium-catalyzed C–N and C–O bond formation of N-substituted 4-bromo-7-azaindoles with amides, amines, amino acid esters and phenols. Retrieved from [Link]

• Organic Synthesis. (n.d.). Buchwald-Hartwig Coupling. Retrieved from [Link]

• PubMed. (2014, February 7). Palladium-catalyzed amination of unprotected five-membered heterocyclic bromides. Retrieved from [Link]

• Beilstein Journals. (2023, May 26). Synthesis of imidazo[1,2-a]pyridine-containing peptidomimetics by tandem of Groebke–Blackburn–Bienaymé and Ugi reactions. Retrieved from [Link]

• University of Leicester. (2025, August 27). Development of a Reliable Low Loading Palladium Catalyzed Mono-Amination Reaction for the Large-Scale Synthesis of 3-Bromo-2,5-difluoroaniline. Retrieved from [Link]

• ResearchGate. (2012, December 5). ChemInform Abstract: Regioselective Synthesis of 2- and 3-Substituted Imidazo[1,2-a]pyridines. Retrieved from [Link]

• Letters in Applied NanoBioScience. (2021, January 20). Synthesis of Imidazo [1, 2-a] Pyridine Derivatives Using Copper Silicate as an Efficient and Reusable Catalyst. Retrieved from [Link]

• ResearchGate. (n.d.). Synthesis of 8-Hydroxyimidazo[1,2-a]pyridine-2-carboxylic Acid and Its Derivatives. Retrieved from [Link]

• Chemistry Stack Exchange. (2017, January 22). Regioselectivity in the formation of an imidazo[1,2-a]pyrimidine. Retrieved from [Link]

• Beilstein Journals. (2023, May 26). Synthesis of imidazo[1,2-a]pyridine-containing peptidomimetics by tandem of Groebke–Blackburn–Bienaymé and Ugi reactions. Retrieved from [Link]

• MDPI. (2024, November 14). One-Pot Synthesis of Imidazo[1,2-a]pyridines via Groebke–Blackburn–Bienaymé Reaction and CuAAC Assisted by MW. Retrieved from [Link]

• PMC. (n.d.). Imidazo[1,2‑a]pyridines in Medicinal Chemistry: Recent Advances in Synthesis and Biological Activities. Retrieved from [Link]

Sources

• 1. CN103788092A - Method for synthesizing 6-bromoimidazo [1,2-a] pyridine - Google Patents [patents.google.com]
• 2. Synthesis of imidazo[1,2-a]pyridine derivatives as antiviral agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Imidazo[1,2-a]pyridine synthesis [organic-chemistry.org]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. Design, synthesis and evaluation of 2, 6, 8-substituted Imidazopyridine derivatives as potent PI3Kα inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 6. nanobioletters.com [nanobioletters.com]
• 7. ijres.org [ijres.org]
• 8. organic-synthesis.com [organic-synthesis.com]

Technical Notes & Optimization

Technical Support Center: Synthesis of 2,8-Dibromoimidazo[1,2-a]pyridine

Welcome to the technical support center for the synthesis of 2,8-Dibromoimidazo[1,2-a]pyridine. This guide is designed for researchers, medicinal chemists, and process development professionals who are working with this important scaffold. Imidazo[1,2-a]pyridines are privileged heterocyclic motifs found in numerous FDA-approved drugs and clinical candidates, making their synthesis a critical process in drug discovery and development.[1][2] This document provides in-depth troubleshooting advice, frequently asked questions, and a detailed experimental protocol to help you improve the yield and purity of your synthesis.

Core Synthesis Protocol: 2,8-Dibromoimidazo[1,2-a]pyridine

The most reliable and common method for synthesizing the imidazo[1,2-a]pyridine core is the Tschitschibabin reaction, which involves the condensation of a 2-aminopyridine derivative with an α-halocarbonyl compound.[3] For the synthesis of 2,8-Dibromoimidazo[1,2-a]pyridine, the key starting materials are 3-Bromo-2-aminopyridine and a bromo-substituted C2 synthon, typically bromoacetaldehyde or its equivalent.

Reaction Scheme

The overall transformation is a cyclocondensation reaction. The exocyclic nitrogen of 3-bromo-2-aminopyridine acts as a nucleophile, attacking the carbonyl carbon of the α-bromoaldehyde. This is followed by an intramolecular nucleophilic attack by the endocyclic pyridine nitrogen on the carbon bearing the bromine, leading to cyclization and subsequent dehydration to form the aromatic imidazo[1,2-a]pyridine ring system.

Troubleshooting Guide (Q&A)

This section addresses specific issues you may encounter during the synthesis.

Question 1: My reaction yield is consistently low (< 30%). What are the likely causes and how can I improve it?

Answer: Low yield is a common frustration. Let's break down the potential culprits, starting with the most probable.

• Cause A: Purity of Starting Materials. The purity of 3-bromo-2-aminopyridine is paramount. Impurities can interfere with the initial nucleophilic attack or subsequent cyclization. Similarly, the bromoacetaldehyde solution can degrade or contain polymerization inhibitors that quench the reaction.

  • Solution:

    • Verify 3-Bromo-2-aminopyridine: Confirm the purity of your starting material by ¹H NMR and melting point. If necessary, recrystallize it from an appropriate solvent system (e.g., ethanol/water).

    • Use Fresh Bromoacetaldehyde Equivalent: Bromoacetaldehyde is often used as a more stable diethyl acetal, which is hydrolyzed in situ under acidic conditions. Ensure this reagent is of high quality and has been stored correctly.

• Cause B: Inefficient Reaction Conditions. Temperature, solvent, and reaction time are critical variables that must be optimized.

  • Solution:

    • Temperature Optimization: If the reaction is sluggish at lower temperatures (e.g., room temperature to 60°C), consider gradually increasing the temperature. Refluxing in a solvent like ethanol or dioxane is a common strategy.[4] However, excessive heat can lead to decomposition and side product formation. A temperature screening is advisable (e.g., 60°C, 80°C, 100°C).

    • Solvent Choice: The polarity of the solvent can significantly impact the reaction. Ethanol is a common choice as it effectively dissolves the starting materials and facilitates the reaction.[2] If ethanol is not providing good results, consider other solvents like DMF or dioxane.

    • Reaction Monitoring: Use Thin Layer Chromatography (TLC) to monitor the reaction progress. If the reaction stalls (i.e., no further consumption of starting material is observed), extending the reaction time may not be beneficial and could lead to side products.[5]

• Cause C: Presence of Water (if not intended). While some protocols may use aqueous conditions, anhydrous conditions are often preferred to prevent side reactions of the bromoacetaldehyde.

  • Solution: Ensure your glassware is oven-dried and use anhydrous solvents if your protocol specifies it.

Troubleshooting Workflow

Caption: Troubleshooting decision tree for low yield.

Question 2: My TLC plate shows multiple spots, indicating significant side product formation. What are these side products and how can I minimize them?

Answer: Side product formation is a common challenge that consumes starting materials and complicates purification.

• Common Side Product A: Dimerization/Polymerization. Bromoacetaldehyde is highly reactive and can self-polymerize, especially under basic conditions or at high temperatures.

  • Minimization Strategy:

    • Control Stoichiometry: Add the bromoacetaldehyde solution slowly to the reaction mixture containing the 3-bromo-2-aminopyridine. This maintains a low concentration of the aldehyde, favoring the desired bimolecular reaction over polymerization.

    • Use a Stable Precursor: Employ bromoacetaldehyde diethyl acetal. The acetal is stable and hydrolyzes slowly under the reaction conditions to generate the required aldehyde in situ, keeping its concentration low.

• Common Side Product B: Formation of Isomeric Products. While the formation of 2,8-dibromoimidazo[1,2-a]pyridine is electronically and sterically favored, minor isomers could potentially form if other nucleophilic sites compete. However, this is less common for this specific scaffold.

• Minimization Strategy:

  • pH Control: The reaction is typically run under neutral to slightly basic conditions. The addition of a non-nucleophilic base like sodium bicarbonate can be beneficial to neutralize the HBr formed during the cyclization, preventing potential acid-catalyzed decomposition.[1]

• Common Side Product C: Unreacted Starting Material. An incomplete reaction will result in leftover starting material, which can complicate purification.

  • Minimization Strategy:

    • Reaction Monitoring: As mentioned before, monitor the reaction via TLC. If the reaction has stopped, proceed with the workup. Forcing the reaction with excessive heat or time may not increase the yield of the desired product but will likely lead to more side products.

Frequently Asked Questions (FAQs)

Q1: What is the best method for purifying the crude 2,8-Dibromoimidazo[1,2-a]pyridine?

A1: The choice of purification method depends on the nature and quantity of the impurities.

• Recrystallization: If the crude product is a solid and has relatively high purity (>85%), recrystallization is often the most effective method for obtaining highly pure material. A solvent system of ethanol/water or ethyl acetate/hexane is a good starting point.

• Column Chromatography: For complex mixtures with multiple side products, silica gel column chromatography is necessary. A gradient elution system, typically starting with a non-polar solvent like hexane and gradually increasing the polarity with ethyl acetate, is effective for separating the product from less polar impurities and starting materials.[6]

• Acid-Base Extraction: Since imidazo[1,2-a]pyridines are basic, an acid-base extraction can be a powerful purification step. Dissolve the crude mixture in an organic solvent (e.g., ethyl acetate) and extract with a dilute aqueous acid (e.g., 1M HCl). The protonated product will move to the aqueous layer. The aqueous layer can then be separated, basified (e.g., with NaHCO₃), and the neutral product extracted back into an organic solvent. This is particularly useful for removing non-basic impurities.

Q2: Can I use microwave irradiation to speed up the reaction?

A2: Yes, microwave-assisted synthesis has been shown to significantly reduce reaction times and, in some cases, improve yields for the synthesis of imidazo[1,2-a]pyridines.[4] If you have access to a microwave reactor, it is highly recommended to screen this as an option. Typical conditions might involve heating the reaction mixture in a sealed vessel for 10-30 minutes at temperatures ranging from 100-150°C.

Q3: What is the expected ¹H NMR chemical shift for the C5-H proton?

A3: The proton at the C5 position of the imidazo[1,2-a]pyridine ring is typically the most downfield signal in the aromatic region (excluding any deshielded protons from other substituents). It appears as a doublet of doublets and is a key diagnostic peak for confirming the structure. You can expect this signal to be in the range of δ 8.0-8.5 ppm.

Detailed Experimental Protocol

This protocol is a representative procedure and may require optimization for your specific setup and scale.

Materials:

• 3-Bromo-2-aminopyridine (1.0 equiv)

• Bromoacetaldehyde diethyl acetal (1.2 equiv)

• Sodium bicarbonate (NaHCO₃) (2.0 equiv)

• Ethanol (anhydrous)

Procedure:

• To a round-bottom flask equipped with a reflux condenser and a magnetic stir bar, add 3-bromo-2-aminopyridine (1.0 equiv) and sodium bicarbonate (2.0 equiv).

• Add anhydrous ethanol to achieve a concentration of approximately 0.2 M with respect to the 3-bromo-2-aminopyridine.

• Add bromoacetaldehyde diethyl acetal (1.2 equiv) to the suspension.

• Heat the reaction mixture to reflux (approximately 78°C) and stir vigorously.

• Monitor the reaction progress by TLC (e.g., using a 4:1 hexane:ethyl acetate mobile phase). The reaction is typically complete within 8-16 hours.

• Once the reaction is complete (as judged by the consumption of the limiting reagent), cool the mixture to room temperature.

• Remove the ethanol under reduced pressure using a rotary evaporator.

• Partition the residue between ethyl acetate and water.

• Separate the organic layer, and wash it with brine.

• Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate in vacuo to yield the crude product.

• Purify the crude product by silica gel column chromatography or recrystallization to afford pure 2,8-Dibromoimidazo[1,2-a]pyridine.

Experimental Workflow Diagram

Caption: Step-by-step experimental workflow.

Data Summary Table

Parameter	Recommended Condition	Rationale
Starting Material	3-Bromo-2-aminopyridine	Provides the 8-bromo substitution on the final product.
Reagent	Bromoacetaldehyde diethyl acetal	Stable precursor that generates the reactive aldehyde in situ.
Base	Sodium Bicarbonate (NaHCO₃)	Mild, non-nucleophilic base to neutralize HBr byproduct.
Solvent	Anhydrous Ethanol	Good solubility for reactants; appropriate boiling point for reflux.
Temperature	Reflux (~78 °C)	Provides sufficient thermal energy for cyclization without excessive decomposition.
Reaction Time	8-16 hours	Typical duration; should be optimized by TLC monitoring.
Purification	Column Chromatography	Effective for removing side products and unreacted starting materials.

References

• Liu, Y., et al. (2019). Chemodivergent synthesis of N-(pyridin-2-yl)amides and 3-bromoimidazo[1,2-a]pyridines from α-bromoketones and 2-aminopyridines. RSC Advances. Available at: [Link]

• BenchChem (2025). Technical Support Center: Optimizing Imidazo[1,2-a]pyridine Synthesis. BenchChem.

• Organic Chemistry Portal. Synthesis of imidazo[1,2-a]pyridines. Available at: [Link]

• (2021). Synthesis and Characterization of N-(3-(8-bromoimidazo [1, 2- a]pyridin-2-yl)-4-fluorophenyl)benzamide Derivatives.
• Martínez-Vargas, A., et al. (2025). One-Pot Synthesis of Imidazo[1,2-a]pyridines via Groebke–Blackburn–Bienaymé Reaction. MDPI.
• Patil, S., et al. (2021). Synthesis of Imidazo [1, 2-a] Pyridine Derivatives Using Copper Silicate as an Efficient and Reusable Catalyst. Letters in Applied NanoBioScience.
• (2004). Efficient Synthesis of 3-Bromo-2-[(N-substituted)amino]pyridines and Their Hetarynic Cyclization.
• Liu, Y., et al. (2019). Chemodivergent synthesis of N-(pyridin-2-yl)amides and 3-bromoimidazo[1,2-a]pyridines from α-bromoketones and 2-aminopyridines. RSC Advances.
• Bojilov, D., et al. (2001).
• Guchhait, S. K., et al. (2023). Synthesis of imidazo[1,2-a]pyridine-containing peptidomimetics by tandem of Groebke–Blackburn–Bienaymé and Ugi reactions. Beilstein Journal of Organic Chemistry.
• Gârd, C., et al. (2021). Recent Progress in Metal-Free Direct Synthesis of Imidazo[1,2-a]pyridines. Molecules.
• Kushwaha, N. D., et al. (2018). Synthesis and Characterization of Imidazo[1,2-a]pyridines and Zolimidine.
• (2021). A Convenient and Scalable Method for Preparation of 2,5-Dibromopyridine. Heterocyclic Letters.
• Google Patents. (2014). Method for synthesizing 6-bromoimidazo [1,2-a] pyridine. CN103788092A.
• D'Meza, R., & Daugulis, O. (2011). Palladium-Catalyzed C,N-Cross Coupling Reactions of 3-Halo-2-aminopyridines. Organic letters.
• Hamdi, A., et al. (2024). Various Synthesis of Imidazo[1,2-a]pyridines Derivatives and Therapeutic Significance: A Review. BIO Web of Conferences.
• BenchChem.
• Singh, P., et al. (2019). Synthesis, characterization and biological activities of imidazo[1,2-a]pyridine based gold(III) metal complexes. Journal of inorganic biochemistry.
• Santaniello, B. S., et al. (2017). Synthesis and Characterization of 2-Phenylimidazo[1,2-a]pyridine: A Privileged Structure for Medicinal Chemistry.
• (2024). Imidazo[1,2-A]Pyridine: Potent Biological Activity, SAR and Docking Investigations (2017-2022). Current Drug Discovery Technologies.
• Wang, Y., et al. (2023). Design, synthesis and evaluation of 2, 6, 8-substituted Imidazopyridine derivatives as potent PI3Kα inhibitors. Bioorganic & medicinal chemistry letters.

Sources

• 1. ijres.org [ijres.org]
• 2. nanobioletters.com [nanobioletters.com]
• 3. researchgate.net [researchgate.net]
• 4. Recent Progress in Metal-Free Direct Synthesis of Imidazo[1,2-a]pyridines - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]

Technical Support Center: Purification of 2,8-Dibromoimidazo[1,2-a]pyridine Derivatives

This guide provides in-depth technical support for researchers, scientists, and drug development professionals encountering challenges in the purification of 2,8-dibromoimidazo[1,2-a]pyridine derivatives. The methodologies and troubleshooting advice presented herein are synthesized from established protocols and field-proven insights to ensure scientific integrity and experimental success.

Frequently Asked Questions (FAQs)

This section addresses common initial queries for quick reference.

Q1: What are the primary methods for purifying 2,8-dibromoimidazo[1,2-a]pyridine derivatives? The two most effective and widely used methods are flash column chromatography and recrystallization.[1] The choice depends on the scale of your reaction and the impurity profile. Chromatography is excellent for removing a wide range of impurities, while recrystallization is ideal for polishing a product that is already relatively pure.[1]

Q2: What is a good starting solvent system for Thin-Layer Chromatography (TLC) analysis and column chromatography? A mixture of hexanes and ethyl acetate is the most common starting point for imidazo[1,2-a]pyridine derivatives.[2][3] Begin with a ratio of 9:1 (Hexanes:EtOAc) and gradually increase the polarity. An ideal Rf value for the target compound on a TLC plate is between 0.2 and 0.4 for effective separation on a column.[1][2] Dichloromethane/methanol is another effective solvent system, particularly for more polar derivatives.[2]

Q3: How can I visualize these compounds on a TLC plate? Due to their fused aromatic ring system, 2,8-dibromoimidazo[1,2-a]pyridine derivatives are typically UV-active. They can be easily visualized using a UV lamp at a wavelength of 254 nm.[2][3]

Q4: My compound is streaking on the TLC plate and column. What's happening and how do I fix it? Streaking is a common issue with nitrogen-containing heterocycles like imidazo[1,2-a]pyridines. The basic nitrogen atom can interact strongly with the acidic silanol groups on the surface of the silica gel.[2][4] To resolve this, add a small amount of triethylamine (Et3N), typically 0.1-1%, to your eluent.[4][5] This neutralizes the acidic sites on the silica, leading to sharper bands and improved separation.

Q5: What are some reliable recrystallization solvents for this class of compounds? The ideal solvent is one in which your compound is highly soluble when hot but sparingly soluble when cold.[6] For 2,8-dibromoimidazo[1,2-a]pyridine derivatives, common choices include:

• Single Solvents: Hot ethanol.[7]

• Solvent/Anti-Solvent Systems: Dissolving the crude product in a minimal amount of a "good" hot solvent like ethyl acetate or dichloromethane, followed by the slow addition of a "poor" solvent like hexanes or petroleum ether until turbidity appears, is a very effective technique.[1]

Purification Workflow Overview

The following diagram outlines the general decision-making process for purifying your crude 2,8-dibromoimidazo[1,2-a]pyridine derivative.

Caption: General purification workflow for 2,8-dibromoimidazo[1,2-a]pyridine derivatives.

In-Depth Troubleshooting Guide

This section provides solutions to more complex problems you may encounter during purification.

Column Chromatography Issues

Problem	Probable Cause(s)	Recommended Solution(s)
Poor Separation / Co-elution	1. Inappropriate solvent system. 2. Column was overloaded with crude material. 3. Poorly packed column causing channeling.	1. Re-optimize the eluent using TLC to achieve better separation (ΔRf > 0.1). 2. Reduce the amount of crude material. A general rule is a 30:1 to 100:1 ratio of silica gel to crude material by weight.[4] 3. Repack the column carefully, ensuring a level surface.
Compound Streaking on Column	1. The basic imidazopyridine nitrogen is interacting with acidic silica gel. 2. The sample was overloaded.	1. Add 0.1-1% triethylamine or ammonia in methanol to the mobile phase to mask acidic silica sites.[5] 2. Consider using a less acidic stationary phase like neutral alumina.[2] 3. Reduce the amount of material loaded onto the column.
Product is Not Eluting	1. The solvent system is not polar enough. 2. The compound has very low solubility in the mobile phase. 3. Potential decomposition or irreversible adsorption on the column.	1. Gradually increase the polarity of the mobile phase (gradient elution).[2] 2. Ensure your compound is soluble in the eluent. If not, you may need to switch to a different solvent system. 3. Test for stability by spotting the compound on a TLC plate, waiting 30-60 minutes, and then developing it. If a new spot or tailing appears, decomposition is likely. Switch to a deactivated stationary phase like neutral alumina.[2][5]
Suspected Dehalogenation	1. Reaction with acidic silica gel. 2. Presence of a reducing agent impurity from the synthesis.	1. Use deactivated silica gel (pre-treated with triethylamine) or switch to an alternative stationary phase like alumina.[4] 2. Ensure the crude product is properly worked up to remove any reducing agents before attempting chromatography.

Recrystallization Issues

Problem	Probable Cause(s)	Recommended Solution(s)
Product "Oils Out"	1. The solution is supersaturated with impurities. 2. The solution was cooled too quickly. 3. The boiling point of the solvent is too high.	1. Try to pre-purify the material with a quick filtration through a silica plug. Adding activated charcoal during hot dissolution can sometimes remove impurities that promote oiling.[4] 2. Re-heat the solution to dissolve the oil, add a small amount of additional "good" solvent, and allow it to cool much more slowly.[5] 3. If possible, choose a solvent with a lower boiling point.
No Crystals Form Upon Cooling	1. The solution is not saturated (too much solvent was used). 2. The solution is supersaturated but requires nucleation.	1. Carefully evaporate some of the solvent to concentrate the solution and try cooling again. 2. Induce crystallization by scratching the inside of the flask with a glass rod at the solvent's surface or by adding a "seed" crystal of the pure compound.[5]
Very Low Yield of Crystals	1. Too much solvent was used during dissolution. 2. The compound has significant solubility even in the cold solvent. 3. Premature crystallization during a hot filtration step.	1. Use the absolute minimum amount of hot solvent required to fully dissolve the compound.[5] 2. After slow cooling to room temperature, place the flask in an ice bath or refrigerator to maximize crystal formation.[4] 3. Ensure the funnel and filter paper are pre-heated before performing a hot filtration.

Troubleshooting Decision Tree for Column Chromatography

Caption: Troubleshooting Decision Tree for Column Chromatography.

Experimental Protocols

Protocol 1: Flash Column Chromatography

This protocol is a generalized procedure and should be optimized based on TLC analysis of your specific compound.

• Preparation of the Column:

  • Select an appropriately sized flash chromatography column.

  • Secure the column vertically in a fume hood.

  • Add a small plug of cotton or glass wool to the bottom, followed by a thin layer of sand (approx. 1 cm).

  • Prepare a slurry of silica gel in the initial, least polar solvent system (e.g., 95:5 hexanes:ethyl acetate).[2]

  • Carefully pour the slurry into the column, gently tapping the side to ensure even packing. Allow the silica to settle. Add another thin layer of sand on top of the silica bed.

  • Wash the column with 2-3 column volumes of the initial mobile phase, ensuring the solvent level never drops below the top layer of sand.[2]

• Sample Preparation and Loading:

  • Wet Loading: Dissolve the crude 2,8-dibromoimidazo[1,2-a]pyridine derivative in a minimal amount of a suitable solvent (e.g., dichloromethane or the mobile phase). Carefully apply the sample to the top of the silica gel bed using a pipette.[2]

  • Dry Loading (Recommended for less soluble compounds): Dissolve the crude material in a solvent, add a small amount of silica gel, and evaporate the solvent under reduced pressure to get a free-flowing powder. Carefully add this powder to the top of the prepared column.[4]

• Elution and Fraction Collection:

  • Begin eluting with the initial, low-polarity mobile phase.

  • Collect fractions in test tubes or vials.

  • Monitor the elution process by TLC analysis of the collected fractions.

  • If necessary, gradually increase the polarity of the mobile phase (gradient elution) to elute the target compound.

  • Once the desired product has eluted, combine the pure fractions, and remove the solvent under reduced pressure.

Protocol 2: Recrystallization

This procedure is for purifying a solid product that is already reasonably pure (>80-90%).

• Solvent Selection:

  • Choose a solvent or solvent pair in which your compound has high solubility at high temperatures and low solubility at room temperature or below. A good method is to test small amounts of your solid in different solvents in a test tube.[6]

• Dissolution:

  • Place the crude solid in an Erlenmeyer flask with a stir bar.

  • Add a small amount of the chosen "good" solvent and heat the mixture to boiling (or near boiling) with stirring.

  • Continue adding small portions of the hot solvent until the solid just dissolves completely. It is critical to use the minimum amount of hot solvent to ensure good recovery.[8]

• Hot Filtration (Optional):

  • If insoluble impurities are present (e.g., dust, inorganic salts), perform a hot filtration by quickly passing the hot solution through a pre-heated funnel with fluted filter paper into a clean, pre-heated flask.

• Crystallization:

  • If using a solvent/anti-solvent system, add the "poor" solvent (e.g., hexanes) dropwise to the hot solution until it becomes slightly cloudy (the point of saturation).[1]

  • Remove the flask from the heat source, cover it, and allow it to cool slowly to room temperature. Rapid cooling can trap impurities.[4]

  • Once the flask has reached room temperature, you can place it in an ice bath to maximize crystal formation.[1]

• Isolation and Drying:

  • Collect the crystals by vacuum filtration using a Büchner funnel.

  • Wash the crystals with a small amount of ice-cold recrystallization solvent to remove any residual soluble impurities.

  • Allow the crystals to air-dry on the filter paper or transfer them to a desiccator for complete drying. Confirm purity and identity using appropriate analytical methods (e.g., NMR, melting point).

References

• Benchchem. (n.d.). Technical Support Center: Purification of Halogenated Quinoxalines.
• Benchchem. (n.d.). Application Notes and Protocols for the Purification of 3-Bromo-2,7-dimethylimidazo[1,2-a]pyridine.
• Benchchem. (n.d.). Troubleshooting purification of 3-Bromo-2,7-dimethylimidazo[1,2-a]pyridine by chromatography.
• Benchchem. (n.d.). Overcoming challenges in the purification of heterocyclic compounds.
• Mettler Toledo. (n.d.). Recrystallization Guide: Process, Procedure, Solvents.
• Chem Help ASAP. (2021, February 6). recrystallization & purification of N-bromosuccinimide. YouTube.
• Rangel, D. C., et al. (2019). Synthesis of Imidazo[1,2-a]pyridine-Chromones via Microwave-Assisted Groebke-Blackburn-Bienaymé Reaction. MDPI.
• Li, J., et al. (2024). C3-Alkylation of Imidazo[1,2-a]pyridines via Three-Component Aza-Friedel–Crafts Reaction Catalyzed by Y(OTf)3. MDPI.
• Dhas, A., et al. (2021). Synthesis of Imidazo [1, 2-a] Pyridine Derivatives Using Copper Silicate as an Efficient and Reusable Catalyst. Letters in Applied NanoBioScience.

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• 1. benchchem.com [benchchem.com]
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• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. mt.com [mt.com]
• 7. nanobioletters.com [nanobioletters.com]
• 8. youtube.com [youtube.com]

APPLICATION SUPPORT CENTER: Troubleshooting 2,8-Dibromoimidazo[1,2-a]pyridine Reactivity

Welcome to the Technical Support Center for imidazo[1,2-a]pyridine chemistry. As a Senior Application Scientist, I frequently encounter challenges from researchers attempting cross-coupling reactions on the 2,8-dibromoimidazo[1,2-a]pyridine scaffold. "Low reactivity" is rarely a failure of your technique; rather, it is a symptom of the severe electronic asymmetry and steric shielding inherent to this specific heterocycle.

This guide abandons generic advice to provide you with causality-driven troubleshooting, regiochemical profiling, and self-validating protocols to help you successfully functionalize this challenging pharmacophore.

Part 1: Diagnostic Overview & Causality

The imidazo[1,2-a]pyridine core fuses an electron-rich imidazole ring to an electron-deficient pyridine ring. When attempting palladium-catalyzed cross-couplings (like the Suzuki-Miyaura reaction) on 2,8-dibromoimidazo[1,2-a]pyridine, you are combating three conflicting forces:

• Electronic Bias favors C-8: Palladium(0) undergoes oxidative addition kinetically faster at more electron-deficient aryl halides[1]. Thus, the C-8 bromine (on the pyridine ring) is electronically predisposed to react before the C-2 bromine (on the imidazole ring).

• Steric & Chelating Penalty at C-8: Despite being electronically favored, the C-8 position is adjacent to the bridgehead nitrogen (N-1). This nitrogen acts as a Lewis base, coordinating the Pd catalyst and trapping it in an off-cycle resting state, which manifests as sluggish conversion under conventional heating[2].

• Hyper-Nucleophilicity at C-3: Even though C-3 is unsubstituted in your starting material, it is the most nucleophilic site on the entire scaffold and is highly prone to undesired C–H functionalization or electrophilic attack during your reaction sequence[3].

Regiochemical Reactivity Profile

Use the following table to benchmark your expected reactivity and identify where your catalytic cycle is failing.

Structural Position	Electronic Environment	Pd(0) Oxidative Addition Kinetics	Dominant Competing Pathway / Challenge	Recommended Ligand / Energy Strategy
C-8 (Pyridine)	Electron-deficient	Fast (Primary Coupling Site)	N-1 catalyst poisoning / Steric shielding	Microwave irradiation, standard phosphines (e.g., PPh )
C-2 (Imidazole)	Electron-rich	Slow (Secondary Coupling Site)	Protodehalogenation / Stalled reaction	Electron-rich, sterically demanding biaryls (e.g., XPhos)
C-3 (Unsubstituted)	Highly Nucleophilic	N/A (C–H bond present)	Undesired C–H arylation / SEAr	Strict temperature control, anaerobic environments

Part 2: Mechanistic Workflow & Troubleshooting

To avoid complex product mixtures, you must adopt a sequential cross-coupling strategy . The pathway below dictates the logical flow of reagents required to selectively overcome the distinct energy barriers at C-8 and C-2.

Caption: DOT diagram illustrating the sequential regioselective cross-coupling pathway and side reactions.

Frequently Asked Questions (FAQs)

Q1: My Suzuki-Miyaura coupling stalls completely after the first substitution, leaving me with mono-coupled product. Why won't C-2 react? Causality: Once the C-8 position is coupled, the remaining C-2 bromine is situated on the intrinsically electron-rich imidazole ring, which significantly raises the activation energy for the second oxidative addition[2]. Standard catalysts like Pd(PPh

) lack the nucleophilic push required to break the C-2/Br bond. Resolution: You must switch your catalytic engine. Use an electron-rich, sterically demanding Buchwald ligand like XPhos. The bulkiness prevents the N-1 nitrogen from coordinating the metal, while the electron-rich dialkyl phosphine increases the electron density at the Pd center, forcibly driving the oxidative addition at C-2.

Q2: I need to couple the C-2 position but leave the C-8 bromine intact. How do I invert the regioselectivity? Causality: Direct palladium-catalyzed inversion is virtually impossible due to the thermodynamic and kinetic bias favoring the electron-deficient pyridine ring[1]. Resolution: You must use a "dummy" or orthogonal protecting group strategy. Alternatively, because the C-8 position undergoes halogen-metal exchange much faster than C-2, you can perform a highly controlled lithiation at C-8 at -78 °C, quench with a bulky silyl group (e.g., TIPS), perform your Pd-catalyzed coupling at C-2, and finally deprotect C-8.

Q3: LC-MS analysis shows a +76 Da mass addition that I cannot account for, despite having bromines at 2 and 8. What is happening? Causality: You are observing undesired direct C–H arylation at the C-3 position. The C-3 carbon in imidazo[1,2-a]pyridines is exceptionally nucleophilic[3]. Under oxidative conditions or when subjected to excess base and extended heating, the palladium intermediate will undergo a competing C–H activation pathway instead of the intended cross-coupling. Resolution: Stop using conventional extended heating. Transition to microwave irradiation to drop the reaction time from 24 hours to 30 minutes, minimizing the window for C-3 side reactions[2]. Ensure your solvent is rigorously degassed.

Part 3: Self-Validating Experimental Protocols

To achieve a fully functionalized 2,8-disubstituted product, separate the transformation into two isolated workflows to maintain strict control over the catalytic cycles.

Protocol A: Regioselective C-8 Mono-Coupling (Microwave-Assisted)

Rationale: Conventional heating requires >24 hours and yields poor conversion due to N-1 chelation. Microwave irradiation overcomes this steric/electronic trap rapidly[2].

• Preparation: In a microwave-safe vial, charge 2,8-dibromoimidazo[1,2-a]pyridine (1.0 equiv) and the primary arylboronic acid (1.05 equiv). Note: Strict 1.05 stoichiometry is critical to prevent premature C-2 reactivity.

• Catalyst Loading: Add Pd(PPh

  ) (5 mol%) and Na CO (2.0 equiv).

• Solvent: Suspend the reagents in a rigorously degassed 4:1 mixture of 1,4-Dioxane/H

  O.

• Activation: Seal the vial and subject it to microwave irradiation at 100 °C for exactly 30 minutes.

• Self-Validation Checkpoint: Analyze the crude mixture via LC-MS. You should observe near-complete consumption of the starting material with a single major peak corresponding to the C-8 coupled product. If starting material persists, do not increase the temperature (which triggers C-3 activation[3]); instead, verify your degassing technique, as oxygen rapidly kills Pd(0) here. Purify via flash chromatography before proceeding.

Protocol B: Second-Stage C-2 Cross-Coupling

Rationale: The remaining C-2 bromine requires a highly active catalyst system. XPhos forces the sluggish oxidative addition while sterically blocking N-1 coordination.

• Preparation: In an oven-dried Schlenk tube, charge the purified C-8 substituted 2-bromoimidazo[1,2-a]pyridine (1.0 equiv) and the secondary arylboronic acid (1.5 equiv).

• Catalyst Loading: Add Pd

  (dba) (2 mol%), XPhos (4 mol%), and anhydrous K PO (2.0 equiv).

• Solvent: Add anhydrous, degassed toluene.

• Activation: Heat conventionally at 110 °C for 12–16 hours under an argon atmosphere.

• Self-Validation Checkpoint: The color of the reaction will shift from deep purple (Pd

  (dba) ) to a reddish-brown active Pd(0) species. Complete conversion confirms that the electron-rich ligand successfully accelerated the difficult C-2 oxidative addition.

Part 4: References

• Szabo, R.; Crozet, M. D.; Vanelle, P. Microwave-Assisted Double Suzuki–Miyaura Cross-Coupling in the 6,8-Dibromoimidazo[1,2-a]pyridine Series. Synthesis (2008). URL:

• Sanghavi, K. N.; et al. Regioselective Pd-Catalyzed Suzuki–Miyaura Borylation Reaction for the Dimerization Product of 6-Bromoimidazo[1,2-a]pyridine-2-carboxylate: Mechanistic Pathway, Cytotoxic and Tubercular Studies. Thieme E-Books (2023). URL:

• Synthesis and site selective C–H functionalization of imidazo-[1,2-a]pyridines. Organic & Biomolecular Chemistry, RSC Publishing (2020). URL:

Sources

• 1. Thieme E-Journals - Synlett / Abstract [thieme-connect.com]
• 2. Thieme E-Journals - Synfacts / Abstract [thieme-connect.com]
• 3. Synthesis and site selective C–H functionalization of imidazo-[1,2-a]pyridines - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]

Technical Support Center: Optimization of Palladium Catalysis for 2,8-Dibromo Cross-Coupling

Welcome to the technical support hub for scientists and researchers engaged in the palladium-catalyzed cross-coupling of 2,8-dibrominated aromatic and heteroaromatic compounds. These substrates are valuable building blocks for functional materials and complex pharmaceutical intermediates, but their difunctional nature presents unique challenges in controlling reactivity and achieving desired outcomes. This guide provides in-depth, field-proven insights in a direct question-and-answer format to help you troubleshoot common issues and optimize your reaction conditions.

Section 1: Fundamental Troubleshooting - Low or No Conversion

This section addresses the most common and frustrating issue: a reaction that fails to proceed as expected.

Q1: My cross-coupling reaction with a 2,8-dibromo substrate shows very low or no product yield. What are the primary causes and how should I begin troubleshooting?

A: Low or no conversion is a frequent challenge that can almost always be traced back to one of three areas: the integrity of the catalytic system, the quality of the reagents, or suboptimal reaction conditions. A systematic approach is essential for diagnosis.[1]

1. The Catalytic System: The health of your catalyst is paramount.

• Inefficient Pre-catalyst Activation: Many common palladium sources, such as Pd(OAc)₂, are Pd(II) pre-catalysts that must be reduced in situ to the active Pd(0) species.[2] If this reduction is inefficient, the concentration of the active catalyst will be too low to sustain the reaction. Consider switching to a pre-formed Pd(0) source like Pd₂(dba)₃ or, for superior results and reproducibility, use a modern, well-defined pre-catalyst (e.g., Buchwald G3 or G4 pre-catalysts) which generate the active LPd(0) species cleanly and efficiently.[3][4]

• Ligand Oxidation: The electron-rich phosphine ligands that are critical for activating C-Br bonds are highly susceptible to oxidation by atmospheric oxygen.[5] Ensure your ligand is fresh, has been stored scrupulously under an inert atmosphere (e.g., in a glovebox), and is handled quickly when weighed.

• Catalyst Poisoning: For heteroaromatic 2,8-dibromo substrates (like dibromopyridine or quinoline derivatives), the substrate's own nitrogen atoms can coordinate to the palladium center, acting as an inhibitor and poisoning the catalyst.[6] This requires the use of very bulky ligands (e.g., XPhos, RuPhos) that sterically shield the metal center and disfavor substrate coordination.[6]

2. Reagents and Setup:

• Oxygen Sensitivity: The active Pd(0) catalyst is readily oxidized and deactivated by oxygen.[2][5] Your reaction setup must be rigorously deoxygenated. Standard procedure involves evacuating and backfilling the reaction vessel with an inert gas (Argon or Nitrogen) at least three times. Solvents must be sparged with inert gas for 15-30 minutes or subjected to several freeze-pump-thaw cycles before use.[5]

• Reagent Purity: Impurities in your starting materials or base can act as catalyst poisons.[2] For Suzuki reactions, boronic acids are known to undergo protodeboronation, especially heteroaryl boronic acids, effectively lowering their concentration over time.[5][7] It is often best to use freshly acquired reagents or consider more stable boronic esters (e.g., pinacol esters).[5]

3. Reaction Conditions:

• Base Selection: The base is not merely a spectator; it is a critical component of the catalytic cycle, particularly in the transmetalation step for Suzuki couplings or the deprotonation step in Buchwald-Hartwig aminations.[2][8] The base must be strong enough but also sufficiently soluble in the reaction medium. If using an inorganic base like K₃PO₄ or K₂CO₃, ensure vigorous stirring to overcome mass transfer limitations.

Below is a logical workflow to diagnose the root cause of low conversion.

Caption: A logical workflow for diagnosing low-yield reactions.

Q2: My reaction mixture turns black and the reaction stalls. What does this mean and how can I prevent it?

A: The formation of a black precipitate is a classic sign of catalyst decomposition into palladium black, an agglomerated and catalytically inactive form of palladium metal.[2] This is a common deactivation pathway, and preventing it is key to maintaining a productive catalytic cycle.

Primary Causes and Solutions:

Cause	Explanation	Solution(s)
High Temperature	While higher temperatures increase reaction rates, they also accelerate catalyst decomposition pathways.[1]	Run the reaction at the lowest temperature that provides a reasonable rate. If conversion is sluggish, it is often better to screen a more active ligand/base combination than to excessively increase the heat.
Ligand Dissociation	If the phosphine ligand dissociates from the palladium center, the unprotected Pd(0) species can easily aggregate. This is more common with certain monodentate phosphines.	Increase the ligand-to-palladium ratio (e.g., from 2:1 to 4:1). Alternatively, use a more robust chelating ligand (e.g., Xantphos) or a modern biarylphosphine ligand (e.g., SPhos, XPhos) known for high stability.[2]
Presence of Oxygen	As mentioned previously, oxygen readily oxidizes the active Pd(0) catalyst, which can then lead to the formation of palladium black.[1]	Ensure your degassing procedure is rigorous and that a positive pressure of inert gas is maintained throughout the reaction.[5]
Inadequate Mixing	In heterogeneous mixtures (e.g., with an insoluble base), poor stirring can create localized "hot spots" of high reagent concentration, which can promote catalyst decomposition.	Use a suitably sized stir bar and ensure vigorous stirring, especially for reactions that are not fully homogeneous.[3]

Section 2: The Selectivity Challenge - Controlling Mono- vs. Di-Coupling

The presence of two reactive C-Br bonds on the substrate introduces the critical challenge of selectivity. Controlling whether the reaction stops after one substitution or proceeds to two is often the primary goal of optimization.

Q3: My reaction produces an inseparable mixture of mono- and di-substituted products. How can I improve selectivity for the mono-coupled product?

A: Achieving mono-selectivity is a kinetic challenge that hinges on preventing the catalyst from reacting a second time with the mono-substituted product. Mechanistic studies have revealed that after the first cross-coupling event, the Pd(0) catalyst can remain associated with the π-system of the newly formed product.[9] Selectivity is determined by the competition between the catalyst dissociating from this product versus it "ring-walking" to the second C-Br bond for a subsequent oxidative addition.[9]

To favor mono-substitution, you must encourage the catalyst to dissociate back into the bulk solution before it can react again.

Strategies for Promoting Mono-Coupling:

• Use Coordinating Solvents/Additives: Small, coordinating molecules can displace the Pd(0) catalyst from the mono-coupled product's π-system. Switching your solvent to one with some coordinating ability, such as DMSO or DMF, can significantly enhance mono-selectivity.[9] Be aware that polar aprotic solvents can sometimes slow the overall reaction rate, so a balance must be found.[2]

• Control Stoichiometry: Use a slight excess of the 2,8-dibromo substrate (e.g., 1.2-1.5 equivalents) relative to the nucleophilic coupling partner. This ensures the nucleophile is consumed before significant di-substitution can occur.

• Lower Temperature and Shorter Reaction Times: Run the reaction at a lower temperature and monitor it closely. Stop the reaction as soon as the starting dibromo-substrate is mostly consumed to prevent the slower second coupling from proceeding.

• Ligand Choice: While bulky ligands often favor di-substitution, using less sterically demanding ligands can sometimes alter the balance. However, this is highly substrate-dependent and less reliable than the strategies above.

Caption: The kinetic branch point determining mono- vs. di-substitution selectivity.

Q4: My goal is complete di-substitution, but the reaction stops after the first coupling or gives a mixture. How can I drive the reaction to completion?

A: Driving the reaction to full di-substitution requires conditions that favor the catalyst remaining associated with the substrate for the second coupling and ensuring the catalytic activity is maintained for a longer duration.

Strategies for Promoting Di-Coupling:

• Use Bulky, Electron-Rich Ligands: Ligands like tBu₃P or bulky N-heterocyclic carbenes (NHCs) have been shown to promote exhaustive functionalization.[9] These ligands create a sterically crowded environment that makes it more difficult for the catalyst to dissociate from the mono-coupled product, thereby increasing the likelihood of the second intramolecular oxidative addition.[9]

• Control Stoichiometry: Use a stoichiometric excess of the nucleophilic coupling partner (e.g., 2.2-2.5 equivalents of boronic acid for a Suzuki coupling) to ensure there is enough reagent to react at both sites.

• Higher Temperatures and Longer Reaction Times: The second C-Br bond is often less reactive than the first due to electronic changes in the molecule after the initial substitution. Higher temperatures and extended reaction times are typically necessary to drive the second coupling to completion.

• Stepwise Addition: In some cases, a stepwise approach yields cleaner results. First, perform a mono-coupling and isolate the product. Then, subject this mono-substituted intermediate to a second, distinct cross-coupling reaction, which may even use a different nucleophile, allowing for the synthesis of unsymmetrical products.

Section 3: Common Side Reactions and Byproducts

Even when the main reaction proceeds, undesirable side reactions can lower your isolated yield and complicate purification.

Q5: I'm observing a significant amount of a dimeric byproduct from my nucleophile (e.g., boronic acid homocoupling in a Suzuki reaction). How can I minimize this?

A: Homocoupling is a common side reaction, particularly in Suzuki and Sonogashira couplings.

• For Suzuki Reactions: The oxidative coupling of two boronic acid molecules is often facilitated by the presence of oxygen.[5] The most effective preventative measure is rigorous deoxygenation of all solvents and reagents. Additionally, this side reaction can be promoted during the in situ reduction of a Pd(II) pre-catalyst, which can consume the boronic acid. Starting with a Pd(0) source, such as Pd₂(dba)₃ or Pd(PPh₃)₄, can mitigate this specific pathway.[5]

• For Sonogashira Reactions: The homocoupling of terminal alkynes is known as Glaser coupling and is a very common side reaction, especially when using a copper(I) co-catalyst in the presence of oxygen.[10] The most direct solution is to switch to a copper-free Sonogashira protocol .[10] These modern methods rely on specialized palladium/ligand systems that are active enough to not require a copper co-catalyst, thereby eliminating the primary pathway for Glaser coupling.[10] If a copper-free method is not feasible, ensure the most rigorous exclusion of air possible.

Q6: Analysis of my crude reaction shows the presence of mono- and de-brominated starting material. What causes this dehalogenation and how can I prevent it?

A: Dehalogenation (or more accurately, hydrodehalogenation) is a side reaction where a bromine atom is replaced by a hydrogen atom. This occurs within the catalytic cycle when the Ar-Pd(II)-Br intermediate undergoes reaction with a hydride source followed by reductive elimination.[11]

Potential Hydride Sources and Solutions:

• Solvent: Solvents with available hydrogens, like alcohols or even trace water, can sometimes act as hydride donors. Ensure you are using high-purity, anhydrous solvents if the protocol demands it.

• Base/Additives: Some amine bases or their degradation products can serve as hydride sources.

• Organometallic Reagent: In Suzuki couplings, the boronic acid itself can sometimes be a source of protodeboronation, leading to arene byproducts that can participate in side reactions.[7] Using highly pure boronic acids or more stable boronic esters can help.

If dehalogenation is a persistent issue, a full re-optimization of the base and solvent system is often required to find conditions that disfavor this side reaction pathway.

Section 4: Protocols and Optimization Workflow

This section provides practical, actionable starting points for your experiments.

Q7: What are reliable starting conditions for screening a Suzuki-Miyaura reaction with a new 2,8-dibromo substrate?

A: A systematic screen is the most efficient way to find optimal conditions. High-throughput experimentation (HTE) tools can accelerate this process, but the principles can be applied on a smaller scale.[12] The following table provides a robust set of starting conditions for an initial screen.

Table 1: Recommended Starting Parameters for Suzuki-Miyaura Screening

Parameter	Recommended Starting Point & Variations	Rationale & Notes
Pd Source	G3-XPhos Precatalyst (2 mol%) or [Pd₂(dba)₃ (2 mol%)]	Pre-catalysts offer superior reproducibility.[3] dba complexes are a good Pd(0) source to minimize homocoupling.[11]
Ligand	XPhos (4 mol%) or [SPhos, RuPhos]	Bulky, electron-rich biaryl phosphines are essential for activating C-Br bonds and preventing catalyst inhibition.[2]
Base	K₃PO₄ (3.0 eq) or [K₂CO₃, Cs₂CO₃]	K₃PO₄ is a strong, effective base for many Suzuki couplings. Varying the base is a critical optimization step.[2]
Solvent	1,4-Dioxane / H₂O (10:1) or [Toluene, THF]	A mixture of an organic solvent with a small amount of water is often required to solubilize the base and facilitate the catalytic cycle.[2]
Temperature	100 °C or [80 °C, 110 °C]	Most Suzuki couplings require heating. Start at 100 °C and adjust based on reaction speed and catalyst stability.[5]
Concentration	0.1 M (relative to limiting reagent)	This is a standard starting concentration. Higher concentrations can increase rates but may cause solubility issues.[5]

Protocol 1: General Procedure for Small-Scale Reaction Screening

This protocol outlines a reliable method for setting up a single screening reaction in a 2-dram vial.

Materials:

• 2,8-Dibromo substrate (1.0 eq, e.g., 0.1 mmol)

• Boronic acid or ester (1.1 eq for mono-coupling, 2.2 eq for di-coupling)

• Palladium pre-catalyst (e.g., G3-XPhos, 0.002 mmol, 2 mol%)

• Base (e.g., K₃PO₄, 0.3 mmol, 3.0 eq)

• Anhydrous, degassed solvent (e.g., 1,4-Dioxane, 1.0 mL)

• Oven-dried 2-dram vial with a PTFE-lined screw cap and a magnetic stir bar

Procedure:

• Preparation: Place the magnetic stir bar in the 2-dram vial and oven-dry it overnight. Allow it to cool to room temperature in a desiccator.

• Solid Reagent Addition: In the air (this can be done quickly), add the 2,8-dibromo substrate, the boronic acid, the palladium pre-catalyst, and the base to the vial.

• Inert Atmosphere: Seal the vial with the screw cap. Using a needle connected to a vacuum/inert gas manifold, pierce the septum. Evacuate the vial under vacuum for 1-2 minutes, then backfill with Argon or Nitrogen. Repeat this cycle a total of three times.

• Solvent Addition: Under a positive pressure of inert gas, add the degassed solvent via syringe.

• Reaction: Place the vial in a pre-heated aluminum heating block on a magnetic stir plate and begin stirring.

• Monitoring: After the desired time (e.g., 12-24 hours), remove the vial and allow it to cool. Take a small aliquot of the reaction mixture, dilute it with a suitable solvent (e.g., EtOAc), filter through a small plug of silica, and analyze by TLC, GC-MS, or LC-MS to determine the extent of conversion and product distribution.

References

• Mechanistic Origin of Ligand Effects on Exhaustive Functionalization During Pd-Catalyzed Cross-Coupling of Dihaloarenes - PMC. (2022). National Center for Biotechnology Information. Retrieved March 7, 2026, from [Link]

• Sunesson, Y., Limé, E., Nilsson Lill, S. O., Meadows, R. E., & Norrby, P.-O. (2014). Role of the base in Buchwald-Hartwig amination. The Journal of Organic Chemistry, 79(24), 11961–11969. [Link]

• The Role of the Base in Buchwald-Hartwig Amination. | Request PDF. (2014). ResearchGate. Retrieved March 7, 2026, from [Link]

• Mills, J. E., & Gabarda, A. E. (2022). Pd-Catalyzed Cross-Couplings: On the Importance of the Catalyst Quantity Descriptors, mol % and ppm. Organic Process Research & Development, 26(8), 2269–2292. [Link]

• HIGH-THROUGHPUT EXPERIMENTATION OF THE BUCHWALD- HARTWIG AMINATION FOR REACTION SCOUTING AND GUIDED SYNTHESIS. (n.d.). University of Connecticut. Retrieved March 7, 2026, from [Link]

• Ligand electronic influence in Pd-catalyzed C-C coupling processes. (n.d.). HAL Open Science. Retrieved March 7, 2026, from [Link]

• Exploring Homogeneous Conditions for Mild Buchwald-Hartwig Amination in Batch and Flow. (2019). Organic Letters. Retrieved March 7, 2026, from [Link]

• Optimization of the Suzuki cross-coupling reaction to obtain 8a. (n.d.). ResearchGate. Retrieved March 7, 2026, from [Link]

• Catalyst Activation, Deactivation, and Degradation in Palladium-Mediated Negishi Cross-Coupling Reactions | Request PDF. (2020). ResearchGate. Retrieved March 7, 2026, from [Link]

• Ligand-supported palladium-catalyzed cross-coupling reactions of (hetero) aryl chlorides | Request PDF. (2019). ResearchGate. Retrieved March 7, 2026, from [Link]

• McNamara, C. A., et al. (2015). High-throughput screening of drug leads. Science in the Classroom. Retrieved March 7, 2026, from [Link]

• Palladium-Catalyzed Conjunctive Cross-Coupling with Electronically Asymmetric Ligands. (2023). National Center for Biotechnology Information. Retrieved March 7, 2026, from [Link]

• Casares, J. A., et al. (2008). Mechanisms of Catalyst Poisoning in Palladium-Catalyzed Cyanation of Haloarenes. Journal of the American Chemical Society. Retrieved March 7, 2026, from [Link]

• Mechanistic Aspects of the Palladium‐Catalyzed Suzuki‐Miyaura Cross‐Coupling Reaction. (2021). Chemistry – A European Journal. Retrieved March 7, 2026, from [Link]

• Wen, C., et al. (2020). Palladium-catalyzed cross-coupling reaction of alkenyl aluminums with 2-bromobenzo[b]furans. RSC Publishing. Retrieved March 7, 2026, from [Link]

• Reaction Environment Design for Multigram Synthesis via Sonogashira Coupling over Heterogeneous Palladium Single-Atom Catalysts. (2023). ArODES - HES-SO. Retrieved March 7, 2026, from [Link]

• Swiping Right on Palladium: Matching Precursors, Ligands, and Reaction Conditions. (2025). ACS Publications. Retrieved March 7, 2026, from [Link]

• a–c) Challenges in catalyzing the Sonogashira coupling reaction with... - ResearchGate. (n.d.). ResearchGate. Retrieved March 7, 2026, from [Link]

• Pd-Catalyzed Cross-Coupling, High Throughput Experimentation, and Machine Learning. (n.d.). ProQuest. Retrieved March 7, 2026, from [Link]

• Mastering palladium-catalyzed cross-coupling reactions: the critical role of in situ pre-catalyst reduction design. (n.d.). Organic Chemistry Frontiers (RSC Publishing). Retrieved March 7, 2026, from [Link]

• Swiping Right on Palladium: Matching Precursors, Ligands, and Reaction Conditions | ChemRxiv. (2025). ChemRxiv. Retrieved March 7, 2026, from [Link]

• Pd-Catalyzed Cross Coupling Reactions. (2023). Chemistry LibreTexts. Retrieved March 7, 2026, from [Link]

• Sonogashira Coupling. (2024). Chemistry LibreTexts. Retrieved March 7, 2026, from [Link]

• How can I solve my problem with Suzuki coupling? - ResearchGate. (2014). ResearchGate. Retrieved March 7, 2026, from [Link]

• Copper-free Sonogashira cross-coupling reactions: an overview. (2021). RSC Publishing. Retrieved March 7, 2026, from [Link]

• Mechanistic studies on palladium-catalyzed coupling reactions. (2011). IDEALS. Retrieved March 7, 2026, from [Link]

• Suzuki-Miyaura cross-coupling: Practical Guide. (n.d.). Yoneda Labs. Retrieved March 7, 2026, from [Link]

• Suzuki cross-coupling. (2023). Chemistry LibreTexts. Retrieved March 7, 2026, from [Link]

• Suzuki–Miyaura cross coupling is not an informative reaction to demonstrate the performance of new solvents. (2020). Beilstein Journal of Organic Chemistry. Retrieved March 7, 2026, from [Link]

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• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. Yoneda Labs [yonedalabs.com]
• 12. High-throughput screening of drug leads | Science in the Classroom [scienceintheclassroom.org]

Technical Support Center: A Guide to the Scalable Synthesis of 2,8-Dibromoimidazo[1,2-a]pyridine

This document provides a comprehensive technical guide for researchers, chemists, and drug development professionals engaged in the synthesis of 2,8-Dibromoimidazo[1,2-a]pyridine. Imidazo[1,2-a]pyridines are a privileged scaffold in medicinal chemistry, forming the core of numerous therapeutic agents.[1][2] This guide moves beyond a simple procedural outline, offering in-depth troubleshooting advice and answers to frequently asked questions to ensure a successful, safe, and scalable synthesis campaign.

Section 1: Synthesis Overview and Core Protocol

The synthesis of the imidazo[1,2-a]pyridine core is well-established, with the most common and scalable method being the Tschitschibabin (or Chichibabin) condensation reaction.[1] This involves the reaction of a 2-aminopyridine derivative with an α-halocarbonyl compound. For the target molecule, 2,8-Dibromoimidazo[1,2-a]pyridine, a logical and scalable approach involves the condensation of 2-amino-3-bromopyridine with a suitable 2-bromo-carbonyl equivalent.

Experimental Workflow Diagram

The overall process from starting materials to the final, purified product is outlined below.

Caption: High-level workflow for the synthesis of 2,8-Dibromoimidazo[1,2-a]pyridine.

Detailed Experimental Protocol

This protocol describes a robust, scalable procedure starting from commercially available reagents. The use of bromoacetaldehyde diethyl acetal is recommended for scalability and safety, as it is a stable liquid precursor to the highly lachrymatory bromoacetaldehyde.

Reaction:

• To a round-bottom flask equipped with a reflux condenser and magnetic stirrer, add 2-amino-3-bromopyridine (1.0 eq) and ethanol (5-10 mL per gram of aminopyridine).

• Add bromoacetaldehyde diethyl acetal (1.1 eq).

• Slowly add 48% aqueous hydrobromic acid (HBr) (1.5 eq). The HBr serves to catalyze the in-situ hydrolysis of the acetal to the reactive aldehyde.

• Heat the reaction mixture to reflux (approx. 78-80 °C) and maintain for 12-24 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS.

• Upon completion, cool the mixture to room temperature. A precipitate may form.

Workup and Purification: 6. Slowly pour the cooled reaction mixture into a beaker containing crushed ice and a saturated aqueous solution of sodium bicarbonate (NaHCO₃) until gas evolution ceases and the pH is basic (pH 8-9). 7. Extract the aqueous slurry with a suitable organic solvent, such as ethyl acetate or dichloromethane (DCM) (3 x volume of the aqueous layer). 8. Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate (Na₂SO₄). 9. Filter the drying agent and concentrate the organic solvent under reduced pressure to yield the crude product. 10. Purify the crude solid by either recrystallization from a suitable solvent system (e.g., ethanol/water or hexanes/ethyl acetate) or by column chromatography on silica gel.

Reagent Data Table

Reagent	Molar Mass ( g/mol )	Molarity/Purity	Density (g/mL)	Amount (Example Scale)	Moles (mol)	Equivalents
2-Amino-3-bromopyridine	173.01	>97%	-	10.0 g	0.0578	1.0
Bromoacetaldehyde diethyl acetal	197.07	>95%	1.34	12.0 mL	0.0815	1.4
Hydrobromic Acid	80.91	48% aq.	1.49	9.8 mL	0.0867	1.5
Ethanol	46.07	200 Proof	0.789	75 mL	-	-
Sodium Bicarbonate	84.01	Saturated aq.	-	As needed	-	-
Ethyl Acetate	88.11	ACS Grade	0.902	300 mL	-	-

Section 2: Troubleshooting Guide

This section addresses common issues encountered during the synthesis in a practical question-and-answer format.

Q1: My reaction shows very low conversion to the product, even after extended reflux. What could be wrong?

• Potential Cause 1: Incomplete Acetal Hydrolysis. The conversion of the bromoacetaldehyde diethyl acetal to the reactive aldehyde is a critical first step. Insufficient acid catalyst (HBr) or the presence of excess water at the start can hinder this equilibrium-driven process.

• Recommended Solution: Ensure the correct stoichiometry of HBr is used. If the reaction stalls, a careful, dropwise addition of a small amount of extra HBr (0.1-0.2 eq) can sometimes restart the reaction. However, be cautious as excess acid can lead to side products.

• Potential Cause 2: Poor Quality Reagents. The 2-amino-3-bromopyridine may have oxidized or degraded over time.

• Recommended Solution: Check the purity of your starting materials via NMR or melting point. If necessary, purify the 2-amino-3-bromopyridine by recrystallization before use.

Q2: I'm seeing a significant amount of a dark, tarry substance in my flask. What is it and how can I prevent it?

• Potential Cause: Polymerization/Decomposition. Bromoacetaldehyde is highly reactive and can self-polymerize, especially under harsh acidic conditions or at excessively high temperatures. This is a common issue in syntheses involving reactive aldehydes.

• Recommended Solution: Maintain a consistent reflux temperature without aggressive overheating. Ensure efficient stirring to prevent localized "hot spots." A slower, more controlled heating ramp can also be beneficial. Some protocols suggest using alternative catalysts to iodine or other Lewis acids which can sometimes mitigate this issue.[2]

Q3: The purification by recrystallization is yielding an oil instead of a solid. How should I proceed?

• Potential Cause: Persistent Impurities. The crude product may contain impurities that are acting as a eutectic solvent, depressing the melting point and preventing crystallization.

• Recommended Solution: First, try re-dissolving the oil in a minimal amount of a good solvent (like ethyl acetate) and adding a poor solvent (like hexanes) dropwise at room temperature until turbidity persists, then cool slowly. If this fails, the best course of action is to purify the material via column chromatography on silica gel to remove the impurities. After chromatography, the cleaner product should crystallize more readily.

Q4: My final product yield is consistently low (<40%). Where am I losing material?

• Potential Cause 1: Inefficient Extraction. The product, while organic-soluble, may have some residual solubility in the aqueous layer, especially if the pH is not sufficiently basic or if emulsions form during extraction.

• Recommended Solution: Ensure the pH of the aqueous layer is >8 before extraction. Perform multiple extractions (3-4 times) with fresh solvent rather than one large extraction. To break emulsions, add a small amount of brine to the separatory funnel.

• Potential Cause 2: Suboptimal Reaction Conditions. The choice of solvent and base can significantly impact yield. While ethanol is common, other solvents might be more effective.

• Recommended Solution: Optimization studies have shown that bases like K₂CO₃ and solvents like PEG-400 can sometimes improve yields in related imidazo[1,2-a]pyridine syntheses.[3] A small-scale screen of different conditions could identify a higher-yielding system for your specific substrate.

Section 3: Frequently Asked Questions (FAQs)

Q1: Why is this modified Tschitschibabin reaction preferred for scalability over other methods like multicomponent reactions?

For producing a specific, non-diverse target like 2,8-Dibromoimidazo[1,2-a]pyridine, the Tschitschibabin condensation offers significant advantages in scalability. It is a two-component reaction using relatively inexpensive and readily available starting materials.[4][5] Multicomponent reactions (MCRs), such as the Groebke-Blackburn-Bienaymé (GBB) reaction, are powerful for generating molecular diversity but can be less atom-economical and may require more expensive or specialized reagents (like isocyanides), making them less ideal for producing large quantities of a single compound.[6][7]

Q2: What are the most critical safety precautions for this synthesis?

• Handling of Brominated Reagents: Bromoacetaldehyde and its precursors are lachrymatory and skin irritants. 2-amino-3-bromopyridine is also a hazardous substance. Always handle these chemicals in a well-ventilated fume hood, wearing appropriate personal protective equipment (PPE), including safety goggles, a lab coat, and chemical-resistant gloves.[8][9]

• Use of HBr: 48% Hydrobromic acid is highly corrosive and can cause severe burns. Handle with extreme care, ensuring eye and skin protection.[10]

• Solvent Handling: Pyridine and other solvents used in related syntheses can be flammable and harmful.[11][12] Ensure there are no ignition sources nearby and handle in a fume hood.

• General Safety: Always have eyewash stations and safety showers accessible.[8] In case of contact, rinse the affected area immediately with copious amounts of water.

Q3: How can I confirm the structure and purity of my final 2,8-Dibromoimidazo[1,2-a]pyridine?

The identity and purity of the final compound should be confirmed using a combination of standard analytical techniques:

• ¹H and ¹³C NMR Spectroscopy: This will confirm the chemical structure by showing the expected proton and carbon signals and their respective couplings.

• Mass Spectrometry (MS): This will confirm the molecular weight of the compound. Look for the characteristic isotopic pattern of two bromine atoms.

• High-Performance Liquid Chromatography (HPLC): This is the best method to determine the purity of the final product, typically expressed as a percentage of the area under the curve.

Q4: Are there "greener" alternatives for this synthesis?

The field of green chemistry is actively exploring more environmentally friendly synthetic routes. For imidazo[1,2-a]pyridines, several greener approaches have been reported, which could be adapted for this specific target. These include:

• Using water as a solvent: Some syntheses have been successfully performed in water, which reduces the need for volatile organic compounds (VOCs).[13][14]

• Catalyst-free conditions: Certain protocols have been developed that proceed without a catalyst, simplifying purification and reducing waste.[15]

• Alternative energy sources: Microwave and ultrasound-assisted syntheses can dramatically reduce reaction times and energy consumption.[2][6][16]

Section 4: Reaction Mechanism

The synthesis proceeds via the classical Tschitschibabin condensation mechanism.

Mechanistic Pathway Diagram

Caption: Key steps in the Tschitschibabin condensation mechanism.

• N-Alkylation: The nucleophilic exocyclic nitrogen of 2-amino-3-bromopyridine attacks the electrophilic carbon of bromoacetaldehyde in an Sₙ2 reaction, displacing the bromide ion to form an iminium intermediate.

• Cyclization: The endocyclic pyridine nitrogen then acts as a nucleophile, attacking the electrophilic carbon of the iminium group in an intramolecular cyclization (a form of Mannich reaction).

• Dehydration: The resulting alcohol intermediate is protonated under the acidic conditions and subsequently loses a molecule of water to form the aromatic imidazo[1,2-a]pyridine ring system.

References

• Loba Chemie. (n.d.). PYRIDINE FOR SYNTHESIS. Retrieved from Loba Chemie. [Link]

• da Silva, F. S., et al. (2017). Optimization of the reaction conditions to prepare imidazo[1,2-a]pyridine 3a. ResearchGate. [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of imidazo[1,2-a]pyridines. Retrieved from Organic Chemistry Portal. [Link]

• Gontijo, J. V., et al. (2023). Imidazo[1,2‑a]pyridines in Medicinal Chemistry: Recent Advances in Synthesis and Biological Activities. ACS Omega. [Link]

• MDPI. (2019). Synthesis of Imidazo[1,2-a]pyridine-Chromones via Microwave-Assisted Groebke-Blackburn-Bienaymé Reaction. MDPI. [Link]

• ResearchGate. (2024). Efficient and Scalable Synthesis of Imidazo[1,2-a]pyridine-8-Carboxamides: a Versatile Methodology. ResearchGate. [Link]

• PubMed. (1996). Synthesis of imidazo[1,2-a]pyridine Derivatives as Antiviral Agents. PubMed. [Link]

• International Science Community Association. (2013). Synthesis and Antimicrobial screening of Chalcones containing imidazo [1,2-a] pyridine nucleus. Research Journal of Chemical Sciences. [Link]

• Beilstein Journals. (2019). A practical and efficient approach to imidazo[1,2-a]pyridine-fused isoquinolines through the post-GBB transformation strategy. Beilstein Journal of Organic Chemistry. [Link]

• Letters in Applied NanoBioScience. (2021). Synthesis of Imidazo [1, 2-a] Pyridine Derivatives Using Copper Silicate as an Efficient and Reusable Catalyst. Letters in Applied NanoBioScience. [Link]

• Sciforum. (2018). Synthesis of imidazo[1,2-a]pyridines via multicomponent GBBR using α-isocyanoacetamides. Molbank. [Link]

• ResearchGate. (2024). Various Synthesis of Imidazo[1,2-a]pyridines Derivatives and Therapeutic Significance: A Review. ResearchGate. [Link]

• Royal Society of Chemistry. (2015). Synthesis of imidazo[1,2-a]pyridines: a decade update. RSC Advances. [Link]

• National Institutes of Health. (2021). Recent Progress in Metal-Free Direct Synthesis of Imidazo[1,2-a]pyridines. PMC. [Link]

• Carl ROTH. (n.d.). Safety Data Sheet: Pyridine. Retrieved from Carl ROTH. [Link]

• Semantic Scholar. (2015). Synthesis of imidazo[1,2-a]pyridines: a decade update. Semantic Scholar. [Link]

• Beilstein Journals. (2023). Synthesis of imidazo[1,2-a]pyridine-containing peptidomimetics by tandem of Groebke–Blackburn–Bienaymé and Ugi reactions. Beilstein Journal of Organic Chemistry. [Link]

• Google Patents. (n.d.). Method for synthesizing 6-bromoimidazo [1,2-a] pyridine.

• ChemRxiv. (2023). Benzimidazoles and Imidazo[1,2-a]pyridines : Biological Activities, Method of Synthesis and Perspectives on Combination of Deuce. ChemRxiv. [Link]

• Asian Journal of Chemistry. (2017). Synthesis and Characterization of Imidazo[1,2-a]pyridines and Zolimidine. Asian Journal of Chemistry. [Link]

• ResearchGate. (2018). Synthesis and Characterization of Imidazo[1,2-a]pyridines and Zolimidine. ResearchGate. [Link]

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Technical Support Center: 2,8-Dibromoimidazo[1,2-a]pyridine

Welcome to the comprehensive technical support guide for 2,8-Dibromoimidazo[1,2-a]pyridine. This resource is designed for researchers, scientists, and drug development professionals, providing in-depth guidance on the proper handling, storage, and troubleshooting of common experimental challenges involving this versatile heterocyclic compound. The imidazo[1,2-a]pyridine scaffold is a cornerstone in medicinal chemistry, forming the core of numerous approved drugs and clinical candidates.[1][2][3] This guide is structured to provide not only procedural steps but also the underlying scientific principles to empower you in your research endeavors.

Section 1: Frequently Asked Questions (FAQs)

This section addresses common inquiries regarding the fundamental properties, handling, and storage of 2,8-Dibromoimidazo[1,2-a]pyridine.

Q1: What are the primary safety hazards associated with 2,8-Dibromoimidazo[1,2-a]pyridine?

A1: 2,8-Dibromoimidazo[1,2-a]pyridine is classified as an irritant. Direct contact can cause skin and serious eye irritation.[4] Inhalation of dust may lead to respiratory irritation.[5] It is also harmful if swallowed.[4][6] Therefore, it is imperative to handle this compound in a well-ventilated area, preferably a fume hood, and to wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.[5][6][7]

Q2: What are the recommended storage conditions for 2,8-Dibromoimidazo[1,2-a]pyridine?

A2: To ensure the long-term stability and integrity of 2,8-Dibromoimidazo[1,2-a]pyridine, it should be stored in a tightly sealed container in a cool, dry, and well-ventilated place.[5][6][7] Some suppliers recommend storage at 2-8°C.[8][9] It is also advisable to store the compound under an inert atmosphere, such as argon or nitrogen, to prevent potential degradation from moisture and air.[7]

Q3: What materials and chemical classes are incompatible with 2,8-Dibromoimidazo[1,2-a]pyridine?

A3: 2,8-Dibromoimidazo[1,2-a]pyridine should be stored away from strong oxidizing agents, strong acids, strong bases, and amines, as these can lead to decomposition or unwanted reactions.[7][10]

Incompatible Material Class	Potential Hazard
Strong Oxidizing Agents	Vigorous or explosive reaction.
Strong Acids	Acid-base reaction, potential for degradation.
Strong Bases	Potential for deprotonation and subsequent reactions.[7]
Amines	Potential for nucleophilic substitution reactions.[7]

Q4: What is the typical appearance and stability of 2,8-Dibromoimidazo[1,2-a]pyridine?

A4: 2,8-Dibromoimidazo[1,2-a]pyridine is typically a solid at room temperature. It is generally stable under recommended storage conditions. However, like many organic compounds, it can be sensitive to light, air, and moisture over extended periods.

Section 2: Troubleshooting Guide for Common Reactions

This section provides a detailed, question-and-answer-based troubleshooting guide for common synthetic transformations involving 2,8-Dibromoimidazo[1,2-a]pyridine, with a focus on Suzuki-Miyaura cross-coupling reactions.

Suzuki-Miyaura Cross-Coupling Reactions

The Suzuki-Miyaura cross-coupling is a powerful and widely used method for forming carbon-carbon bonds, making it a key reaction in the functionalization of the imidazo[1,2-a]pyridine core.

Q5: My Suzuki-Miyaura reaction with 2,8-Dibromoimidazo[1,2-a]pyridine is sluggish or incomplete. What are the potential causes and how can I troubleshoot this?

A5: A sluggish or incomplete Suzuki-Miyaura coupling can be attributed to several factors. A systematic approach to troubleshooting is crucial for identifying and resolving the issue.

Troubleshooting Workflow for Sluggish Suzuki-Miyaura Coupling

Caption: A systematic approach to troubleshooting a sluggish Suzuki-Miyaura reaction.

• Reagent Quality and Stoichiometry:

  • Boronic Acid/Ester Quality: Boronic acids can undergo decomposition (protodeborylation) over time, especially if not stored properly. It's advisable to use fresh or recently purchased boronic acids. Consider converting the boronic acid to a more stable boronate ester (e.g., a pinacol ester) if instability is suspected.[11]

  • Stoichiometry: Ensure the correct stoichiometry of all reagents. A slight excess of the boronic acid (e.g., 1.1-1.5 equivalents) is often beneficial.

• Catalyst and Ligand System:

  • Catalyst Activity: The palladium catalyst is the heart of the reaction. Ensure you are using a reliable source of palladium. Some palladium(II) precatalysts require in-situ reduction to the active palladium(0) species.[12] If this reduction is inefficient, the catalytic cycle will not initiate properly. Consider using a pre-formed Pd(0) source like Pd(PPh₃)₄ or Pd₂(dba)₃. However, be aware that even these can degrade over time.

  • Ligand Choice: The choice of phosphine ligand is critical. For electron-rich aryl bromides, bulky, electron-rich phosphine ligands (e.g., Buchwald-type ligands) can accelerate the oxidative addition step.[11]

  • Ligand-to-Metal Ratio: An insufficient amount of ligand can lead to palladium black precipitation (catalyst decomposition). The optimal ligand-to-palladium ratio is typically between 1:1 and 4:1, depending on the specific ligand and catalyst used.

• Reaction Conditions:

  • Temperature: Many Suzuki couplings require heating to proceed at a reasonable rate. If the reaction is slow at a lower temperature, cautiously increasing it may improve the reaction rate. However, be mindful that excessive heat can also lead to catalyst decomposition and side reactions.

  • Degassing: Oxygen can irreversibly oxidize the active Pd(0) catalyst and phosphine ligands, leading to deactivation. It is crucial to thoroughly degas the solvent and reaction mixture. This can be achieved by sparging with an inert gas (argon or nitrogen) for 15-30 minutes or by performing several freeze-pump-thaw cycles.

• Solvent and Base Selection:

  • Solvent System: The choice of solvent can significantly impact the solubility of the reagents and the overall reaction rate. Common solvents for Suzuki couplings include toluene, dioxane, THF, and DMF.[13] In some cases, the addition of a co-solvent like water is necessary for the base to function effectively.[11]

  • Base Selection: The base plays a crucial role in activating the boronic acid for transmetalation. The effectiveness of a particular base is often dependent on the solvent and substrates. Commonly used inorganic bases include K₂CO₃, K₃PO₄, and Cs₂CO₃. If your reaction is not proceeding, consider screening different bases.

Q6: I am observing significant homocoupling of my boronic acid in the Suzuki-Miyaura reaction. How can I minimize this side reaction?

A6: Homocoupling of the boronic acid is a common side reaction in Suzuki-Miyaura couplings and is often indicative of the presence of oxygen.

Minimizing Boronic Acid Homocoupling

Caption: A flowchart for troubleshooting and minimizing boronic acid homocoupling.

• Improve Degassing: As mentioned previously, oxygen can facilitate the oxidative coupling of two boronic acid molecules catalyzed by palladium. Ensure your degassing procedure is rigorous.

• Use a Pd(0) Source: If you are using a Pd(II) precatalyst like Pd(OAc)₂, it is reduced to Pd(0) in situ. This reduction process can sometimes consume the boronic acid or phosphine ligand, leading to homocoupling. Starting with a Pd(0) source such as Pd(PPh₃)₄ or Pd₂(dba)₃ can help mitigate this issue.

• Optimize Reaction Conditions: Carefully control the reaction temperature. While higher temperatures can increase the rate of the desired cross-coupling, they can also accelerate side reactions like homocoupling.

Q7: I am observing dehalogenation of my 2,8-Dibromoimidazo[1,2-a]pyridine starting material. What is causing this and how can I prevent it?

A7: Dehalogenation, the replacement of a halogen with a hydrogen atom, can be a problematic side reaction.

• Identify the Hydride Source: Potential sources of hydrides in the reaction mixture include certain amine bases or alcohol solvents.

• Change the Base and Solvent: If dehalogenation is significant, consider switching to a non-hydridic base such as a carbonate (e.g., K₂CO₃, Cs₂CO₃) or a phosphate (e.g., K₃PO₄). Additionally, using an aprotic solvent can help minimize this side reaction.

Section 3: Experimental Protocols

This section provides a general, illustrative protocol for a common reaction involving 2,8-Dibromoimidazo[1,2-a]pyridine. Note: This is a general procedure and may require optimization for specific substrates.

General Procedure for Suzuki-Miyaura Cross-Coupling of 2,8-Dibromoimidazo[1,2-a]pyridine

This protocol outlines a typical setup for a Suzuki-Miyaura cross-coupling reaction.

Materials:

• 2,8-Dibromoimidazo[1,2-a]pyridine

• Arylboronic acid or boronate ester

• Palladium catalyst (e.g., Pd(PPh₃)₄, Pd(dppf)Cl₂)

• Base (e.g., K₂CO₃, K₃PO₄)

• Anhydrous solvent (e.g., dioxane, toluene, DMF)

• Degassed water (if required by the base)

• Inert gas (Argon or Nitrogen)

• Standard laboratory glassware

Procedure:

• Reaction Setup: To a dry round-bottom flask equipped with a magnetic stir bar and a condenser, add 2,8-Dibromoimidazo[1,2-a]pyridine (1.0 eq), the arylboronic acid or boronate ester (1.1-1.5 eq), the palladium catalyst (typically 1-5 mol%), and the base (2.0-3.0 eq).

• Inert Atmosphere: Seal the flask with a septum and purge with an inert gas (argon or nitrogen) for 10-15 minutes.

• Solvent Addition: Add the degassed solvent(s) via syringe.

• Reaction: Heat the reaction mixture to the desired temperature (e.g., 80-110 °C) and stir until the reaction is complete, as monitored by an appropriate technique such as Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Work-up: Upon completion, cool the reaction mixture to room temperature. Dilute with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure. The crude product can then be purified by column chromatography on silica gel.

References

• Reddit. (2021, July 9). Diagnosing issues with a failed Suzuki coupling?. r/Chempros. Retrieved from [Link]

• Thermo Fisher Scientific. (2025, December 20). SAFETY DATA SHEET.

• ResearchGate. (2014, December 23). How can I solve my problem with Suzuki coupling?. Retrieved from [Link]

• International Science Community Association. (2013, December). Synthesis and Antimicrobial screening of Chalcones containing imidazo [1,2-a] pyridine nucleus. Research Journal of Chemical Sciences, 3(12), 38-42.
• Spectrum Chemical. (2022, February 4). SAFETY DATA SHEET.

• Reddit. (2023, December 20). Help needed with unreproducible Suzuki coupling. r/Chempros. Retrieved from [Link]

• PubChem. (n.d.). 2-Bromoimidazo[1,2-a]pyridine. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of imidazo[1,2-a]pyridines. Retrieved from [Link]

• Apollo Scientific. (n.d.). Pyridine.
• AK Scientific, Inc. (n.d.). 8-Bromoimidazo[1,2-a]pyridine-6-carboxylic acid hydrochloride.

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• MDPI. (2019, November 15). Synthesis of Imidazo[1,2-a]pyridine-Chromones via Microwave-Assisted Groebke-Blackburn-Bienaymé Reaction. Retrieved from [Link]

• ResearchGate. (2026, January 7). Imidazo[1,2- a ]pyridines in Medicinal Chemistry: Recent Advances in Synthesis and Biological Activities.

• Yoneda Labs. (n.d.). Suzuki-Miyaura cross-coupling: Practical Guide. Retrieved from [Link]

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• Benchchem. (n.d.). A Comprehensive Technical Guide to Substituted Imidazo[1,2-a]pyridines: Synthesis, Biological Activity, and.
• Walchem. (2024, April 19). Chemical Compatibility Chart.

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• Google Patents. (n.d.). CN103788092A - Method for synthesizing 6-bromoimidazo [1,2-a] pyridine.

• RSC Publishing. (n.d.). Functionalization of imidazo[1,2-a]pyridines via radical reactions. Retrieved from [Link]

• Asian Journal of Chemistry. (2017, May 13). Synthesis and Characterization of Imidazo[1,2-a]pyridines and Zolimidine. Retrieved from [Link]

• ChemRxiv. (n.d.). Benzimidazoles and Imidazo[1,2-a]pyridines : Biological Activities, Method of Synthesis and Perspectives on Combination of Deuce.

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Reference Data & Comparative Studies

Comparing reactivity of 2-bromo vs 8-bromo on imidazo[1,2-a]pyridine

A Chemist’s Guide to the Reactivity of 2-Bromo vs. 8-Bromoimidazo[1,2-a]pyridines

The imidazo[1,2-a]pyridine scaffold is an immensely privileged pharmacophore found in treatments ranging from insomnia (e.g., zolpidem) to promising PI3Kα inhibitors in oncology[1]. For drug discovery chemists, synthesizing highly substituted imidazo[1,2-a]pyridines often relies on late-stage transition-metal-catalyzed cross-couplings. However, not all halogenated positions on this bicyclic core behave equally.

As a Senior Application Scientist, I frequently see development bottlenecks arise from a misunderstanding of the inherent electronic asymmetry of this heterocycle. This guide provides a definitive comparison of the reactivity between 2-bromoimidazo[1,2-a]pyridine and 8-bromoimidazo[1,2-a]pyridine, breaking down the mechanistic causality behind their differences and providing self-validating protocols to ensure synthetic success.

To understand the divergent reactivity of the 2-bromo and 8-bromo isomers, we must analyze the electron distribution of the imidazo[1,2-a]pyridine core. The bicyclic system consists of a 5-membered imidazole ring fused to a 6-membered pyridine ring.

• The 8-Position (Pyridine Ring): The 6-membered ring is π-deficient due to the electronegativity of the bridging nitrogen. Consequently, the C8 carbon is relatively electron-poor.

• The 2-Position (Imidazole Ring): The 5-membered ring is π-excessive (electron-rich), making the C2 carbon substantially more electron-dense than its counterparts on the pyridine side.

The Causality of Palladium Catalysis: In classic cross-coupling reactions (such as Suzuki-Miyaura or Buchwald-Hartwig), the rate-determining step (RDS) is typically the oxidative addition of the electron-rich Pd(0) catalyst into the C–Br bond. Because Pd(0) acts as a nucleophile during this step, oxidative addition is significantly faster at more electron-deficient carbons .

Therefore, the C8–Br bond readily undergoes oxidative addition under relatively mild conditions[1]. Conversely, the electron-rich nature of the C2 position acts as an electronic barrier, rendering the C2–Br bond highly resistant to oxidative addition. Coupling at the 2-position often necessitates harsh thermal activation (e.g., microwave irradiation at 100 °C) or highly active, sterically demanding phosphine ligands to forcibly drive the reaction[2]. These principles also allow for elegant, regiocontrolled sequential double-couplings when handling dihalogenated imidazo[1,2-a]pyridines[3].

Electronic properties dictating the oxidative addition rates at C2 versus C8.

Quantitative Comparison of Reaction Parameters

To illustrate how these mechanistic rules dictate benchtop experimental design, the table below summarizes the divergent requirements for successfully executing a Suzuki-Miyaura cross-coupling on both isomers.

Parameter	2-Bromoimidazo[1,2-a]pyridine	8-Bromoimidazo[1,2-a]pyridine
Ring Location	Imidazole (5-membered)	Pyridine (6-membered)
Electronic Nature	π-excessive (electron-rich)	π-deficient (electron-poor)
Oxidative Addition Rate	Sluggish	Rapid
Optimal Catalyst System	Pd(dppf)Cl₂, or Pd₂dba₃ with XPhos/RuPhos	Pd(PPh₃)₄ or Pd(dppf)Cl₂
Typical Activation Energy	100–120 °C (Microwave highly recommended)	60–80 °C (Conventional heating)
Base Compatibility	Strong bases (e.g., K₂CO₃, t-BuONa)	Mild to strong bases (e.g., Na₂CO₃, K₂CO₃)
Relative Reaction Time	2–12 hours (catalyst dependent)	1–4 hours

Self-Validating Experimental Protocols

Do not fall into the trap of using a universal "stock" Suzuki procedure for all bromo-heterocycles. The protocols below are designed as self-validating systems; they incorporate built-in checks to confirm the mechanistic integrity of the reaction at each stage.

Protocol A: Coupling of 8-Bromoimidazo[1,2-a]pyridine (Mild Conditions)

Because oxidative addition is highly favored here[1], a standard robust catalyst like Pd(dppf)Cl₂ under conventional heating is sufficient.

• System Setup & Degassing: In an oven-dried Schlenk flask, combine 8-bromoimidazo[1,2-a]pyridine (1.0 equiv), the arylboronic acid (1.2 equiv), and Pd(dppf)Cl₂ (5 mol%). Add K₂CO₃ (2.5 equiv).

• Solvent Addition: Add a 4:1 mixture of 1,4-Dioxane:H₂O.

• Deoxygenation (Validation Point): Sparge the mixture with Argon for 15 minutes. Self-Validation: The mixture should remain a steady yellow/orange. A rapid shift to dark black before heating indicates premature catalyst death (oxidation to Pd(II) species) due to oxygen ingress.

• Thermal Activation: Heat the reaction to 80 °C for 3 hours.

• In-Process Control (IPC): Withdraw a 10 µL aliquot, dilute in 1 mL of acetonitrile, filter, and analyze via UPLC-MS. Self-Validation: You should observe >95% consumption of the 8-bromo starting material. If unreacted bromide remains, suspect boronic acid protodeboronation and add an additional 0.5 equiv of the boronic acid.

• Workup: Cool to room temperature, dilute with EtOAc, wash with brine, dry over Na₂SO₄, and purify via flash chromatography.

Protocol B: Coupling of 2-Bromoimidazo[1,2-a]pyridine (High-Energy Conditions)

Coupling at the electron-rich C2 position requires significantly higher energy to overcome the oxidative addition barrier[2].

• System Setup: In a heavy-walled microwave vial, combine 2-bromoimidazo[1,2-a]pyridine (1.0 equiv), the arylboronic ester (1.5 equiv, note the higher stoichiometry to combat degradation at high heat), Pd(dppf)Cl₂ (10 mol%), and K₂CO₃ (3.0 equiv).

• Solvent & Degassing: Add a 7:1 mixture of 1,4-Dioxane:H₂O. Degas thoroughly by bubbling Argon for 10 minutes, then seal the vial with a Teflon-lined crimp cap.

• Thermal Activation (Microwave): Subject the vial to microwave irradiation at 100 °C for 2 hours. Mechanistic Note: The high temperature is strictly required to force the oxidative addition of Pd(0) into the electron-rich C2–Br bond.

• IPC & Validation: Analyze via UPLC-MS. Self-Validation: If starting material persists alongside significant amounts of homocoupled boronic acid (a common side-reaction at high temperatures), shift to a more electron-rich ligand system (e.g., Pd(OAc)₂ with XPhos) rather than simply extending the reaction time.

Suzuki-Miyaura cycle highlighting the RDS, which is faster for the 8-bromo isomer.

Conclusion & Troubleshooting Insights

When developing analogs around the imidazo[1,2-a]pyridine core, do not treat all halogenated positions as synthetically equivalent. Treat the 8-bromo isomer as a standard, highly reactive aryl bromide. Treat the 2-bromo isomer more akin to a sluggish, electron-rich heteroaryl chloride, compensating with higher catalyst loadings, tailored biphenylphosphine ligands (like XPhos), or higher thermal energy.

Strategic workflow for optimizing Pd-catalyzed cross-couplings.

References

• [3] Title: Regioselective Palladium-Catalyzed Arylation and Heteroarylation of Imidazo[1,2-a]pyridines | Source: ChemInform / ResearchGate | URL: 3

• [2] Title: Systematic Study of Heteroarene Stacking Using a Congeneric Set of Molecular Glues for Procaspase-6 | Source: Journal of Medicinal Chemistry (ACS) | URL: 2

• [1] Title: Design, synthesis and evaluation of 2, 6, 8-substituted Imidazopyridine derivatives as potent PI3Kα inhibitors | Source: PMC / NIH | URL: 1

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A Comparative Guide to the Biological Activity of Bromo-Substituted Imidazopyridines

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Imidazopyridine Scaffold and the Significance of Bromine Substitution

Imidazopyridines, a class of fused heterocyclic compounds, are recognized as "privileged structures" in medicinal chemistry due to their remarkable versatility and presence in numerous biologically active compounds.[1][2] Their unique three-dimensional arrangement and electronic properties allow for diverse interactions with biological targets. The introduction of a bromine atom to the imidazopyridine core can significantly modulate the molecule's physicochemical properties, including its lipophilicity, metabolic stability, and ability to form halogen bonds. These alterations often translate into enhanced biological activity and target specificity, making bromo-substituted imidazopyridines a focal point of contemporary drug discovery efforts.[2][3]

This guide will explore the comparative biological activities of various bromo-substituted imidazopyridine derivatives, providing a critical analysis of their performance in anticancer, antiviral, and antimicrobial applications.

Anticancer Activity: Targeting Key Oncogenic Pathways

Bromo-substituted imidazopyridines have emerged as a promising class of anticancer agents, with numerous studies demonstrating their potent cytotoxic effects against a range of cancer cell lines.[4][5][6] The introduction of a bromine atom can enhance the binding affinity of these compounds to their molecular targets, often leading to improved efficacy.

Comparative Analysis of Anticancer Potency

The following table summarizes the in vitro anticancer activity of representative bromo-substituted imidazopyridine derivatives against various human cancer cell lines. The data, presented as IC50 values (the concentration required to inhibit 50% of cell growth), facilitates a comparative assessment of their potency.

Compound ID	Substitution Pattern	Cancer Cell Line	IC50 (µM)	Reference
Compound 7d	Imidazopyridine with a para-bromo-substituted phenylhydrazone	MCF-7 (Breast)	22.6	[4]
HT-29 (Colon)	13.4	[4]
Imidazopyridazine 27a	Imidazopyridazine with N-phenylbenzamide	Various	< 9.1	[7]
Bis-imidazopyridine 19	Dimeric imidazo[1,2-a]pyridine	MDA-MB-231 (Breast)	0.43	[5]
Bis-imidazopyridine 24	Dimeric imidazo[1,2-a]pyridine	MDA-MB-231 (Breast)	0.3	[5]

Note: A lower IC50 value indicates higher anticancer activity. The original studies should be consulted for detailed structure-activity relationships.

Mechanism of Action: Kinase Inhibition

A primary mechanism through which many imidazopyridine derivatives exert their anticancer effects is the inhibition of protein kinases.[8][9] These enzymes play a crucial role in cell signaling pathways that regulate cell growth, proliferation, and survival. Dysregulation of kinase activity is a hallmark of many cancers. The bromine atom can contribute to the binding of these inhibitors to the kinase active site, often through halogen bonding interactions, thereby enhancing their inhibitory potency.

Caption: Bromo-substituted imidazopyridines can inhibit receptor tyrosine kinases, blocking downstream signaling pathways that drive cancer cell proliferation.

Experimental Protocol: MTT Assay for Cytotoxicity

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method used to assess cell viability and cytotoxicity.[1][10][11]

Principle: Metabolically active cells reduce the yellow tetrazolium salt MTT to purple formazan crystals. The amount of formazan produced is proportional to the number of viable cells.

Step-by-Step Methodology:

• Cell Seeding: Seed cancer cells in a 96-well plate at a predetermined density and allow them to adhere overnight.

• Compound Treatment: Treat the cells with serial dilutions of the bromo-substituted imidazopyridine compounds for a specified period (e.g., 24, 48, or 72 hours). Include a vehicle control (e.g., DMSO) and a positive control (a known cytotoxic drug).

• MTT Addition: After the incubation period, add MTT solution (typically 0.5 mg/mL) to each well and incubate for 2-4 hours at 37°C.

• Formazan Solubilization: Carefully remove the medium and add a solubilizing agent (e.g., DMSO or a specialized solubilization buffer) to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance of the resulting purple solution using a microplate reader at a wavelength of 570 nm.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value for each compound.

Antiviral Activity: A Promising Frontier

The antiviral potential of bromo-substituted imidazopyridines is an area of growing interest, with studies demonstrating activity against various viruses, notably Respiratory Syncytial Virus (RSV).[12][13][14]

Comparative Analysis of Antiviral Efficacy

The following table presents the in vitro antiviral activity of select bromo-substituted imidazopyridine derivatives against RSV. The EC50 value represents the concentration required to achieve 50% of the maximum antiviral effect.

Compound ID	Substitution Pattern	Virus	EC50 (nM)	Reference
BMS-433771 Analog (8b)	6-fluoro-imidazopyridine	RSV	96	[12]
VP-14637	Tetrazole-containing bisphenol	RSV	~10-20	[13]

Note: A lower EC50 value indicates greater antiviral potency.

Mechanism of Action: Inhibition of Viral Fusion

For RSV, a key mechanism of action for some imidazopyridine derivatives is the inhibition of the viral fusion (F) protein.[12][15] The F protein is essential for the virus to enter host cells by fusing the viral envelope with the cell membrane. By binding to the F protein, these compounds prevent the conformational changes necessary for fusion, thereby blocking viral entry and replication.

Caption: Bromo-substituted imidazopyridines can inhibit the RSV F protein, preventing the fusion of the viral and host cell membranes, thus blocking viral entry.

Experimental Protocol: Plaque Reduction Assay

The plaque reduction assay is a standard method for quantifying the infectivity of a lytic virus and evaluating the efficacy of antiviral compounds.[16][17][18][19][20]

Principle: Infectious virus particles create localized areas of cell death (plaques) in a cell monolayer. The number of plaques is proportional to the amount of infectious virus.

Step-by-Step Methodology:

• Cell Seeding: Plate a confluent monolayer of susceptible host cells (e.g., HEp-2 cells for RSV) in 6-well or 12-well plates.

• Virus Incubation: Incubate the cells with a known amount of virus in the presence of serial dilutions of the bromo-substituted imidazopyridine compound for 1-2 hours.

• Agarose Overlay: Remove the virus-drug mixture and overlay the cells with a semi-solid medium (e.g., containing agarose) to restrict viral spread to adjacent cells.

• Incubation: Incubate the plates for several days to allow for plaque formation.

• Plaque Visualization: Fix and stain the cells (e.g., with crystal violet). Plaques will appear as clear zones against a background of stained, viable cells.

• Data Analysis: Count the number of plaques in each well and calculate the percentage of plaque reduction compared to the virus control. Determine the EC50 value for the compound.

Antimicrobial Activity: Combating Bacterial and Fungal Pathogens

Bromo-substituted imidazopyridines have demonstrated significant activity against a broad spectrum of bacteria and fungi.[2][3][21][22] Preliminary structure-activity relationship (SAR) studies have revealed that the presence of bromo-fluoro substituents can significantly enhance antimicrobial activity.[2][3]

Comparative Analysis of Antimicrobial Potency

The following table provides a comparative overview of the minimum inhibitory concentration (MIC) values for several bromo-substituted imidazopyridine derivatives against various microbial strains. The MIC is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism.

Compound ID	Substitution Pattern	Microbial Strain	MIC (µg/mL)	Reference
Indole-based imidazopyridine	Bromo-fluoro substituted	S. aureus	0.11 - 23.45	[2]
E. coli	0.11 - 23.45	[2]
Pyrazolopyridinone fused imidazopyridine (3aA)	S. epidermidis	< 1.25	[21]
Pyrazolopyridinone fused imidazopyridine (4dA)	S. epidermidis	< 1.25	[21]
C. albicans	0.39	[21]

Note: A lower MIC value indicates greater antimicrobial activity.

Mechanism of Action: Targeting Essential Bacterial Enzymes

While the exact mechanisms are still under investigation for many compounds, some imidazopyridine derivatives are known to target essential bacterial enzymes such as DNA gyrase and topoisomerase IV.[2] These enzymes are critical for DNA replication, and their inhibition leads to bacterial cell death.

Caption: Bromo-substituted imidazopyridines can inhibit bacterial DNA gyrase and topoisomerase IV, disrupting DNA replication and leading to cell death.

Experimental Protocol: Minimum Inhibitory Concentration (MIC) Assay

The broth microdilution method is a widely used technique to determine the MIC of an antimicrobial agent.[23][24][25][26][27]

Principle: A standardized inoculum of a microorganism is exposed to serial dilutions of an antimicrobial agent in a liquid growth medium. The lowest concentration that inhibits visible growth is the MIC.

Step-by-Step Methodology:

• Prepare Bacterial Inoculum: Prepare a standardized suspension of the test microorganism (e.g., to a 0.5 McFarland standard).

• Serial Dilutions: Prepare two-fold serial dilutions of the bromo-substituted imidazopyridine compound in a 96-well microtiter plate containing broth medium.

• Inoculation: Inoculate each well with the standardized bacterial suspension. Include a growth control (no compound) and a sterility control (no bacteria).

• Incubation: Incubate the plate at an appropriate temperature (e.g., 37°C) for 18-24 hours.

• Determine MIC: Observe the wells for turbidity (visible growth). The MIC is the lowest concentration of the compound in which no turbidity is observed.

Conclusion and Future Directions

This guide has provided a comparative overview of the significant biological activities of bromo-substituted imidazopyridines. The inclusion of a bromine atom has been shown to be a valuable strategy for enhancing the anticancer, antiviral, and antimicrobial properties of the imidazopyridine scaffold. The experimental data presented herein, along with the detailed protocols, offer a solid foundation for researchers and drug development professionals.

Future research should focus on elucidating the precise mechanisms of action for a broader range of these compounds, particularly in the antiviral and antimicrobial arenas. Further optimization of the substitution patterns on the imidazopyridine ring system holds the potential to yield even more potent and selective therapeutic agents. The continued exploration of this versatile chemical class promises to deliver novel candidates for combating a wide array of diseases.

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• Procols.io. (2023, June 14). Minimum Inhibitory Concentration (MIC) and Minimum Bactericidal Concentration (MBC) Assays Using Broth Microdilution Method. Retrieved from [Link]

• Antimicrobial Testing Laboratory. (n.d.). Minimum Inhibitory Concentration Assay (MIC). Retrieved from [Link]

• Spengler, G., et al. (2021). The Minimum Inhibitory Concentration of Antibiotics: Methods, Interpretation, Clinical Relevance. PMC. Retrieved from [Link]

• IITR. (2022, July 1). Plaque Reduction Neutralization Tests (PRNT) and the Development of New Antiviral Drugs. Retrieved from [Link]

• NCBI Bookshelf. (2013, May 1). Cell Viability Assays - Assay Guidance Manual. Retrieved from [Link]

• Al-Tel, T. H., et al. (2021). Synthetic Imidazopyridine-Based Derivatives as Potential Inhibitors against Multi-Drug Resistant Bacterial Infections: A Review. PMC. Retrieved from [Link]

• IBT Bioservices. (n.d.). Guide to In Vitro Antiviral Testing. Retrieved from [Link]

• Fassihi, A., et al. (2021). Synthesis and cytotoxic activity evaluation of novel imidazopyridine carbohydrazide derivatives. PMC. Retrieved from [Link]

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• Creative Diagnostics. (n.d.). Virus Yield Reduction Assay. Retrieved from [Link]

• RSC Publishing. (2024, January 29). Exploring the untapped pharmacological potential of imidazopyridazines. Retrieved from [Link]

• Li, Y., et al. (2014). Discovery of Imidazopyridine Derivatives as Highly Potent Respiratory Syncytial Virus Fusion Inhibitors. PMC. Retrieved from [Link]

• Al-Tel, T. H., et al. (2011). Design, synthesis and in vitro antimicrobial evaluation of novel Imidazo[1,2-a]pyridine and imidazo[2,1-b][1]benzothiazole motifs. PubMed. Retrieved from [Link]

• ResearchGate. (n.d.). Imidazopyridine-based kinase inhibitors as potential anticancer agents: A review. Retrieved from [Link]

• OUCI. (n.d.). Imidazopyridine-based kinase inhibitors as potential anticancer agents: A review. Retrieved from [Link]

• Cianci, C., et al. (2004). Inhibition of Respiratory Syncytial Virus Fusion by the Small Molecule VP-14637 via Specific Interactions with F Protein. PMC. Retrieved from [Link]

• MDPI. (2023, April 4). Exploring Antimicrobial Features for New Imidazo[4,5-b]pyridine Derivatives Based on Experimental and Theoretical Study. Retrieved from [Link]

• Foroumadi, A., et al. (2023). Imidazopyridine-based kinase inhibitors as potential anticancer agents: A review. PubMed. Retrieved from [Link]

• ResearchGate. (2018, February 15). (PDF) Assessment of novel pyrazolopyridinone fused imidazopyridines as potential antimicrobial agents. Retrieved from [Link]

• ResearchGate. (n.d.). (PDF) Synthesis, antibacterial, antifungal and antioxidant activity studies on 6-bromo-2-substitutedphenyl-1H-Imidazo[4,5-b]pyridine. Retrieved from [Link]

• Kamal, A., et al. (2019). Exploration of imidazole and imidazopyridine dimers as anticancer agents: Design, synthesis, and structure-activity relationship study. PubMed. Retrieved from [Link]

• ResearchGate. (n.d.). Biological evaluation of imidazopyridine derivatives as potential anticancer agents against breast cancer cells. Retrieved from [Link]

• ACS Publications. (2021, April 28). Design, Synthesis, and Biological Evaluation of Imidazopyridines as PD-1/PD-L1 Antagonists. Retrieved from [Link]

• Frontiers. (2019, June 19). Overview of Current Therapeutics and Novel Candidates Against Influenza, Respiratory Syncytial Virus, and Middle East Respiratory Syndrome Coronavirus Infections. Retrieved from [Link]

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• ResearchGate. (n.d.). Diversity-Oriented Synthesis of Imidazo-Dipyridines with Anticancer Activity via Groebke–Blackburn–Bienaymé and TBAB-Mediated Cascade Reaction in One Pot. Retrieved from [Link]

• PMC. (2024, August 20). A new mechanism of respiratory syncytial virus entry inhibition by small-molecule to overcome K394R-associated resistance. Retrieved from [Link]

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Navigating Translational Disconnects in Imidazo[1,2-a]pyridine Drug Development: An In Vitro vs In Vivo Comparison Guide

Executive Summary The imidazo[1,2-a]pyridine scaffold is a highly privileged bicyclic heterocycle extensively utilized in modern pharmacology, yielding blockbusters ranging from GABA-A receptor modulators (e.g., Zolpidem) to experimental oncology and antiviral therapeutics. However, due to its distinct physicochemical properties and specific susceptibility to oxidative metabolism, relying solely on in vitro binding affinities often leads to severe translational failures in vivo. This guide provides drug development professionals with an authoritative framework to objectively evaluate in vitro assay data and predict in vivo outcomes, utilizing self-validating protocols and historical case studies of both successes and late-stage clinical failures.

The Imidazo[1,2-a]pyridine Scaffold: Mechanistic Basis for Translational Disconnects

The success of an imidazo[1,2-a]pyridine candidate is largely dictated by how its functional groups interact with hepatic enzymes. Modifications at the C-2 and C-3 positions directly dictate receptor selectivity but also govern liability for rapid clearance or the generation of reactive intermediates. When designing comparison studies for alternative derivatives, it is vital to pair in vitro metabolic stability profiling with in vivo pharmacokinetic (PK) and toxicity assessments.

Figure 1: Critical path mapping the transition from in vitro screening to in vivo profiling.

Comparative Case Study: Zolpidem vs. Alpidem (Safety & Toxicity)

The clinical trajectories of two closely related imidazopyridine drugs—Zolpidem (a widely prescribed hypnotic) and Alpidem (a withdrawn anxiolytic)—perfectly illustrate why in vitro metabolic data is paramount.

In Vitro Causality

Zolpidem interacts selectively with the omega-1 benzodiazepine receptor. In vitro incubations with human liver microsomes (HLMs) show that Zolpidem is metabolized into three inactive hydroxylated metabolites primarily by CYP3A4 (61%) and CYP2C9 (22%)[1][2]. In stark contrast, Alpidem exhibits a more concerning in vitro profile. Due to its heightened lipophilicity, Alpidem undergoes N-dealkylation and is oxidized by CYP1A into a highly reactive epoxide intermediate[1][3]. In isolated rat hepatocyte assays, this reactive metabolite electrophilically attacks cellular nucleophiles, causing profound intracellular glutathione depletion even at moderate concentrations[3].

In Vivo Manifestation

Zolpidem’s generation of pharmacologically inactive metabolites leads to a brief in vivo duration of action (ideal for a hypnotic) and high tolerability without systemic toxicity[1][4]. Alpidem's in vitro generation of epoxides translates in vivo to severe hepatic injury[1]. The sustained glutathione depletion triggers the mitochondrial permeability transition (MPT) pore, leading to lethal cell necrosis and ultimately forcing Alpidem’s global withdrawal from the market[3].

Figure 2: Divergent metabolic pathways of Zolpidem and Alpidem leading to distinct safety profiles.

Data Comparison Table: Zolpidem vs Alpidem

Parameter	Zolpidem	Alpidem
Primary CYP Substrate	CYP3A4, CYP2C9[1]	CYP1A[1]
Major Metabolites (In vitro)	Inactive hydroxylated forms[2]	Active metabolites, reactive epoxide[1]
Hepatocyte Toxicity	Non-toxic, negligible MPT[3]	High toxicity via MPT / Glutathione depletion[3]
In Vivo Outcome	Safe; short action[4]	Market withdrawal due to hepatotoxicity[3]

Comparative Case Study: Oncology Targets and PK/PD Disconnects

Imidazo[1,2-a]pyridines are increasingly explored as potent kinase inhibitors. However, in vitro potency does not guarantee oral bioavailability.

In the development of Platelet-Derived Growth Factor Receptor (PDGFR) inhibitors, Compound 11 emerged as a lead candidate with exceptional in vitro cellular potency (IC50 = 25 nM in 50% human plasma) and excellent selectivity[5]. However, translating this to an in vivo rat model revealed a severe disconnect: the absolute oral bioavailability (%F) was only 16%[5].

Causality: Mechanistic in vitro investigation utilizing MDR1 cell lines identified that despite good passive permeability, Compound 11 possessed a high efflux ratio (Pe ratio = 5.7), making it a prime substrate for P-glycoprotein (P-gp)[5]. Consequently, the in vivo oral exposure was choked by intestinal efflux and rapid biliary clearance. Through structural refinement, derivative Compound 28 bypassed P-gp liabilities, maintaining in vitro potency while nearly doubling in vivo bioavailability to 28%, enabling significant dose-dependent PD responses in xenograft efficacy models[5].

Data Comparison Table: PDGFR Imidazopyridines

Property	Compound 11	Compound 28
In Vitro PDGFR IC50 (Cellular)	25 nM[5]	<100 nM[5]
In Vitro Efflux (MDR1 Pe Ratio)	5.7 (High P-gp Liability)[5]	Minimal Efflux
In Vivo Clearance (Rat IV)	33 mL/min/kg[5]	20 mL/min/kg[5]
In Vivo Oral Bioavailability (%F)	16%[5]	28%[5]

Methodologies: Self-Validating Experimental Workflows

To prevent late-stage attrition, researchers must employ rigorous, self-validating protocols for determining both in vitro clearance and in vivo pharmacokinetics.

Protocol A: In Vitro Microsomal Stability Assay

This assay establishes intrinsic clearance (

) to predict in vivo hepatic metabolism.

• Preparation: Thaw Human Liver Microsomes (HLMs) on ice. Prepare a master mix containing PBS buffer (pH 7.4),

  , and microsomal protein.

• Initiation: Spike the imidazo[1,2-a]pyridine test article to a final concentration of

  . Pre-incubate at 37°C for 5 minutes. Initiate the reaction by adding a pre-warmed NADPH regenerating system (1 mM final concentration).

• Quenching: At designated timepoints (0, 15, 30, 60, 120 min), extract

  aliquots and immediately quench in of ice-cold acetonitrile containing an internal standard.

• Analysis: Centrifuge at 4000 rpm to precipitate proteins. Analyze the supernatant via LC-MS/MS to determine the % parent remaining.

• Self-Validation Checkpoint: Concurrently run Verapamil (high clearance control) and Warfarin (low clearance control). If Warfarin clearance exceeds

  or Verapamil fails to clear rapidly, the microsomes have degraded and the run must be rejected.

Protocol B: In Vivo Pharmacokinetic Profiling

Determining true oral bioavailability requires crossing a compound's per os (PO) administration with intravenous (IV) data.

• Formulation: Formulate the compound in an aqueous-compatible vehicle (e.g., 20% Solutol or PEG400/Water) to prevent precipitation in the gut.

• Dosing: Using a parallel or crossover design, dose Sprague-Dawley rats intravenously (

  ) via the tail vein, and orally ( ) via oral gavage.

• Serial Sampling: Collect blood samples via jugular vein catheters at 0.08, 0.25, 0.5, 1, 2, 4, 8, and 24 hours. Immediately centrifuge to extract plasma and store at -80°C.

• Bioanalysis: Calculate absolute bioavailability (

  ) using non-compartmental analysis (NCA).

• Self-Validation Checkpoint: Spike blank pre-dose plasma with a stable isotope-labeled internal standard. Ensure extraction recovery exceeds 85% and assess the chromatogram for matrix suppression to avoid underestimating true in vivo exposure.

Conclusion

The imidazo[1,2-a]pyridine core provides a versatile scaffold for accessing novel therapeutic targets, from central nervous system receptors to kinases. However, as demonstrated by the toxicological divergence between Zolpidem and Alpidem, and the ADME challenges of experimental PDGFR inhibitors, in vitro potency must be systematically coupled with mechanistic ADME-Tox screening. Employing self-validating microsomal assays and continuous structural optimization against P-glycoprotein liabilities remains the benchmark strategy for successful in vivo translation.

References

• Benchchem. "A Comparative Analysis of the Metabolic Stability of Zolpidem and Alpidem." Accessed March 2026.
• Von Moltke LL, Greenblatt DJ.
• ResearchGate Publications.
• Allen S, et al. "Discovery of a Novel Class of Imidazo[1,2-a]Pyridines with Potent PDGFR Activity and Oral Bioavailability." PMC / NIH.gov.
• Berson A, et al. "Toxicity of Alpidem, a Peripheral Benzodiazepine Receptor Ligand, but Not Zolpidem, in Rat Hepatocytes...

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Zolpidem metabolism in vitro: responsible cytochromes, chemical inhibitors, and in vivo correlations - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Discovery of a Novel Class of Imidazo[1,2-a]Pyridines with Potent PDGFR Activity and Oral Bioavailability - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

2,8-Dibromoimidazo[1,2-a]pyridine proper disposal procedures

As a Senior Application Scientist working in drug discovery and chemical development, I recognize that handling advanced halogenated heterocycles requires rigorous downstream logistical planning. 2,8-Dibromoimidazo[1,2-a]pyridine (CAS: 1260782-41-9)[1][2] is a highly valuable building block for palladium-catalyzed cross-coupling reactions (e.g., Suzuki-Miyaura, Buchwald-Hartwig). However, its di-brominated core presents specific disposal challenges that must be mapped precisely to Environmental Health and Safety (EHS) and EPA regulations.

This guide outlines the critical Standard Operating Procedures (SOPs) for the safe segregation, containment, and disposal of waste streams containing 2,8-dibromoimidazo[1,2-a]pyridine, ensuring your laboratory maintains strict compliance while optimizing hazardous waste management costs.

The Causality of Halogenated Waste Segregation

A common operational failure in many laboratories is the commingling of halogenated and non-halogenated solvent wastes. Why must 2,8-dibromoimidazo[1,2-a]pyridine be strictly segregated?

When chemical waste is transported for thermal destruction (incineration), non-halogenated solvents can often be safely repurposed for fuel blending[3]. However, organic compounds containing halogens (fluorine, chlorine, bromine, iodine) possess a completely different combustion profile. Incinerating 2,8-dibromoimidazo[1,2-a]pyridine generates highly corrosive hydrogen bromide (HBr) gas and carries the risk of forming highly toxic dioxins if improperly managed[4]. Consequently, disposal facilities must utilize specialized, expensive acid-gas scrubbers[4]. Mixing even small amounts of this brominated heterocycle into a non-halogenated waste stream automatically converts the entire bulk vessel into halogenated waste, needlessly increasing your laboratory's disposal costs by up to 300%[4][5].

Quantitative Disposal Parameters

Before initiating your synthetic workflow, ensure your Satellite Accumulation Area (SAA) is prepared to handle the parameters summarized below.

Parameter	Regulatory Guideline / Data
Chemical Identity	2,8-Dibromoimidazo[1,2-a]pyridine
CAS Registry Number	1260782-41-9[1][2]
Waste Classification	Halogenated Organic Waste[4][5]
Maximum SAA Accumulation	25 Gallons (total per laboratory)[3][5]
Vessel Headspace Requirement	Leave at least 1 inch (~25% empty space)[5][6]
EPA Container Rule	Closed at all times except when actively filling[7]

Waste Stream Routing Logic

The logic of processing reaction mixtures containing 2,8-dibromoimidazo[1,2-a]pyridine is visualized below. Always separate your organic extracts from heavy-metal containing aqueous washes to ensure safe transportation and regulatory compliance.

Logic flow for separating 2,8-dibromoimidazo[1,2-a]pyridine into distinct EHS waste streams.

Step-by-Step SOP: Safe Accumulation and Disposal

Phase 1: Preparation & Primary Containment

• Container Selection: Select a highly compatible, chemically resistant collection container. EHS departments typically mandate 5-gallon white plastic high-density polyethylene (HDPE) carboys or 4-liter poly bottles for halogenated waste[5][8]. Never use metal cans for streams that may contain trace amounts of corrosive cross-coupling byproducts[6].

• Satellite Accumulation Area (SAA) Setup: Place the collection container inside secondary containment (e.g., a non-reactive tray or tub) stored upright in a flammable storage cabinet or beneath a face-velocity certified chemical fume hood[5][8].

Phase 2: Active Waste Accumulation

• Initiating the Waste Tag: According to EHS compliance standards, you must begin filling out the Hazardous Waste Tag the moment the very first drop of waste enters the container[5][9].

• Mandatory Nomenclature: List the full chemical name, "2,8-dibromoimidazo[1,2-a]pyridine," along with all bulk solvents (e.g., "Dichloromethane"). Never use chemical formulas, structural abbreviations, or vague generalizations like "Halogenated Waste" on the regulatory tag, as this violates hazardous waste tracking rules[9][10].

• The Closed Container Rule: Under EPA regulation 40 CFR section 262.206(b)(3), the waste container must remain tightly capped and sealed at all times except during the exact moment you are actively pouring waste[7][10]. Do not leave funnels resting in the mouth of the carboy.

• Headspace Management: Never fill the waste container to the brim. Stop filling when the container is ¾ full, or leave at least 1 inch of headspace[3][5][6]. This void space acts as a critical safety buffer for vapor expansion and thermal pressure changes.

Phase 3: Secondary Contaminated Materials

• Solid Consumables: Disposable labware, TLC plates, or filter cakes heavily contaminated with 2,8-dibromoimidazo[1,2-a]pyridine must not be discarded in regular trash[6][10]. Package these solid materials in sealed plastic bags, tag them specifically as "Hazardous Waste - Contaminated Solids," and deposit them in dedicated 5-gallon plastic buckets or poly-lined fiberboard drums[6][10].

• Glassware Cleaning: When cleaning reaction flasks, perform a primary rinse using a compatible organic solvent (e.g., acetone or DCM). This initial highly-concentrated "rinsate" must be routed directly into your halogenated waste carboy[10]. Only subsequent water rinses may go down the drain.

Phase 4: Emergency Spill Protocols

If a reaction flask containing 2,8-dibromoimidazo[1,2-a]pyridine breaches outside of the fume hood:

• Small Releases (Cleanable in <10 minutes): Don proper PPE, including double nitrile or Viton gloves, splash goggles, and a buttoned lab coat[8]. Absorb the spill with inert, dry spill pads[8][9]. Seal the saturated pads in a chemically compatible bag, label it clearly as halogenated hazardous waste, and request immediate EHS disposal[5][9].

• Large Releases: Immediately secure the area, close lab doors to allow fume hood exhaust to ventilate the space, evacuate personnel, and trigger your facility's EHS emergency response line (e.g., 911 or campus safety)[5][8][9].

References

• EPA (US Environmental Protection Agency). Frequent Questions About Managing Hazardous Waste at Academic Laboratories. Retrieved from:[Link]

• Washington State University EH&S. Halogenated Solvents Fact Sheet. Retrieved from:[Link]

• Temple University Environmental Health and Radiation Safety. Chemical Waste Guideline: Halogenated Solvents in Laboratories. Retrieved from:[Link]

• University of Illinois DRS. Halogenated Organic Liquids - Standard Operating Procedure. Retrieved from:[Link]

• University of Florida EH&S. Laboratory Waste Management Guidelines. Retrieved from:[Link]

• Northwestern University Research Safety. Hazardous Waste Disposal Guide. Retrieved from: [Link]

• Hazardous Waste Experts. Guidelines for Solvent Waste Recycling and Disposal. Retrieved from:[Link]

• Lehigh University Campus Safety Division. Hazardous Waste Disposal Procedures Handbook. Retrieved from: [Link]

Sources

• 1. 1251033-52-9|2-Bromo-7-methylimidazo[1,2-a]pyridine|BLD Pharm [bldpharm.com]
• 2. 10xchem.com [10xchem.com]
• 3. Hazardous Waste Disposal Guide: Research Safety - Northwestern University [researchsafety.northwestern.edu]
• 4. hazardouswasteexperts.com [hazardouswasteexperts.com]
• 5. campusoperations.temple.edu [campusoperations.temple.edu]
• 6. Laboratory Waste – UF | EHS [ehs.ufl.edu]
• 7. epa.gov [epa.gov]
• 8. wpcdn.web.wsu.edu [wpcdn.web.wsu.edu]
• 9. braun.matse.illinois.edu [braun.matse.illinois.edu]
• 10. campussafety.lehigh.edu [campussafety.lehigh.edu]